3-Ethylazetidin-3-ol; trifluoroacetic acid

• CAS: 1354792-80-5

Core Science & Biosynthesis

Synthesis and Characterization of 3-Ethylazetidin-3-ol Trifluoroacetate: A Key Scaffold for Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The azetidine motif has become a cornerstone in modern drug discovery, prized for its ability to impart favorable physicochemical properties such as improved solubility, metabolic stability, and three-dimensional complexity.[1][2] This guide provides a comprehensive, field-proven methodology for the synthesis and rigorous characterization of 3-Ethylazetidin-3-ol trifluoroacetate, a valuable tertiary alcohol-bearing azetidine building block. We will delve into the strategic rationale behind a robust synthetic pathway, from the selection of protecting groups to the final salt formation, and detail the analytical workflows required to ensure the compound's structural integrity and purity. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this sp³-rich scaffold in their drug development programs.

Strategic Imperative: The Value of 3-Substituted Azetidinols

In the quest for novel chemical matter, moving beyond flat, aromatic structures is a key objective. Azetidines, as strained four-membered heterocycles, offer a unique vector in three-dimensional space, acting as bioisosteres for larger, more flexible rings or gem-dimethyl groups.[3] The introduction of a tertiary alcohol at the C3 position, as in 3-Ethylazetidin-3-ol, provides a crucial hydrogen-bond donor/acceptor site while simultaneously adding a lipophilic ethyl group. This combination of features can significantly enhance interactions with biological targets and fine-tune pharmacokinetic profiles.[1][4] The synthesis of such scaffolds, therefore, is a critical enabling step in the exploration of new, patentable chemical space.[5][6]

Synthetic Pathway: From Precursor to Final Salt

The selected synthetic route is designed for efficiency, scalability, and control. It involves two primary stages: the stereospecific construction of the tertiary alcohol via a Grignard reaction and the subsequent deprotection and salt formation to yield the stable, readily usable trifluoroacetate salt.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 3-Ethylazetidin-3-ol trifluoroacetate.

Rationale for Experimental Design

• Nitrogen Protection: The synthesis commences with commercially available N-Boc-azetidin-3-one. The tert-butyloxycarbonyl (Boc) group is an ideal choice for protecting the azetidine nitrogen. Its steric bulk prevents side reactions, and it is stable to the basic and nucleophilic conditions of the Grignard reaction. Crucially, it can be removed under acidic conditions, a step that dovetails perfectly with the formation of the trifluoroacetate salt.

• Grignard Addition: The addition of ethylmagnesium bromide to the C3-ketone is a classic and highly reliable method for forming the C-C bond and establishing the tertiary alcohol. The reaction is typically performed in an anhydrous ether solvent like tetrahydrofuran (THF) at low temperatures to control reactivity.

• Deprotection and Salt Formation: Trifluoroacetic acid (TFA) serves a dual purpose. It is a strong acid that efficiently cleaves the Boc protecting group, liberating the free amine.[7] Simultaneously, it protonates the basic azetidine nitrogen to form the trifluoroacetate salt.[8] TFA salts are often crystalline, non-hygroscopic solids with improved handling characteristics compared to the free base, which may be an oil. They are also directly compatible with reverse-phase HPLC analysis, where TFA is often used as an ion-pairing agent.[9]

Detailed Experimental Protocol: Synthesis

Materials:

• N-Boc-azetidin-3-one

• Ethylmagnesium bromide (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Grignard Reaction:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add N-Boc-azetidin-3-one (1.0 eq).

  • Dissolve the starting material in anhydrous THF (approx. 0.2 M concentration).

  • Cool the solution to 0 °C using an ice-water bath.

  • Add ethylmagnesium bromide (1.2 eq, 1.0 M in THF) dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor reaction progress by TLC or LC-MS.

• Work-up and Purification (Intermediate):

  • Cool the reaction mixture back to 0 °C and slowly quench by adding saturated aqueous NH₄Cl.

  • Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude N-Boc-3-ethylazetidin-3-ol.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Deprotection and Salt Formation (Final Product):

  • Dissolve the purified N-Boc-3-ethylazetidin-3-ol (1.0 eq) in dichloromethane (DCM, approx. 0.2 M).

  • Add trifluoroacetic acid (3.0-5.0 eq) dropwise at room temperature. Gas evolution (isobutylene) will be observed.

  • Stir the solution at room temperature for 1-2 hours until TLC or LC-MS analysis confirms the complete consumption of the starting material.

  • Concentrate the reaction mixture under reduced pressure. Co-evaporate with additional DCM (2x) to remove excess TFA.

  • The resulting residue is the target 3-Ethylazetidin-3-ol trifluoroacetate, which can be triturated with diethyl ether or hexanes to induce solidification if it is an oil. Dry the final product under high vacuum.

Comprehensive Characterization: A Self-Validating Analytical Workflow

Confirming the identity, structure, and purity of the final compound is paramount. A multi-technique approach provides a self-validating system, where data from each analysis corroborates the others.

Diagram of the Characterization Workflow

Caption: Integrated workflow for analytical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation. Spectra should be acquired in a suitable deuterated solvent such as DMSO-d₆ or D₂O. The trifluoroacetate salt form means the azetidine nitrogen is protonated, leading to observable NH₂⁺ protons and characteristic shifts in adjacent carbons and protons.

| Table 1: Expected NMR Data for 3-Ethylazetidin-3-ol (Cation) | | :--- | :--- | :--- | | Analysis | Expected Chemical Shift (ppm) | Key Features & Rationale | | ¹H NMR | ~9.0 (br s, 2H) | Exchangeable NH₂⁺ protons. Broadness due to quadrupolar nitrogen and exchange. | | | ~4.0 (m, 4H) | Azetidine ring CH₂ protons (C2 and C4). Complex multiplet pattern due to diastereotopicity and coupling to each other and NH₂⁺. | | | ~1.7 (q, 2H) | Ethyl group CH₂. Quartet due to coupling with methyl protons. | | | ~0.9 (t, 3H) | Ethyl group CH₃. Triplet due to coupling with methylene protons. | | ¹³C NMR | ~70.0 | C3 (quaternary carbon bearing OH and Ethyl group). | | | ~55.0 | C2 and C4 (azetidine ring carbons). Shifted downfield due to adjacent protonated nitrogen. | | | ~30.0 | Ethyl group CH₂. | | | ~8.0 | Ethyl group CH₃. |

Note: Shifts are approximate and can vary based on solvent and concentration.[10][11][12]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the synthesized compound. Using electrospray ionization in positive mode (ESI+), the analysis will detect the protonated free base (the cation of the salt).

| Table 2: Expected Mass Spectrometry Data | | :--- | :--- | :--- | | Analysis | Technique | Expected Result (m/z) | | Molecular Weight Confirmation | LC-MS (ESI+) | 116.1070 [M+H]⁺ | | Rationale | | Calculated for C₆H₁₄NO⁺. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition to within 5 ppm.[10][13] |

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of the final product. A reverse-phase method is typically employed.

Protocol: Purity Assessment by RP-HPLC

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (for amide bonds or end-absorption) or Evaporative Light Scattering Detector (ELSD)/Charged Aerosol Detector (CAD) for universal detection, as the analyte lacks a strong chromophore.

• Expected Result: A single major peak with >95% purity by area percentage. The use of TFA in the mobile phase ensures sharp peak shape by acting as an ion-pairing agent for the cationic analyte.[9]

Conclusion and Outlook

This guide outlines a reliable and well-rationalized pathway for the synthesis and characterization of 3-Ethylazetidin-3-ol trifluoroacetate. The methodologies described are rooted in established chemical principles and are designed to be reproducible and scalable. By following this comprehensive approach, research and development teams can confidently produce this high-value building block, enabling the rapid exploration of novel chemical entities. The inherent structural features of this scaffold make it a compelling component for next-generation therapeutics, poised to address unmet needs in oncology, infectious diseases, and CNS disorders.[1][3]

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Mass spectrometry fragmentation pattern of 3-Ethylazetidin-3-ol trifluoroacetate

An In-Depth Technical Guide to the Mass Spectrometric Fragmentation of 3-Ethylazetidin-3-ol Trifluoroacetate

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric fragmentation behavior of 3-Ethylazetidin-3-ol, presented as its trifluoroacetate (TFA) salt. As a Senior Application Scientist, this document synthesizes foundational principles of mass spectrometry with practical, field-proven insights for the structural elucidation of this important heterocyclic building block. We will explore the predictable fragmentation pathways under electrospray ionization (ESI), detail the significant influence of the trifluoroacetate counter-ion on analysis, and provide a robust, validated analytical protocol for researchers, chemists, and drug development professionals. The core objective is to equip the reader with the expertise to confidently identify and characterize this molecule and its analogs in complex matrices.

Introduction: The Analytical Challenge

3-Ethylazetidin-3-ol is a substituted four-membered heterocyclic compound. The azetidine ring, a strained cyclic amine, coupled with a tertiary alcohol, presents a unique and predictable set of fragmentation behaviors. Such scaffolds are of increasing interest in medicinal chemistry for their ability to introduce three-dimensional character into drug candidates. Accurate characterization by mass spectrometry is therefore a critical step in synthesis, purification, and metabolic studies.

This guide focuses on the compound as a trifluoroacetate salt, a common consequence of purification via reverse-phase HPLC using trifluoroacetic acid as a mobile phase modifier.[1] Understanding the interplay between the analyte's intrinsic fragmentation and the extrinsic effects of the TFA counter-ion is paramount for successful analysis.

Predicted Fragmentation Pathways under ESI-MS/MS

Electrospray ionization (ESI) in the positive ion mode is the preferred method for analyzing polar, basic compounds like 3-Ethylazetidin-3-ol.[2] The primary ionization event is protonation, most likely occurring at the lone pair of electrons on the azetidine nitrogen, the most basic site in the molecule. This forms the even-electron precursor ion, [M+H]⁺, which is then subjected to collision-induced dissociation (CID) for structural analysis. The fragmentation of this ion is dominated by pathways that relieve ring strain and create stable neutral losses or resonance-stabilized fragment ions.[3][4]

Pathway A: Dehydration - Loss of Water

The presence of a tertiary alcohol makes the facile loss of a neutral water molecule (18.0106 Da) a primary and highly characteristic fragmentation pathway.[4][5] This process is initiated by the protonated molecular ion and results in a resonance-stabilized carbocation.

Caption: Proposed dehydration pathway for protonated 3-Ethylazetidin-3-ol.

Pathway B: Alpha-Cleavage

Alpha-cleavage is the hallmark fragmentation mechanism for aliphatic amines.[5][6][7] This pathway involves the homolytic cleavage of a carbon-carbon bond adjacent (alpha) to the nitrogen atom. The most favorable alpha-cleavage event involves the loss of the largest possible alkyl radical, as this leads to the most stable radical product.[6] For 3-Ethylazetidin-3-ol, this results in the loss of the ethyl group as a radical.

Pathway C: Ring Opening and Subsequent Cleavage

The inherent strain of the four-membered azetidine ring makes it susceptible to ring-opening fragmentation pathways.[6][8] Following protonation, collision energy can induce cleavage of a C-C bond within the ring, leading to a linear ion that can then undergo further fragmentation, such as the loss of a neutral ethene molecule.

Caption: Competing α-cleavage and ring-opening fragmentation pathways.

The Critical Influence of the Trifluoroacetate Counter-ion

While essential for purification, residual TFA is a known antagonist to high-sensitivity ESI-MS analysis.[9] Its presence can manifest in several ways:

• Ion Suppression: TFA has a high proton affinity and surface activity. In the ESI droplet, it competes with the analyte for protons and access to the droplet surface for gas-phase transition. This leads to a significant reduction in the analyte signal, often by an order of magnitude or more.[9][10]

• Adduct Formation: While less common in positive ion mode, adducts of the analyte with TFA are possible, which can complicate spectral interpretation.

• pH Modification: The acidic nature of TFA can alter the solution pH, potentially affecting the analyte's conformation or stability.[1]

From an application scientist's perspective, the first troubleshooting step for poor sensitivity of a basic compound is to suspect the presence of TFA and take steps to mitigate its effects.

Recommended Analytical Protocol

This protocol is designed as a self-validating system to ensure robust and reproducible data acquisition. The key principle is the removal or replacement of the TFA counter-ion prior to MS analysis.

Caption: Recommended workflow for MS analysis of 3-Ethylazetidin-3-ol.

Step-by-Step Methodology

• Sample Preparation (TFA Removal):

  • Dissolve the 3-Ethylazetidin-3-ol TFA salt in a suitable solvent (e.g., 50:50 methanol:water) to a concentration of approximately 1 mg/mL to create a stock solution.

  • Prepare a working solution for analysis by diluting the stock solution to 1-10 µg/mL in the initial mobile phase.

  • Crucially, ensure the final solution contains a competitive proton source with lower surface activity than TFA, such as 0.1% formic acid. Formic acid will protonate the analyte efficiently without causing the severe ion suppression associated with TFA.

• Instrumentation:

  • Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled to a UPLC/HPLC system.[11][12]

• Chromatographic Conditions (Recommended):

  • Column: For this polar analyte, a Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended for good retention and peak shape.[11] A C18 column may be used but may result in poor or no retention.

  • Mobile Phase A: 95:5 Water:Acetonitrile + 0.1% Formic Acid.

  • Mobile Phase B: 95:5 Acetonitrile:Water + 0.1% Formic Acid.

  • Gradient: A typical gradient would start at a high percentage of Mobile Phase B (e.g., 95%) and ramp down to increase the aqueous content, eluting the polar analyte.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometer Settings (ESI Positive Mode):

  • Capillary Voltage: 3.0-4.0 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Gas (N₂) Flow: 600-800 L/hr.

  • Desolvation Temperature: 350-450 °C.

  • MS1 Scan Range: m/z 50-500.

  • MS/MS Analysis:

    • Precursor Ion: Isolate the [M+H]⁺ ion at m/z 116.11.

    • Collision Gas: Argon.

    • Collision Energy: Ramp from 10-40 eV. This is a critical parameter to optimize. Lower energies will favor the parent ion and dehydration, while higher energies will induce more extensive fragmentation (alpha-cleavage and ring opening).

Data Interpretation & Summary of Key Fragments

The acquired MS/MS spectrum should be interpreted by matching the observed fragment masses to the predicted pathways. High-resolution mass spectrometry allows for the confirmation of the elemental composition of each fragment, lending significant confidence to the structural assignment.

Fragment Ion	Predicted m/z (Exact Mass)	Proposed Structure / Neutral Loss	Originating Pathway
[M+H]⁺	116.1075	C₆H₁₄NO⁺	Precursor Ion
Fragment A	98.0970	C₆H₁₂N⁺ / Loss of H₂O	Pathway A: Dehydration
Fragment B	86.0606	C₄H₈NO⁺ / Loss of •C₂H₅	Pathway B: α-Cleavage
Fragment C	88.0762	C₄H₁₀NO⁺ / Loss of C₂H₄	Pathway C: Ring Opening

Conclusion

The mass spectrometric fragmentation of 3-Ethylazetidin-3-ol is a predictable process governed by the fundamental principles of ion chemistry. The dominant pathways in positive mode ESI-MS/MS are dehydration due to the tertiary alcohol, and alpha-cleavage/ring-opening driven by the azetidine nitrogen. Successful analysis is critically dependent on mitigating the signal-suppressing effects of the trifluoroacetate counter-ion, typically by replacing it with formic acid during sample preparation. By following the structured analytical protocol and understanding the theoretical fragmentation patterns outlined in this guide, researchers can achieve high-quality, reproducible data for the confident structural elucidation of this and related compounds.

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A Technical Guide to the Physicochemical Properties and Synthetic Utility of 3-Ethylazetidin-3-ol Trifluoroacetate

Introduction: The Strategic Value of Functionalized Azetidines in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous pharmacokinetic and pharmacodynamic properties is relentless. Among these, saturated heterocycles have become indispensable tools for escaping the "flatland" of aromatic-rich compound libraries. The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a particularly valuable motif.[1] Its inherent ring strain and three-dimensional, sp³-rich character provide a rigid conformational framework that can enhance metabolic stability, improve aqueous solubility, and present precise vectors for receptor interaction.[1]

This guide focuses on a specific, highly functionalized derivative: 3-Ethylazetidin-3-ol, presented as its trifluoroacetate salt. The presence of a tertiary alcohol and a secondary amine within this compact structure offers orthogonal chemical handles for molecular elaboration. This compound is typically generated and handled as its trifluoroacetic acid (TFA) salt, a direct consequence of a common final-step deprotection in its synthesis. Understanding the properties and reactivity of this salt is therefore critical for its effective deployment by researchers, scientists, and drug development professionals in the design of next-generation therapeutics.

Core Physicochemical Properties

The trifluoroacetate salt of 3-Ethylazetidin-3-ol is a stable, crystalline solid that is more amenable to handling and storage than its corresponding free base. The strong acidity of trifluoroacetic acid (TFA) ensures complete protonation of the azetidine nitrogen, enhancing the compound's solubility in polar solvents.[2][3]

Property	Value	Source / Rationale
IUPAC Name	3-Ethylazetidin-3-ol; 2,2,2-trifluoroacetic acid	Nomenclature
Molecular Formula	C₇H₁₂F₃NO₃	C₅H₁₁NO (base) + C₂HF₃O₂ (acid)
Molecular Weight	231.17 g/mol	Calculated
Appearance	White to off-white solid	Predicted based on similar amine salts
Solubility	Miscible with water, methanol, DMSO.[4]	The salt form enhances polarity. TFA is miscible with water and various organic solvents.[4][5]
pKa (TFA)	~0.23	The strong acidity of TFA ensures the azetidine remains protonated under most conditions.[2][3][6]
Melting Point (TFA)	-15.4 °C	Property of the counter-ion acid.[2][6][7]
Boiling Point (TFA)	72.4 °C	Property of the counter-ion acid.[2][4][6][7]

Synthesis and Mechanistic Rationale

The synthesis of 3-substituted-3-azetidinols is a strategically important transformation. A robust and field-proven approach involves a two-stage process: nucleophilic addition to a protected azetidin-3-one followed by deprotection.

Synthetic Strategy

• Nucleophilic Addition: The synthesis commences with a commercially available, N-protected azetidin-3-one, typically N-Boc-3-azetidinone. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability under the basic and nucleophilic conditions of Grignard reactions and its facile removal under acidic conditions. The tertiary alcohol is installed via the addition of an organometallic reagent, such as ethylmagnesium bromide (EtMgBr), to the carbonyl.[8] The Grignard reagent attacks the electrophilic carbonyl carbon, forming a magnesium alkoxide intermediate, which upon aqueous workup, yields the desired N-Boc-3-ethylazetidin-3-ol.

• Acid-Mediated Deprotection: The final step is the removal of the Boc protecting group. Trifluoroacetic acid is the reagent of choice for this transformation.[2][9] Its strong acidity efficiently protonates the carbamate, initiating a cascade that releases tert-butyl cation (which is scavenged by TFA or trace water) and carbon dioxide, liberating the secondary amine. The azetidine nitrogen is immediately protonated by the excess TFA in the reaction medium, directly yielding the stable 3-Ethylazetidin-3-ol trifluoroacetate salt. This method is clean, high-yielding, and the volatility of TFA simplifies product isolation.[2]

Visual Workflow: Synthesis of 3-Ethylazetidin-3-ol TFA Salt

Caption: Two-step synthesis of the target compound.

Detailed Experimental Protocol: Boc Deprotection

This protocol is adapted from established procedures for the deprotection of N-Boc protected azetidines.[10]

• Reaction Setup: To a solution of N-Boc-3-ethylazetidin-3-ol (1.0 eq) in dichloromethane (DCM, approx. 0.2 M) in a round-bottom flask equipped with a magnetic stir bar, add trifluoroacetic acid (10.0 eq) dropwise at room temperature.

  • Rationale: DCM is an excellent solvent for both the starting material and the TFA, while being relatively inert. A large excess of TFA ensures the reaction goes to completion swiftly.[10]

• Reaction Monitoring: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

  • Rationale: The reaction is typically rapid. Monitoring ensures the reaction is complete without unnecessary extension, which could lead to side reactions in more complex substrates.

• Workup and Isolation: Concentrate the reaction mixture in vacuo using a rotary evaporator to remove the excess TFA and DCM. The resulting oil or solid is the crude 3-Ethylazetidin-3-ol trifluoroacetate salt.

  • Rationale: The volatility of both DCM and TFA makes their removal straightforward, often yielding the product in high purity without the need for aqueous workup.[2][10]

• Purification (if necessary): If impurities are present, the crude salt can be triturated with cold diethyl ether or recrystallized from a suitable solvent system (e.g., ethanol/ether) to afford the purified product.

  • Rationale: Trituration with a non-polar solvent like ether effectively removes non-polar organic impurities while the desired polar salt remains as a solid.

Chemical Reactivity and Applications in Drug Discovery

Reactivity of the Azetidine Core

The 3-Ethylazetidin-3-ol scaffold possesses two primary points for chemical diversification:

• Secondary Amine: The nucleophilic nitrogen (after neutralization of the TFA salt) is readily available for a wide range of transformations, including N-acylation, N-alkylation, reductive amination, and sulfonylation. This allows for the appendage of the azetidine core to larger molecules or pharmacophores.

• Tertiary Alcohol: The hydroxyl group serves as a crucial hydrogen bond donor, which can be critical for target engagement.[11] It can also be functionalized further through esterification or etherification, although these reactions may be sterically hindered.

Applications as a Medicinal Chemistry Building Block

The incorporation of the 3-Ethylazetidin-3-ol motif into a drug candidate can be a powerful strategy to optimize its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• Increased sp³ Character and Solubility: Replacing a flat aromatic ring or a flexible alkyl chain with the rigid, polar azetidine scaffold increases the fraction of sp³-hybridized carbons (Fsp³). This is strongly correlated with improved clinical success rates, partly due to enhanced aqueous solubility and reduced off-target toxicity.[1]

• Metabolic Stability: The azetidine ring is generally more resistant to metabolic degradation (e.g., oxidation by cytochrome P450 enzymes) than more conventional lipophilic groups. Several FDA-approved drugs, such as baricitinib and cobimetinib, feature an azetidine ring to enhance their pharmacokinetic profiles.[1]

• Vectorial Exit: The defined three-dimensional structure of the azetidine allows for precise positioning of substituents out of the plane of a parent molecule. This "exit vector" can be used to probe new regions of a binding pocket or to attach linkers for applications like PROTACs (PROteolysis TArgeting Chimeras) or ADCs (Antibody-Drug Conjugates).[12]

Safety, Handling, and Storage

As a trifluoroacetate salt, the primary handling hazards are associated with the properties of trifluoroacetic acid, which is highly corrosive and toxic.[2][13][14]

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood.[15][16] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[15][17] Avoid inhalation of dust or contact with skin and eyes.[14]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[15] It should be kept away from incompatible materials such as strong bases and oxidizing agents.[4][16] The material is likely hygroscopic.

• Disposal: Dispose of waste in accordance with local, regional, and national regulations. Acidic waste should be neutralized prior to disposal.[18]

Conclusion

3-Ethylazetidin-3-ol trifluoroacetate is more than a simple chemical; it is a strategically designed building block that offers a potent combination of structural rigidity, three-dimensionality, and versatile chemical functionality. Its straightforward synthesis and stable salt form make it an accessible and valuable tool for medicinal chemists. By leveraging its unique properties, researchers can address key challenges in drug design, including the optimization of solubility, metabolic stability, and target affinity, thereby accelerating the development of innovative therapeutics.

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Crystal structure of 3-Ethylazetidin-3-ol trifluoroacetate salt

An In-Depth Technical Guide to the Prospective Crystal Structure of 3-Ethylazetidin-3-ol Trifluoroacetate Salt

Abstract

The azetidine scaffold is a cornerstone in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties and unique three-dimensional topologies to drug candidates. Specifically, 3-substituted azetidinols are of significant interest as versatile intermediates and pharmacophores. While the synthesis of such compounds is accessible, a full understanding of their solid-state properties, crucial for drug development, remains incomplete without precise structural elucidation. To date, the single-crystal X-ray structure of 3-Ethylazetidin-3-ol trifluoroacetate salt has not been reported in the public domain, including the Cambridge Structural Database (CSD).[1][2][3] This technical guide addresses this knowledge gap by providing a comprehensive, field-proven methodology for the synthesis, crystallization, and complete structural determination of this compound. It is intended for researchers, scientists, and drug development professionals seeking to either reproduce this work or apply these principles to novel small molecules.

Introduction: The Rationale for Structural Elucidation

The conformational rigidity and vectorial exit points of the azetidine ring make it a valuable "saturated heterocycle" in drug design, often used to replace more flexible or lipophilic moieties. The introduction of a hydroxyl group at the C3 position provides a key hydrogen bonding point, while the ethyl group at the same position explores a defined lipophilic pocket. The trifluoroacetate (TFA) salt form is commonly used for purification and handling of amine-containing compounds.

A definitive crystal structure provides invaluable data, including:

• Absolute Conformation: The precise puckering of the azetidine ring and the orientation of its substituents.

• Intermolecular Interactions: A detailed map of hydrogen bonds and other non-covalent interactions that dictate crystal packing.

• Solid-State Properties: Insights into potential polymorphism, stability, and solubility, which are critical for pharmaceutical development.

This guide outlines the complete experimental workflow required to obtain and analyze this vital structural information.

Synthesis and Salt Formation: A Self-Validating Protocol

The initial and most critical step is the synthesis of high-purity material, as crystal quality is directly dependent on sample purity.[4]

Part 2.1: Synthesis of 3-Ethylazetidin-3-ol (Free Base)

A plausible and robust synthetic route to 3-Ethylazetidin-3-ol begins with a protected azetidin-3-one, a common starting material. The rationale is to introduce the ethyl group via nucleophilic addition, a highly reliable transformation.

Protocol:

• Starting Material: N-Boc-azetidin-3-one. The tert-butyloxycarbonyl (Boc) group is an excellent choice for protecting the azetidine nitrogen due to its stability under nucleophilic conditions and its straightforward removal.

• Grignard Reaction: Dissolve N-Boc-azetidin-3-one in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon) and cool to 0 °C.

• Add ethylmagnesium bromide (a Grignard reagent) dropwise. The causality here is the nucleophilic attack of the ethyl group onto the electrophilic carbonyl carbon of the azetidinone.

• Quenching: After the reaction is complete (monitored by TLC), slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Extraction & Purification: Extract the product into an organic solvent (e.g., ethyl acetate), dry the organic layer, and purify by column chromatography to yield N-Boc-3-ethylazetidin-3-ol.

• Deprotection: Dissolve the purified product in a solution of hydrochloric acid in dioxane or trifluoroacetic acid (TFA) in dichloromethane to remove the Boc protecting group, yielding the free base, 3-Ethylazetidin-3-ol, after neutralization and workup.

Part 2.2: Preparation of the Trifluoroacetate Salt

The formation of the TFA salt is an acid-base reaction that facilitates purification through crystallization and provides a stable, solid form of the compound.

Protocol:

• Dissolve the purified 3-Ethylazetidin-3-ol free base in a minimal amount of a suitable solvent, such as diethyl ether or methanol.

• Add a stoichiometric equivalent of trifluoroacetic acid dropwise while stirring. An exotherm may be observed.

• The trifluoroacetate salt will often precipitate directly from the solution. If not, the solvent can be slowly evaporated or an anti-solvent (a solvent in which the salt is insoluble, like hexane) can be added to induce precipitation.[5][6]

• Collect the solid by filtration, wash with a small amount of the anti-solvent, and dry under vacuum.

• Recrystallization for Purity: For optimal purity required for crystallography, recrystallize the salt from a suitable solvent system (e.g., ethanol/diethyl ether) to obtain well-defined, pure crystals of 3-Ethylazetidin-3-ol trifluoroacetate salt.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step.[7] The goal is to create a supersaturated solution from which the molecule can slowly and orderly deposit into a crystalline lattice. A screening approach is most effective.[8][9]

Protocol: High-Throughput Crystallization Screening

• Prepare a stock solution of highly purified 3-Ethylazetidin-3-ol trifluoroacetate salt at a high concentration (e.g., 20-50 mg/mL) in a primary solvent like methanol or ethanol.

• Dispense small aliquots (e.g., 100 µL) of this stock solution into the wells of a microplate.

• Use a variety of techniques to induce crystallization across the plate:

  • Slow Evaporation: Leave the wells loosely covered to allow the solvent to evaporate over several days.[10]

  • Vapor Diffusion: Place the microplate in a sealed chamber containing a reservoir of a more volatile anti-solvent. The vapor of the anti-solvent diffuses into the wells, reducing the solubility of the compound and promoting crystallization.[10]

  • Liquid-Liquid Diffusion: Carefully layer a less dense anti-solvent on top of the stock solution in each well. Crystals may form at the interface.[11]

• Monitor the wells daily under a microscope for the formation of small, clear, well-defined single crystals with sharp edges. Crystals should ideally be between 0.1 and 0.3 mm in each dimension.[12]

Table 1: Recommended Solvents for Crystallization Screening

Primary Solvents (Solute is Soluble)	Anti-Solvents (Solute is Insoluble)
Methanol	Hexane
Ethanol	Diethyl Ether
Isopropanol	Toluene
Acetonitrile	Dichloromethane
Water	Ethyl Acetate

Single-Crystal X-ray Diffraction (SCXRD): Data Acquisition

Once a suitable crystal is obtained, it is analyzed using a single-crystal X-ray diffractometer to measure the pattern of diffracted X-rays.[12][13]

Protocol: Data Collection

• Crystal Mounting: Carefully select a high-quality crystal and mount it on a cryoloop. The crystal is then flash-cooled in a stream of cold nitrogen gas (typically at 100 K) to minimize thermal motion and radiation damage.[14]

• Diffractometer Setup: Place the mounted crystal on the goniometer head of the diffractometer. Modern instruments are equipped with a high-intensity X-ray source (e.g., Mo or Cu Kα radiation) and a sensitive detector (e.g., CCD or CMOS).[7]

• Unit Cell Determination: Collect a few initial diffraction images to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection Strategy: Based on the crystal system, a data collection strategy is devised to measure the intensities of a large number of unique reflections over a wide range of diffraction angles (θ). This typically involves rotating the crystal through a series of angles while exposing it to the X-ray beam.[14]

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensity of each reflection spot and apply corrections for experimental factors (e.g., Lorentz-polarization effects). This results in a final file of reflection data (h, k, l, and intensity).

Structure Solution and Refinement: From Data to 3D Model

The final step involves converting the processed diffraction data into a chemically meaningful three-dimensional model of the molecule.[4][15]

Protocol: Structure Determination

• Structure Solution: The "phase problem" is solved using direct methods, which are computational algorithms that use statistical relationships between reflection intensities to determine initial phase estimates. This yields an initial electron density map.

• Model Building: An initial atomic model is built into the electron density map, identifying the positions of the heavier atoms (O, F, N, C).

• Structure Refinement: The atomic coordinates and displacement parameters (which model thermal vibration) are refined using a least-squares minimization algorithm to improve the agreement between the observed structure factors (|F_o|) and the calculated structure factors (|F_c|) from the model.[16][17]

• Hydrogen Atom Placement: Hydrogen atoms are typically located in the difference electron density map or placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using metrics such as the R-factor (agreement index) and by checking for chemical and geometric reasonability. The final model is typically deposited in a crystallographic database as a Crystallographic Information File (CIF).

Workflow Visualization

Caption: Experimental workflow for the determination of the crystal structure of 3-Ethylazetidin-3-ol trifluoroacetate salt.

Anticipated Structural Insights and Data Presentation

The successful execution of this workflow would yield a wealth of data. The primary results are typically summarized in a standard crystallographic table.

Table 2: Hypothetical Crystallographic Data for 3-Ethylazetidin-3-ol Trifluoroacetate Salt

Parameter	Expected Value
Chemical formula	C₇H₁₂F₃NO₃
Formula weight	227.17
Crystal system	(e.g., Monoclinic)
Space group	(e.g., P2₁/c)
a, b, c (Å)	To be determined
α, β, γ (°)	To be determined
Volume (ų)	To be determined
Z (molecules/unit cell)	4 (typical)
Density (calculated)	To be determined
R-factor (R1)	< 0.05
Goodness-of-fit (S)	~1.0

From this data, a detailed analysis of the structure would reveal:

• Azetidine Ring Conformation: The degree of ring puckering.

• Hydrogen Bonding Network: The interactions between the hydroxyl group (donor), the azetidine nitrogen (acceptor), and the trifluoroacetate anion (acceptor). These interactions are fundamental to the crystal's stability.

• Ionic Interactions: The charge-assisted hydrogen bonds between the protonated azetidinium cation and the trifluoroacetate anion.

• Crystal Packing: How the individual salt pairs arrange in three dimensions, which influences the crystal's morphology and physical properties.

Conclusion

While the crystal structure of 3-Ethylazetidin-3-ol trifluoroacetate salt is not currently known, this guide provides a robust and authoritative roadmap for its determination. By following these field-tested protocols for synthesis, crystallization, and single-crystal X-ray diffraction, researchers can obtain a definitive three-dimensional structure. The resulting data will be of immense value to the drug development community, offering critical insights into the conformational preferences and intermolecular interactions of this important chemical scaffold, thereby enabling more rational design of future pharmaceutical agents.

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Stability and Decomposition of 3-Ethylazetidin-3-ol Trifluoroacetate: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the chemical stability and potential decomposition pathways of 3-Ethylazetidin-3-ol, particularly as its trifluoroacetic acid (TFA) salt. Azetidine moieties are increasingly incorporated into pharmaceutical candidates due to their unique conformational constraints and ability to modulate physicochemical properties. However, the inherent ring strain of the four-membered ring system presents specific stability challenges. This document synthesizes established principles of azetidine chemistry, forced degradation studies, and the influence of counterions to provide a predictive framework for researchers, scientists, and drug development professionals. We will explore the mechanistic underpinnings of potential degradation, outline robust experimental protocols for stability assessment, and discuss the analytical techniques required for the characterization of both the parent molecule and its potential degradants.

Introduction: The Azetidine Moiety in Modern Drug Discovery

Azetidines have emerged as a valuable structural motif in medicinal chemistry, offering a desirable balance of rigidity and three-dimensionality that can enhance binding affinity and selectivity for biological targets.[1] The incorporation of an azetidine ring can significantly impact a molecule's lipophilicity, metabolic stability, and aqueous solubility. Specifically, 3-hydroxyazetidine derivatives, such as 3-Ethylazetidin-3-ol, introduce a polar functional group that can participate in hydrogen bonding interactions, further refining the pharmacological profile.

However, the utility of the azetidine ring is intrinsically linked to its chemical stability. The four-membered ring possesses significant Baeyer and Pitzer strain, making it susceptible to nucleophilic ring-opening reactions.[2][3] This inherent reactivity necessitates a thorough understanding of the molecule's stability profile early in the drug development process to mitigate risks of degradation during synthesis, formulation, storage, and administration.

This guide focuses on 3-Ethylazetidin-3-ol, often encountered as its trifluoroacetate salt due to the common use of trifluoroacetic acid (TFA) in peptide synthesis and HPLC purification.[4] The strongly acidic nature of the TFA counterion can have a profound impact on the stability of the azetidine ring, a central theme that will be explored in detail.

The Chemistry of 3-Ethylazetidin-3-ol: A Stability Perspective

The structure of 3-Ethylazetidin-3-ol, presented below, reveals key features that govern its reactivity and stability.

Caption: Chemical structure of 3-Ethylazetidin-3-ol.

The tertiary alcohol at the 3-position and the secondary amine within the ring are the primary functional groups. The azetidine nitrogen is basic and susceptible to protonation, particularly in the presence of the TFA counterion.

The Role of Ring Strain

The fundamental driver of azetidine decomposition is the relief of ring strain. This four-membered heterocycle is significantly more strained than its five- and six-membered counterparts (pyrrolidine and piperidine), rendering the C-N bonds more susceptible to cleavage.[5]

The Influence of the Trifluoroacetate Counterion

Trifluoroacetic acid is a strong acid (pKa ≈ 0.23), meaning that in the solid state and in solution, the azetidine nitrogen of 3-Ethylazetidin-3-ol will be protonated, forming an azetidinium ion.[4] This protonation is a critical first step in the acid-catalyzed decomposition of the molecule. While TFA is a common counterion in early-stage research, its potential to induce degradation and its regulatory considerations often lead to its replacement with weaker acids like acetic or hydrochloric acid in later development phases.[4]

Predicted Decomposition Pathways

Based on the principles of azetidine chemistry, the primary decomposition pathway for 3-Ethylazetidin-3-ol trifluoroacetate is anticipated to be acid-catalyzed ring-opening.

Caption: Predicted acid-catalyzed decomposition pathways for 3-Ethylazetidin-3-ol.

Acid-Catalyzed Ring Opening

• Protonation: The azetidine nitrogen is protonated by trifluoroacetic acid, forming a positively charged azetidinium ion. This enhances the electrophilicity of the ring carbons.

• Nucleophilic Attack: A nucleophile attacks one of the ring carbons adjacent to the nitrogen. This nucleophile can be the trifluoroacetate counterion, a water molecule (hydrolysis), or another solvent molecule.

• Ring Cleavage: The C-N bond breaks, relieving the ring strain and forming a linear amino alcohol derivative.

Potential for Dehydration

The tertiary alcohol at the 3-position introduces the possibility of dehydration under acidic and/or thermal stress.[6] Protonation of the hydroxyl group would form a good leaving group (water), leading to the formation of a carbocation. This could be followed by elimination to form an alkene or rearrangement.

Oxidative Degradation

While the primary concern is acid-catalyzed degradation, the potential for oxidation should also be considered, particularly for the tertiary alcohol, although this is generally less facile than the oxidation of primary or secondary alcohols.[7][8]

A Framework for Stability Assessment: Forced Degradation Studies

To definitively elucidate the stability of 3-Ethylazetidin-3-ol trifluoroacetate and identify its degradation products, a forced degradation (or stress testing) study is essential.[9] This involves subjecting the compound to conditions more severe than those it would experience during storage and handling. The goal is to generate a modest level of degradation (typically 5-20%) to allow for the reliable detection and characterization of degradants.[10]

Experimental Protocol for a Forced Degradation Study

The following protocol outlines a comprehensive approach to the forced degradation of 3-Ethylazetidin-3-ol trifluoroacetate.

Objective: To identify the degradation products and pathways of 3-Ethylazetidin-3-ol trifluoroacetate under various stress conditions.

Materials:

• 3-Ethylazetidin-3-ol trifluoroacetate

• Hydrochloric acid (0.1 M and 1 M)

• Sodium hydroxide (0.1 M and 1 M)

• Hydrogen peroxide (3%)

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• pH meter

• HPLC-UV/MS system

• Photostability chamber

• Oven

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 3-Ethylazetidin-3-ol trifluoroacetate in a suitable solvent (e.g., a mixture of water and acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis:

    • Mix equal volumes of the stock solution with 0.1 M HCl and 1 M HCl in separate vials.

    • Heat the vials at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

    • At various time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize with an appropriate amount of NaOH, and dilute for analysis.

  • Base Hydrolysis:

    • Mix equal volumes of the stock solution with 0.1 M NaOH and 1 M NaOH in separate vials.

    • Maintain the vials at room temperature and at an elevated temperature (e.g., 60°C).

    • At various time points, withdraw an aliquot, neutralize with HCl, and dilute for analysis.

  • Oxidative Degradation:

    • Mix the stock solution with 3% hydrogen peroxide.

    • Keep the solution at room temperature and protected from light.

    • Monitor the reaction at regular intervals.

  • Thermal Degradation:

    • Store the solid compound and the stock solution in an oven at an elevated temperature (e.g., 80°C).

    • Analyze samples at specified time points.

  • Photostability:

    • Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

    • A control sample should be protected from light.

• Sample Analysis:

  • Analyze all samples by a stability-indicating HPLC method. A reverse-phase C18 column with a gradient elution of a buffered mobile phase (e.g., ammonium acetate) and an organic modifier (e.g., acetonitrile) is a common starting point.

  • Use a UV detector to quantify the parent compound and the degradation products.

  • Couple the HPLC to a mass spectrometer (LC-MS) to obtain the molecular weights of the degradation products, which is crucial for structural elucidation.

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Solubility Profile of 3-Ethylazetidin-3-ol Trifluoroacetate: A Methodological & Predictive Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the solubility of novel chemical entities is a cornerstone of successful drug development, influencing everything from reaction kinetics in synthesis to bioavailability in formulation. This guide provides a comprehensive technical overview of 3-Ethylazetidin-3-ol trifluoroacetate, a molecule of interest for its potential as a versatile building block in medicinal chemistry. Lacking publicly available empirical data, this document establishes a predictive framework based on first principles of physicochemical analysis. It further provides a robust, field-proven experimental protocol for determining thermodynamic solubility using the gold-standard shake-flask method coupled with HPLC analysis, empowering researchers to generate reliable, publication-quality data.

Introduction: Deconstructing the Solute

3-Ethylazetidin-3-ol trifluoroacetate is an ionic compound composed of a substituted azetidinium cation and a trifluoroacetate (TFA) anion. Azetidines, as strained four-membered nitrogenous heterocycles, are increasingly utilized as bioisosteres and structural motifs in drug discovery to explore novel chemical space.[1][2] The trifluoroacetate counter-ion is common in peptide and small-molecule synthesis, often resulting from purification via reverse-phase HPLC.

A thorough understanding of this salt's behavior in various organic solvents is critical for:

• Process Chemistry: Selecting appropriate solvents for synthesis, work-up, and crystallization.

• Purification: Optimizing chromatographic conditions.

• Pre-formulation: Identifying potential solvent systems for early-stage bioavailability and toxicology studies.[3][4]

This guide will first predict the solubility profile based on molecular structure and then detail a comprehensive methodology for its empirical determination.

Physicochemical Analysis & Solubility Hypothesis

The principle of "like dissolves like" governs solubility, stating that substances with similar polarities are more likely to be miscible.[5] We can dissect the solute to form a strong predictive hypothesis.

• The Cation: 3-Ethylazetidin-3-ol

  • Polarity: The molecule contains a highly polar tertiary alcohol (-OH) group, capable of acting as both a hydrogen bond donor and acceptor. The nitrogen atom within the azetidine ring is basic and, in the presence of the acidic TFA counter-ion, will be protonated, conferring a positive charge and significant polarity.

  • Non-Polarity: The ethyl group (-CH₂CH₃) provides a small region of lipophilicity.

• The Anion: Trifluoroacetate (CF₃COO⁻)

  • Polarity: The carboxylate group is polar and charged. The three fluorine atoms are highly electronegative, creating strong dipoles. TFA salts are noted for their solubility in certain organic solvents.[6]

Overall Molecular Profile: The compound is a salt with high polarity, multiple sites for hydrogen bonding, and a formal ionic charge.

Solubility Hypothesis:

• High Solubility: Expected in polar protic solvents (e.g., methanol, ethanol) that can solvate both the cation and anion effectively through hydrogen bonding and dipole-ion interactions.

• Moderate-to-High Solubility: Expected in polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) which can solvate the cation via strong dipole-ion interactions but are less effective at solvating the anion compared to protic solvents.

• Low to Negligible Solubility: Expected in non-polar or weakly polar solvents (e.g., hexane, toluene, diethyl ether, dichloromethane) which lack the ability to overcome the strong electrostatic forces (lattice energy) of the ionic solid.

Experimental Determination of Thermodynamic Solubility

Thermodynamic solubility represents the true equilibrium concentration of a solute in a solvent at a given temperature and is the most rigorous measure for pre-formulation and process development.[7] The shake-flask method is the universally accepted standard for this determination.[8][9]

Logical Workflow for Solubility Determination

The following diagram outlines the complete experimental process, ensuring a systematic and reproducible approach.

Caption: Experimental workflow for thermodynamic solubility determination.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system, incorporating calibration standards for accurate quantification.

1. Materials & Reagents:

• 3-Ethylazetidin-3-ol trifluoroacetate (solid powder)

• Selected organic solvents (HPLC grade or higher)

• 2 mL glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Benchtop centrifuge

• Syringes and 0.22 µm syringe filters (select filter material, e.g., PTFE, compatible with the solvent)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with UV detector (e.g., DAD or VWD)[5][10]

2. Preparation of HPLC Calibration Standards:

• Accurately weigh ~10 mg of the compound into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a suitable solvent in which the compound is freely soluble (e.g., methanol or acetonitrile:water). This is your 1 mg/mL stock standard.

• Perform serial dilutions from the stock to create a set of at least five calibration standards spanning the expected concentration range (e.g., 1, 5, 10, 50, 100 µg/mL).

• Inject these standards into the HPLC to generate a calibration curve (Peak Area vs. Concentration). The curve must have a correlation coefficient (r²) > 0.995.

3. Sample Preparation & Equilibration:

• Add an excess of solid 3-Ethylazetidin-3-ol trifluoroacetate to a 2 mL vial. "Excess" is critical; ensure a small amount of solid remains undissolved at the end of the experiment. A starting point of ~5-10 mg is typical.

• Accurately add 1.0 mL of the test solvent to the vial.

• Prepare samples in triplicate for each solvent to ensure reproducibility.

• Seal the vials tightly.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for 24 to 48 hours.[9] The extended time ensures equilibrium is reached between the solid and the solution.

4. Sample Processing & Analysis:

• After incubation, visually confirm that excess solid remains. If not, more compound must be added and the incubation repeated.

• Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

• Carefully draw the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean HPLC vial.[11] This step removes any remaining particulates. Caution: Adsorption to the filter can be a source of error; use a small-diameter filter and discard the first ~100 µL of filtrate.

• Based on the expected solubility, dilute the filtrate with the mobile phase to fall within the range of the calibration curve.

• Inject the diluted sample onto the HPLC and record the peak area.

5. Calculation of Solubility:

• Use the linear regression equation from your calibration curve (y = mx + c) to calculate the concentration of the diluted sample.

• Multiply this concentration by the dilution factor to determine the concentration of the original saturated solution.

• Express the final solubility in both mg/mL and mol/L.

Data Presentation & Interpretation

Quantitative data should be summarized for clear comparison. The results will validate or refute the initial solubility hypothesis and guide subsequent experimental design.

Table 1: Predicted and Experimental Solubility of 3-Ethylazetidin-3-ol trifluoroacetate

Solvent Class	Solvent	Predicted Solubility	Experimental Solubility (mg/mL)	Experimental Solubility (mol/L)
Polar Protic	Methanol	High	[Enter Data]	[Enter Data]
Ethanol	High	[Enter Data]	[Enter Data]
Isopropanol	High/Medium	[Enter Data]	[Enter Data]
Polar Aprotic	Acetonitrile	Medium	[Enter Data]	[Enter Data]
Acetone	Medium	[Enter Data]	[Enter Data]
DMSO	High/Medium	[Enter Data]	[Enter Data]
THF	Low/Medium	[Enter Data]	[Enter Data]
Non-Polar	Dichloromethane	Low	[Enter Data]	[Enter Data]
Toluene	Low/Insoluble	[Enter Data]	[Enter Data]
Hexane	Low/Insoluble	[Enter Data]	[Enter Data]

Conceptual Framework: Linking Properties to Outcomes

The interplay between solute and solvent properties dictates the final solubility outcome. This relationship can be visualized as a logical decision framework.

Caption: Relationship between solute/solvent properties and solubility.

Conclusion

While specific solubility data for 3-Ethylazetidin-3-ol trifluoroacetate is not readily published, a robust prediction can be made based on its ionic and polar nature. It is hypothesized to be highly soluble in polar protic solvents and poorly soluble in non-polar solvents. This guide provides the complete, authoritative methodology for researchers to empirically determine these values. By following the detailed shake-flask protocol and leveraging HPLC for quantification, drug development professionals can generate the precise and reliable solubility data needed to accelerate their research, from synthesis to formulation.

References

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• Nguyen, B. N., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(5753). Available at: [Link]

• Palmer, D. S., et al. (2021). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.

• PharmaGuru. (2025). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. Available at: [Link]

• Ganesan, D. (n.d.). Solubility experimental methods. Slideshare. Available at: [Link]

• Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Available at: [Link]

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• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents and Polarity. Available at: [Link]

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• Avdeef, A. (2007). The Rise of Kinetic Solubility in Drug Discovery. Expert Opinion on Drug Discovery, 2(4). (Note: General reference, specific URL may vary).

• Al-Ghaban, F. A., & Al-Rekabi, F. M. (2023). Synthesis and Characterization of a Novel Azetidine Derivative. International Journal of Advanced Research in Science, Communication and Technology, 3(2). Available at: [Link]

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The Pivotal Role of Trifluoroacetic Acid in the Strategic Synthesis of Azetidine Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Azetidines, four-membered saturated nitrogen heterocycles, are privileged scaffolds in modern medicinal chemistry, imparting unique three-dimensional character and improved physicochemical properties to bioactive molecules.[1][2] The synthesis of these strained ring systems, however, presents significant challenges, necessitating robust and versatile chemical methodologies.[3] Trifluoroacetic acid (TFA), a strong, volatile organofluorine acid, has emerged as an indispensable tool in the synthetic chemist's arsenal for accessing functionalized azetidines.[4] This technical guide provides an in-depth analysis of the multifaceted roles of TFA in azetidine synthesis, moving beyond simple procedural descriptions to explore the underlying chemical principles and strategic applications. We will dissect its function as a premier deprotection agent, a catalyst for strategic cyclization and rearrangement reactions, and a critical component in multi-step synthetic sequences, providing field-proven protocols and mechanistic insights for professionals in drug discovery and chemical development.

The Strategic Importance of Trifluoroacetic Acid (TFA) in Modern Synthesis

Trifluoroacetic acid (CF₃CO₂H) occupies a unique niche in organic synthesis. Its strong acidity (pKa ≈ 0.5), comparable to some mineral acids, combined with its high solubility in a wide range of organic solvents and its volatility, makes it exceptionally useful.[4] Unlike non-volatile acids, TFA and its byproducts can be readily removed in vacuo, simplifying purification protocols. These properties are particularly advantageous in the synthesis of sensitive, strained molecules like azetidines, where harsh, non-volatile acidic conditions could lead to undesired ring-opening or decomposition.

This guide will focus on three primary roles of TFA in the context of azetidine synthesis:

• As a Deprotection Reagent: The cleavage of acid-labile protecting groups, particularly the tert-butoxycarbonyl (Boc) group.

• As a Cyclization and Rearrangement Catalyst: Promoting the formation of the azetidine ring from acyclic or alternative heterocyclic precursors.

• As a Sequential Reagent in One-Pot Procedures: Enabling tandem reactions where deprotection is followed immediately by a subsequent transformation.

TFA as the Reagent of Choice for N-Boc Deprotection in Azetidine Scaffolds

The tert-butoxycarbonyl (Boc) group is one of the most common nitrogen-protecting groups used during azetidine synthesis due to its stability under a wide range of non-acidic conditions.[5] Its efficient removal is a critical final step in many synthetic routes. TFA is the gold-standard reagent for this transformation due to its efficacy, clean reaction profiles, and the ease of removing excess reagent.[6][7][8]

The Mechanism of TFA-Mediated Boc Cleavage

The deprotection mechanism is a classic acid-catalyzed elimination. The process is initiated by the protonation of the carbonyl oxygen of the Boc group by TFA. This activation facilitates the cleavage of the C-O bond, leading to the formation of a stable tert-butyl cation, carbon dioxide, and the deprotected amine, which is protonated by a second equivalent of TFA to form a trifluoroacetate salt.

Below is a diagram illustrating this fundamental mechanism.

Caption: Mechanism of N-Boc deprotection mediated by Trifluoroacetic Acid (TFA).

Protocol: Standard N-Boc Deprotection of an Azetidine Derivative

This protocol is a generalized yet robust procedure applicable to a wide variety of N-Boc protected azetidines.[6][9]

Materials:

• N-Boc-azetidine derivative (1.0 mmol)

• Dichloromethane (DCM), anhydrous (5-10 mL)

• Trifluoroacetic acid (TFA) (5-10 mmol, 5-10 equiv.)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the N-Boc-azetidine derivative (1.0 mmol) in anhydrous DCM (5 mL) in a round-bottom flask equipped with a magnetic stir bar.

• TFA Addition: Cool the solution to 0 °C using an ice bath. Add TFA (5.0 mmol, ~0.37 mL) dropwise to the stirred solution. Causality Note: The reaction is often exothermic; initial cooling prevents potential side reactions and controls the rate of gas (CO₂ and isobutylene) evolution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Workup - Quenching: Upon completion, carefully add saturated NaHCO₃ solution to the reaction mixture until gas evolution ceases and the pH of the aqueous layer is basic (>8). Trustworthiness Note: This step neutralizes the excess TFA and liberates the free amine from its trifluoroacetate salt.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude deprotected azetidine.

• Purification: The resulting free amine can be used as-is or purified further by silica gel chromatography or crystallization if necessary.

Substrate Type	TFA (equiv.)	Solvent	Time (h)	Temp (°C)	Typical Yield	Reference
Simple N-Boc Azetidine	5	DCM	2	RT	>90%	[6]
Sterically Hindered Azetidine	10	DCM	4-18	RT	85-95%	[6]
Acid-Sensitive Azetidine	2-3	DCM	1-2	0	80-90%	[5][8]
One-Pot Deprotection	5	ACN/DCM	1	RT	85-95% (over 2 steps)	[9]

TFA in Catalytic and Ring-Forming Applications

Beyond deprotection, TFA's strong, non-nucleophilic acidity is harnessed to catalyze key bond-forming reactions to construct the azetidine ring.

Intramolecular Cyclization

TFA can promote intramolecular cyclization by protonating a leaving group (like a hydroxyl group), converting it into a better leaving group (water) and facilitating nucleophilic attack by a distal amine. This is a cornerstone of forming heterocyclic rings. While classic methods often involve converting alcohols to halides or mesylates, a strong acid like TFA can sometimes enable the direct cyclization from amino alcohols, particularly in substrates activated for such a reaction.[10]

A related application involves TFA-mediated intramolecular formal N-H insertion reactions. In specific substrates like N-Boc-amino-α-diazoketones, TFA can promote cyclization to form heterocyclic ketones, including piperidinones and pyrrolidinones, with concomitant removal of the Boc group.[11] This strategy highlights TFA's dual capability to both catalyze the ring formation and deprotect in a single, efficient operation.

Caption: TFA's role in converting precursors to azetidines via cyclization or rearrangement.

Strain-Release Functionalization of Azabicyclobutanes

Highly strained systems like 2-(trifluoromethyl)-1-azabicyclo[1.1.0]butanes can undergo ring-opening reactions in the presence of reagents like trifluoroacetic anhydride (TFAA), a close relative of TFA.[12][13] While not TFA itself, this reaction exemplifies how trifluoroacetate species can be incorporated into an azetidine ring through a strain-release mechanism. The reaction with TFAA can yield 3-(trifluoroacetoxy)azetidines, which are valuable intermediates for further functionalization.[12] This highlights the broader utility of the trifluoroacetyl moiety in complex azetidine synthesis.

Protocol: One-Pot Synthesis and Deprotection of a 3-Substituted Azetidine

This protocol demonstrates the efficiency of using TFA in a tandem reaction sequence, where a nucleophilic substitution is followed by in-situ deprotection without isolating the intermediate.[9] This approach is highly valued in drug discovery for rapid library synthesis.

Materials:

• 1-Boc-3-(bromomethyl)azetidine (1.0 mmol, 264 mg)

• 4-Fluoroaniline (1.2 mmol, 133 mg)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Acetonitrile (ACN), anhydrous (10 mL)

• Trifluoroacetic Acid (TFA) (5.0 mmol, ~0.37 mL)

• Dichloromethane (DCM) for workup

Procedure:

• Nucleophilic Substitution: To a solution of 1-Boc-3-(bromomethyl)azetidine (1.0 mmol) in ACN (10 mL), add 4-fluoroaniline (1.2 mmol) and K₂CO₃ (2.0 mmol).

• Heating: Stir the reaction mixture at 80 °C for 12 hours or until TLC/LC-MS indicates complete consumption of the starting bromide. Causality Note: K₂CO₃ acts as a base to scavenge the HBr formed and facilitate the nucleophilic substitution.

• Cooling and Deprotection: Cool the reaction to room temperature. Directly to this crude mixture, add TFA (5.0 mmol) dropwise. Process Note: This is the key one-pot step. The solvent (ACN) is generally compatible with the TFA deprotection.

• Reaction: Stir at room temperature for 1-2 hours until the Boc-protected intermediate is fully converted to the deprotected product.

• Workup and Purification: Concentrate the mixture in vacuo. Redissolve the residue in DCM and water. Basify the aqueous layer with saturated NaHCO₃ solution and perform a standard aqueous workup as described in Protocol 2.2. Purify the crude product by silica gel chromatography to yield 3-((4-fluorophenylamino)methyl)azetidine.

Conclusion

Trifluoroacetic acid is far more than a simple deprotection agent; it is a strategic and versatile reagent that is central to many modern synthetic routes toward functionalized azetidines. Its unique combination of strong acidity, volatility, and compatibility with organic solvents allows it to be used effectively for cleaving robust N-Boc protecting groups, catalyzing key ring-forming cyclizations, and enabling efficient one-pot tandem reactions. For researchers in medicinal chemistry and drug development, a deep understanding of TFA's properties and applications is crucial for the rational design and successful execution of synthetic pathways to novel azetidine-based chemical entities.

References

• Bott, T. M., & West, F. G. (2011). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Department of Chemistry, University of Alberta.

• Fu, Z., & Xu, J. (2018). Synthesis of Azetidines. Progress in Chemistry, 30(8), 1047-1066. Available at: [Link]

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19, 3274-3286. Available at: [Link]

• BenchChem. (2025). Review of 3-substituted azetidine synthesis methods. BenchChem Technical Support Team.
• National Institutes of Health. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks.
• Mehra, V., Lumb, I., Anand, A., & Kumar, V. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.
• National Center for Biotechnology Information. (n.d.). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.
• National Institutes of Health. (n.d.). Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes.
• ACS Publications. (n.d.). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters.
• National Center for Biotechnology Information. (n.d.). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. PMC.
• RSC Publishing. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA.

• Srinivasan, N., Yurek-George, A., & Ganesan, A. (2005). Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. Molecular Diversity, 9, 291–293. Available at: [Link]

• ResearchGate. (2025). Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. Available at: [Link]

• Smolecule. (2023). Azetidine-3-carboxylic acid cyclopropylmethyl-amide trifluoroacetic acid salt.
• Elektronische Hochschulschriften der LMU München. (2025). Stereoselective functionalization of azetidines.

• ResearchGate. (2025). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Available at: [Link]

• Wikipedia. (n.d.). Trifluoroacetic acid. Available at: [Link]

• ResearchGate. (2025). A New Protocol for Selective Deprotection of N-tert-Butoxycarbonyl Protective Group (t-Boc) with Sn(OTf)2. Available at: [Link]

• National Institutes of Health. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.

• ResearchGate. (2025). Trifluoroacetic acid-mediated intramolecular formal N-H insertion reactions with amino-??-diazoketones: A facile and efficient synthesis of optically pure pyrrolidinones and piperidinones. Available at: [Link]

• BenchChem. (n.d.). One-Pot Synthesis of Azetidine Derivatives from 3-(Bromomethyl)azetidine: Application Notes and Protocols.
• National Center for Biotechnology Information. (n.d.). Intramolecular Friedel–Crafts Reaction with Trifluoroacetic Acid: Synthesizing Some New Functionalized 9-Aryl/Alkyl Thioxanthenes. PMC.

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Spectroscopic data for 3-Ethylazetidin-3-ol trifluoroacetate

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-Ethylazetidin-3-ol Trifluoroacetate

Abstract

This technical guide provides a comprehensive framework for the spectroscopic analysis of 3-Ethylazetidin-3-ol trifluoroacetate, a substituted azetidine of interest in medicinal chemistry and drug development. In the absence of publicly available spectral data for this specific molecule, this document serves as an expert guide, predicting the expected spectroscopic signatures based on foundational principles and data from analogous structures. It details the theoretical basis and practical protocols for Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. This guide is intended for researchers, scientists, and drug development professionals, offering both a predictive reference and a practical manual for the acquisition and interpretation of spectroscopic data for this and similar small molecules.

Introduction: The Structural Significance of 3-Ethylazetidin-3-ol Trifluoroacetate

The azetidine ring is a valuable four-membered heterocyclic motif in medicinal chemistry, prized for its ability to introduce conformational rigidity and serve as a versatile scaffold. The substitution at the 3-position with both a hydroxyl and an ethyl group creates a chiral center and introduces functionalities that can modulate physicochemical properties such as solubility and lipophilicity. The trifluoroacetate (TFA) counter-ion is commonly introduced during synthetic procedures, particularly in purification steps involving reverse-phase chromatography.

A thorough spectroscopic characterization is the cornerstone of chemical research and development, serving to unequivocally confirm the structure, purity, and stability of a synthesized compound. This guide outlines the expected spectral characteristics of 3-Ethylazetidin-3-ol trifluoroacetate and provides robust, field-proven protocols for their empirical determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules in solution. For 3-Ethylazetidin-3-ol trifluoroacetate, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments will provide a complete picture of the molecule's connectivity and environment.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will reveal the number of distinct proton environments, their electronic surroundings, and their spatial relationships through spin-spin coupling. The azetidine ring protons are expected to be diastereotopic due to the chiral center at C3, leading to more complex splitting patterns.

Table 1: Predicted ¹H NMR Data for 3-Ethylazetidin-3-ol Cation (in CD₃OD, 400 MHz)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-CH₂- (Ethyl)	~1.8 - 2.0	Quartet (q)	2H	Adjacent to a methyl group (3 protons). Deshielded by the quaternary carbon.
-CH₃ (Ethyl)	~0.9 - 1.1	Triplet (t)	3H	Adjacent to a methylene group (2 protons).
Azetidine -CH₂- (H2/H4)	~3.9 - 4.2	Multiplet (m)	4H	These protons are diastereotopic and adjacent to the protonated nitrogen, leading to significant deshielding and complex coupling. Their signals may appear as distinct multiplets.[1][2]
-OH, -NH₂⁺	~4.9 (in CD₃OD) or variable	Broad Singlet (br s)	3H	These are exchangeable protons. In protic solvents like methanol-d4, the signal may be broad or exchange with the solvent peak.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Proton-decoupled spectra are standard, showing a single peak for each unique carbon environment.

Table 2: Predicted ¹³C NMR Data for 3-Ethylazetidin-3-ol Trifluoroacetate (in CD₃OD, 101 MHz)

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
-C H₃ (Ethyl)	~8 - 12	Standard alkyl region.
-C H₂- (Ethyl)	~30 - 35	Alkyl carbon attached to a quaternary center.
C 2/C 4 (Azetidine)	~45 - 55	Methylene carbons adjacent to the nitrogen atom in a strained ring.[3][4]
C 3 (Azetidine)	~65 - 75	Quaternary carbon bonded to an oxygen and a nitrogen, resulting in significant deshielding.
-C F₃ (TFA)	~116 - 120 (q, ¹JCF ≈ 290 Hz)	The carbon is split into a quartet by the three attached fluorine atoms.
-C =O (TFA)	~160 - 164 (q, ²JCCF ≈ 35 Hz)	The carbonyl carbon shows a smaller quartet coupling to the fluorine atoms.

Predicted ¹⁹F NMR Spectrum

¹⁹F NMR is highly specific for fluorine-containing functional groups and is essential for confirming the presence of the trifluoroacetate counter-ion.

The spectrum is expected to show a single, sharp peak.

• Predicted Chemical Shift: Approximately -75 to -77 ppm.[5][6] This value is relative to a standard like CFCl₃ (0 ppm) or a secondary standard like sodium trifluoroacetate itself. The chemical shift can be influenced by solvent and concentration.[7]

Experimental Protocol for NMR Data Acquisition

This protocol ensures high-quality, reproducible NMR data.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 3-Ethylazetidin-3-ol trifluoroacetate.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., Methanol-d4 (CD₃OD), DMSO-d6, or D₂O) in a clean, dry NMR tube. Methanol-d4 is often a good choice for TFA salts due to its polarity.[8]

  • Ensure the sample is fully dissolved; vortex gently if necessary.

• Instrument Setup & Data Acquisition:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Tune and shim the probe for the specific sample and solvent.

  • ¹H NMR: Acquire a standard one-pulse proton spectrum. A spectral width of ~16 ppm and a relaxation delay of 1-2 seconds are typically sufficient.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A wider spectral width (~220 ppm) is necessary.[9] Due to the lower natural abundance of ¹³C and the presence of a quaternary carbon, a longer acquisition time with more scans will be required to achieve a good signal-to-noise ratio.

  • ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F spectrum. Reference the spectrum appropriately.

  • (Optional) 2D NMR: For unambiguous assignment, run 2D correlation experiments such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation).

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the spectra correctly.

  • Calibrate the chemical shift axis. For ¹H and ¹³C spectra, reference to the residual solvent peak (e.g., CD₃OD at δH 3.31 and δC 49.0 ppm).[10][11]

  • Integrate the ¹H NMR signals and analyze the multiplicities.

Caption: Workflow for NMR Spectroscopic Analysis.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is used to determine the molecular weight of the compound and to gain structural information from its fragmentation pattern. For this ionic compound, Electrospray Ionization (ESI) is the method of choice as it is a soft ionization technique suitable for polar and pre-formed ions.

Predicted Mass Spectrum (Positive Ion ESI-MS)

• Molecular Ion: The primary ion observed will be the cation, [3-Ethylazetidin-3-ol + H]⁺, which is technically the protonated form of the neutral amine. However, since the azetidine is likely already protonated as a TFA salt, we expect to see the [M]⁺ cation directly.

  • Expected m/z: 116.09 (C₆H₁₄NO⁺)

• Key Fragmentation Pathways: The fragmentation of the molecular ion provides a structural fingerprint.

  • Loss of Water (H₂O): A common fragmentation for alcohols, leading to an ion at m/z 98.08.

  • Loss of Ethyl Radical (•C₂H₅): α-cleavage next to the hydroxyl group, resulting in a resonance-stabilized ion at m/z 87.06.

  • Azetidine Ring Opening: Cleavage of the strained four-membered ring is a likely pathway, which can lead to various smaller fragments.[12] For example, cleavage can result in the loss of ethene (C₂H₄), leading to an ion at m/z 88.07.

Caption: Predicted ESI-MS Fragmentation Pathways.

Experimental Protocol for ESI-MS Data Acquisition

• Sample Preparation:

  • Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent, typically methanol or acetonitrile/water (50:50).

  • A small amount of formic acid (~0.1%) can be added to the solvent to ensure protonation, although it may not be necessary for a pre-formed salt.

• Instrument Setup & Data Acquisition:

  • Use an ESI-MS instrument, such as a quadrupole or time-of-flight (TOF) analyzer.

  • Infuse the sample solution directly into the source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the spectrum in positive ion mode.

  • Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of the molecular ion.

  • To induce fragmentation for structural confirmation (MS/MS), use a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole). Select the precursor ion (m/z 116.1) and apply collision-induced dissociation (CID) with an inert gas like argon or nitrogen.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the functional groups present in a molecule by detecting the vibrations of its bonds.

Predicted IR Absorption Bands

The IR spectrum will be a superposition of the absorptions from the 3-ethylazetidin-3-ol cation and the trifluoroacetate anion. The TFA salt will exhibit particularly strong and characteristic bands.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group	Intensity
3400 - 3200	O-H stretch	Alcohol	Broad, Strong
3200 - 2800	N-H stretch	Azetidinium	Broad, Medium
2960 - 2850	C-H stretch	Ethyl, Azetidine	Medium-Strong
~1670	C=O stretch (asymmetric)	Trifluoroacetate	Very Strong
1470 - 1450	C-H bend	Alkyl	Medium
1250 - 1050	C-N stretch	Azetidine	Medium
~1200	C-F stretch (symmetric)	Trifluoroacetate	Very Strong
~1140	C-F stretch (asymmetric)	Trifluoroacetate	Very Strong

The most diagnostic peaks will be the very strong absorptions associated with the trifluoroacetate anion around 1670, 1200, and 1147 cm⁻¹.[13][14] The broad O-H and N-H stretches will likely overlap in the 3400-2800 cm⁻¹ region.

Experimental Protocol for ATR-IR Data Acquisition

Attenuated Total Reflectance (ATR) is a common, modern technique that requires minimal sample preparation.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (typically diamond or germanium).

• Instrument Setup & Data Acquisition:

  • Ensure the ATR crystal is clean by taking a background spectrum of the empty accessory. The result should be a flat line.

  • Apply pressure to the sample using the anvil to ensure good contact with the crystal.

  • Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks.

Conclusion

This guide provides a robust, predictive framework for the complete spectroscopic characterization of 3-Ethylazetidin-3-ol trifluoroacetate. By outlining the expected ¹H, ¹³C, and ¹⁹F NMR signals, the anticipated mass spectrometry fragmentation patterns, and the characteristic infrared absorption bands, it equips researchers with the necessary knowledge to confirm the synthesis and purity of this compound. The detailed, step-by-step protocols for data acquisition represent best practices in analytical chemistry, ensuring the generation of high-quality, reliable, and interpretable data. This document serves as a testament to the power of applying fundamental spectroscopic principles to predict and verify molecular structure, a critical task in modern chemical science and drug discovery.

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The Dual-Edged Sword: A Technical Guide to Trifluoroacetic Acid as a Counter-Ion for Azetidinium Compounds

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

Azetidinium compounds, characterized by a strained four-membered nitrogen-containing ring, are increasingly vital scaffolds in medicinal chemistry, offering unique three-dimensional structures that can enhance pharmacological properties.[1] The isolation, purification, and formulation of these cationic molecules necessitate the use of a counter-ion, and trifluoroacetic acid (TFA) frequently emerges as a default choice, largely due to its prevalent role in synthesis and chromatography. This guide provides a deep technical dive into the multifaceted role of the trifluoroacetate (TFA⁻) anion as a counter-ion for azetidinium compounds. We will dissect the causal relationships behind its selection, from the physicochemical properties it imparts to the practical implications for synthesis, purification, stability, and, critically, biological activity. This document moves beyond a simple recitation of facts to offer field-proven insights, ensuring that the reader can make informed decisions in the laboratory and during drug development.

Introduction: The Unseen Partner - Why Counter-Ions Matter for Azetidinium Scaffolds

Azetidinium ions, as quaternary ammonium compounds, carry a permanent positive charge, making them inseparable from a counter-balancing anion. This counter-ion is not merely a passive spectator; it forms an intimate ion pair with the azetidinium cation that dictates the salt's bulk properties, including solubility, crystallinity, stability, and hygroscopicity. In the context of drug development, the choice of counter-ion can profoundly influence a compound's manufacturability, formulation, and even its biological efficacy and safety profile.[2]

Azetidinium scaffolds are prized for their rigid, sp³-rich structures which can lead to improved metabolic stability and binding affinity.[1] As such, controlling their physicochemical properties through strategic counter-ion selection is a critical, yet often overlooked, aspect of their development.

Trifluoroacetic Acid: A Counter-Ion of Convenience and Consequence

Trifluoroacetic acid (CF₃COOH) is a structurally simple analogue of acetic acid, but the substitution of three highly electronegative fluorine atoms dramatically alters its properties, making it a powerful tool in organic chemistry.[3]

Key Properties of Trifluoroacetic Acid:

Property	Value	Significance for Azetidinium Salt Formation
Acidity (pKa)	~0.52	A strong acid, capable of protonating even weakly basic azetidines to form stable salts.[2]
Boiling Point	72.4 °C	Volatility allows for easy removal under vacuum during work-up procedures.[3]
Solubility	Miscible with water and many organic solvents	Facilitates its use in a wide range of reaction and purification conditions.[3]
Conjugate Base	Trifluoroacetate (TFA⁻)	A poor nucleophile and weakly coordinating anion, which minimizes unwanted side reactions with the electrophilic azetidinium ring.

The trifluoroacetate anion's low nucleophilicity is particularly advantageous when working with strained azetidinium rings, which are susceptible to nucleophilic ring-opening reactions.[4]

The Role of TFA in the Synthesis and Purification of Azetidinium Compounds

TFA is frequently encountered in the synthesis of azetidine-containing molecules, often as a reagent for the cleavage of protecting groups, such as the tert-butyloxycarbonyl (Boc) group.[5] This synthetic necessity often leads to the initial isolation of the azetidinium compound as its trifluoroacetate salt.

Formation of Azetidinium Trifluoroacetate Salts

The formation of an azetidinium trifluoroacetate salt is typically a straightforward acid-base reaction.

Caption: Azetidinium salt formation via protonation.

Experimental Protocol: General Procedure for Azetidinium Trifluoroacetate Salt Formation

• Dissolution: Dissolve the purified azetidine free base in a suitable solvent with low water content, such as diethyl ether or dichloromethane (DCM).

• Acidification: While stirring at 0 °C, add a stoichiometric equivalent (1.0 eq) of trifluoroacetic acid dropwise.

• Precipitation/Isolation: If the salt precipitates, it can be collected by filtration, washed with cold solvent, and dried under vacuum. If it remains in solution, the solvent can be carefully removed in vacuo to yield the salt.

• Characterization: The resulting salt should be characterized by NMR (¹H, ¹³C, ¹⁹F) and mass spectrometry to confirm its structure and purity.

Purification by High-Performance Liquid Chromatography (HPLC)

TFA is a standard mobile phase additive in reversed-phase HPLC for the purification of cationic compounds like azetidinium salts.[6] At low concentrations (typically 0.1%), TFA serves as an ion-pairing agent. The trifluoroacetate anion forms a transient, neutral ion pair with the cationic azetidinium molecule. This masking of the positive charge enhances the compound's interaction with the nonpolar stationary phase, leading to improved retention, sharper peaks, and better separation from impurities.[7]

Caption: Ion-pairing mechanism in HPLC purification.

Following purification, lyophilization is often used to remove the bulk of the water, acetonitrile, and free TFA. However, the trifluoroacetate that is ionically bound to the azetidinium cation will remain.[6]

Physicochemical Properties and Stability of Azetidinium Trifluoroacetate Salts

The trifluoroacetate counter-ion imparts a unique set of properties to the azetidinium salt.

• Solubility: Azetidinium trifluoroacetate salts are often highly soluble in a range of organic solvents, which can be advantageous for subsequent synthetic manipulations. Their solubility in aqueous media can be variable and is influenced by the substituents on the azetidinium ring.

• Crystallinity: Obtaining crystalline trifluoroacetate salts can be challenging. The diffuse charge and conformational flexibility of the TFA⁻ anion can sometimes hinder the formation of a well-ordered crystal lattice, leading to oils or amorphous solids.

• Thermal Stability: Trifluoroacetate salts of organic cations can exhibit good thermal stability. However, the stability is highly dependent on the structure of the azetidinium cation. Thermogravimetric analysis (TGA) is the recommended method for determining the decomposition temperature.[8]

• Hygroscopicity: The hygroscopicity of azetidinium trifluoroacetate salts can be a concern and should be evaluated on a case-by-case basis, as water absorption can impact accurate weighing and long-term stability.

Comparative Impact of Counter-Ions on Quaternary Ammonium Salts:

Counter-Ion	Typical Salt Form	Relative Solubility (Apolar Solvents)	Relative Crystallinity	Key Considerations
Trifluoroacetate (TFA⁻)	Often amorphous/oily	High	Low to Moderate	Residual TFA can affect biological assays; potentially hygroscopic.[2]
Chloride (Cl⁻)	Often crystalline	Low	High	Less soluble in organic solvents; may be more "biocompatible".[9]
Bromide (Br⁻)	Often crystalline	Low	High	Similar to chloride, but with a larger, softer anion.
Acetate (OAc⁻)	Variable	Moderate	Moderate	Less toxic than TFA, but also a weaker acid for salt formation.[9]

Analytical Characterization of Azetidinium Trifluoroacetate Salts

Thorough characterization is essential to confirm the identity, purity, and stoichiometry of the salt.

NMR Spectroscopy

• ¹H NMR: The proton signals of the azetidinium ring will be present, often showing a downfield shift compared to the free base due to the electron-withdrawing effect of the positive nitrogen.

• ¹³C NMR: Similar to ¹H NMR, the carbon signals of the azetidinium ring will be affected by the positive charge.

• ¹⁹F NMR: This is a definitive technique for confirming the presence of the trifluoroacetate counter-ion. A single sharp peak is typically observed in the range of -74 to -77 ppm (relative to CFCl₃).[10] The integration of this peak relative to a known proton signal in the ¹H NMR can be used to determine the stoichiometry of the salt, although quantitative NMR techniques are required for high accuracy.

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) will show the mass of the cationic portion of the salt (the azetidinium ion). The counter-ion is typically not observed in positive ion mode.

X-ray Crystallography

For crystalline salts, single-crystal X-ray diffraction provides unambiguous proof of structure, including the precise geometry of the azetidinium cation and its spatial relationship with the trifluoroacetate anion.[11] This can reveal details of hydrogen bonding and other non-covalent interactions that stabilize the crystal lattice.

The Critical Impact of the Trifluoroacetate Counter-Ion on Biological Activity

While TFA is a convenient tool in synthesis and purification, its presence in the final compound destined for biological evaluation can be highly problematic. Numerous studies have demonstrated that residual TFA or the trifluoroacetate counter-ion can significantly impact the results of cellular assays.[2]

Potential Biological Effects of Trifluoroacetate:

• Cell Toxicity: TFA has been shown to be cytotoxic, inhibiting cell proliferation in some assays and, paradoxically, promoting it in others.[2]

• Alteration of Biological Activity: The trifluoroacetate counter-ion can alter the conformation of bioactive molecules, potentially affecting their binding to target receptors or enzymes.[12]

• In Vivo Effects: In animal studies, trifluoroacetate has been implicated in eliciting inflammatory responses and can lead to the trifluoroacetylation of endogenous proteins, which can be immunogenic.[2]

Given these potential interferences, it is imperative for drug development professionals to consider the implications of using a trifluoroacetate salt in biological testing. For in vitro and especially in vivo studies, it is often necessary to exchange the trifluoroacetate for a more biologically benign counter-ion, such as chloride or acetate.[13]

Experimental Protocol: Counter-Ion Exchange from Trifluoroacetate to Chloride

This procedure is adapted from established methods for peptides and can be applied to azetidinium salts.[6]

• Dissolution: Dissolve the azetidinium trifluoroacetate salt in deionized water (e.g., at 1-5 mg/mL).

• Acidification: Add a solution of 100 mM hydrochloric acid (HCl) to the peptide solution to achieve a final HCl concentration of approximately 10 mM.

• Incubation: Allow the solution to stand at room temperature for at least 5-10 minutes.

• Lyophilization: Freeze the solution (e.g., in liquid nitrogen) and lyophilize overnight to remove the water, HCl, and the now-volatile trifluoroacetic acid.

• Repetition: For complete exchange, this process should be repeated 2-3 times.

• Verification: The completeness of the exchange should be verified by ¹⁹F NMR (disappearance of the TFA signal) and/or ion chromatography.

Caption: Workflow for TFA to chloride counter-ion exchange.

Conclusion and Recommendations

Trifluoroacetic acid is an undeniably useful and often unavoidable tool in the synthesis and purification of azetidinium compounds. Its properties as a strong acid and an effective ion-pairing agent streamline many laboratory procedures. However, its role as a counter-ion is a double-edged sword. While it provides benefits in terms of solubility in organic solvents and chromatographic behavior, its potential to interfere with biological assays and cause toxicity in vivo cannot be ignored.

Recommendations for Researchers and Drug Developers:

• Be Aware: Always be conscious of the counter-ion present in your sample. Do not assume it is inert.

• Characterize Fully: Use techniques like ¹⁹F NMR to confirm the presence and stoichiometry of the trifluoroacetate counter-ion.

• Consider the Application: For early-stage synthetic work and purification, trifluoroacetate salts are often acceptable and convenient.

• Exchange for Biological Studies: For any cellular or in vivo testing, a counter-ion exchange to a more biocompatible species like chloride or acetate is strongly recommended to ensure the reliability and relevance of the biological data.

• Report Clearly: In all publications and reports, clearly state the salt form of the compound being described (e.g., "Compound X, trifluoroacetate salt").

By understanding and strategically managing the role of trifluoroacetic acid as a counter-ion, researchers can harness its synthetic advantages while mitigating its biological liabilities, ultimately accelerating the development of safe and effective azetidinium-based therapeutics.

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• 9. Citropin 1.1 Trifluoroacetate to Chloride Counter-Ion Exchange in HCl-Saturated Organic Solutions: An Alternative Approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. The Role of Counter-Ions in Peptides—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3-Ethylazetidin-3-ol Trifluoroacetate in Peptide Synthesis

Introduction: Expanding the Chemical Toolbox for Peptide Therapeutics

The therapeutic landscape is increasingly shaped by peptide-based drugs, which offer a unique combination of specificity and potency often unachievable with small molecules.[1][2] However, native peptides frequently suffer from limitations such as poor metabolic stability and low bioavailability.[3] The incorporation of unnatural amino acids (UAAs) has emerged as a powerful strategy to overcome these hurdles, enabling the design of peptidomimetics with enhanced pharmacological properties.[3][4][5] UAAs can introduce conformational constraints, modify solubility, and improve resistance to enzymatic degradation.[3][4][5]

This guide focuses on the application of a novel building block, 3-Ethylazetidin-3-ol trifluoroacetate , for the synthesis of modified peptides. The azetidine ring, a strained four-membered heterocycle, is a valuable scaffold in medicinal chemistry.[6] Its incorporation into a peptide backbone is anticipated to induce unique conformational constraints, potentially leading to peptides with well-defined secondary structures and improved biological activity. The tertiary alcohol functionality at the C3 position, along with the ethyl group, introduces a sterically hindered and chiral center, offering a novel vector for exploring structure-activity relationships.

This document provides a comprehensive overview of the synthesis of the Fmoc-protected building block, its physicochemical properties, and detailed protocols for its incorporation into peptide sequences using Solid-Phase Peptide Synthesis (SPPS).

Physicochemical Properties of 3-Ethylazetidin-3-ol Trifluoroacetate

Property	Estimated Value/Information	Rationale/Source
Molecular Formula	C₅H₁₀NO⁺ · CF₃COO⁻	Based on the structure of 3-ethylazetidin-3-ol and the trifluoroacetate anion.
Molecular Weight	229.18 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Typical appearance for amine salts.
Solubility	Soluble in water, DMF, DMSO, and polar organic solvents.	The salt form enhances solubility in polar media. Trifluoroacetate salts are generally soluble in common SPPS solvents.[7][8]
Stability	Stable under standard storage conditions. The azetidine ring is stable to the acidic conditions of final peptide cleavage with TFA.[6]	The trifluoroacetate counter-ion is non-reactive under standard coupling conditions. The core azetidine structure is robust.
Hygroscopicity	Likely hygroscopic.	Amine salts often exhibit hygroscopicity.

Synthesis of Fmoc-3-Ethylazetidin-3-ol-OH

The synthesis of the Fmoc-protected building block is a critical prerequisite for its use in SPPS. A plausible synthetic route is outlined below, based on established organometallic and protection-group chemistries.

Workflow for the Synthesis of Fmoc-3-Ethylazetidin-3-ol-OH

Caption: Synthetic workflow for Fmoc-3-Ethylazetidin-3-ol-OH.

Detailed Synthetic Protocol

Step 1: Synthesis of N-Boc-3-ethylazetidin-3-ol

This step involves a Grignard reaction, a classic method for forming carbon-carbon bonds.[9]

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add N-Boc-azetidin-3-one (1 equivalent) to a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser. Dissolve the ketone in anhydrous tetrahydrofuran (THF).

• Grignard Addition: Cool the solution to 0 °C in an ice bath. Add a solution of ethylmagnesium bromide (1.1 to 1.5 equivalents) in THF dropwise via the addition funnel. The reaction is exothermic and should be controlled by the rate of addition.[9]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield N-Boc-3-ethylazetidin-3-ol.

Step 2: Synthesis of 3-Ethylazetidin-3-ol trifluoroacetate

This step removes the Boc protecting group, yielding the trifluoroacetate salt of the amino alcohol.[10]

• Deprotection: Dissolve the purified N-Boc-3-ethylazetidin-3-ol (1 equivalent) in dichloromethane (DCM).

• Acidolysis: Add trifluoroacetic acid (TFA, 5-10 equivalents) dropwise to the solution at room temperature.

• Reaction: Stir the mixture for 1-2 hours. Monitor the reaction by TLC until the starting material is no longer visible.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. The resulting oil or solid is the crude 3-Ethylazetidin-3-ol trifluoroacetate, which can often be used in the next step without further purification.

Step 3: Synthesis of Fmoc-3-Ethylazetidin-3-ol-OH

The final step is the protection of the secondary amine with the Fmoc group, rendering it suitable for SPPS.

• Reaction Setup: Dissolve the crude 3-Ethylazetidin-3-ol trifluoroacetate (1 equivalent) in a mixture of dioxane and water.

• Basification: Add a base such as N,N-diisopropylethylamine (DIPEA) or sodium bicarbonate to neutralize the trifluoroacetate salt and free the amine.

• Fmocylation: Add 9-fluorenylmethoxycarbonyl succinimide (Fmoc-OSu, 1.1 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature overnight.

• Workup: Acidify the reaction mixture with dilute HCl and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash chromatography to yield the final Fmoc-3-Ethylazetidin-3-ol-OH.

Incorporation into Peptides via Solid-Phase Peptide Synthesis (SPPS)

The incorporation of 3-Ethylazetidin-3-ol, a sterically hindered secondary amine, into a growing peptide chain requires optimized coupling conditions to ensure high efficiency and prevent deletion sequences.

SPPS Workflow for Incorporating 3-Ethylazetidin-3-ol

Caption: SPPS cycle for the incorporation of 3-Ethylazetidin-3-ol.

Protocol for SPPS using Fmoc-3-Ethylazetidin-3-ol-OH

This protocol assumes a standard manual or automated Fmoc/tBu SPPS strategy.

Materials:

• Fmoc-protected amino acids

• Fmoc-3-Ethylazetidin-3-ol-OH

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• Piperidine

• N,N-Diisopropylethylamine (DIPEA)

• Coupling Reagents:

  • Recommended: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • Alternative: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)

• Additives:

  • Recommended: 1-Hydroxy-7-azabenzotriazole (HOAt)

  • Alternative: 1-Hydroxybenzotriazole (HOBt)

• Cleavage Cocktail: e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5 minutes, drain, and repeat for an additional 15 minutes to ensure complete removal of the Fmoc group from the N-terminal amino acid of the growing peptide chain.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove piperidine and the fulvene adduct.

• Coupling of Fmoc-3-Ethylazetidin-3-ol-OH: Due to the steric hindrance of this UAA, a potent coupling strategy is essential.[11]

  • Pre-activation: In a separate vial, dissolve Fmoc-3-Ethylazetidin-3-ol-OH (3-5 equivalents relative to resin loading), HATU (2.9 equivalents), and HOAt (3 equivalents) in DMF. Add DIPEA (6 equivalents) and allow the mixture to pre-activate for 5-10 minutes. The use of HATU/HOAt is highly recommended for coupling sterically hindered amino acids.[5]

  • Coupling Reaction: Add the pre-activated amino acid solution to the deprotected peptide-resin. Agitate the mixture for 2-4 hours at room temperature.

  • Monitoring: Perform a Kaiser test to monitor the completion of the coupling reaction. If the test is positive (indicating free amines), a second coupling is recommended.

  • Double Coupling (if necessary): Drain the reaction vessel and add a fresh solution of pre-activated Fmoc-3-Ethylazetidin-3-ol-OH. Allow the reaction to proceed for another 2-4 hours.

• Washing: After a negative Kaiser test, wash the resin thoroughly with DMF (3 times) and DCM (3 times).

• Chain Elongation: Repeat steps 2-5 for the subsequent amino acids in the peptide sequence.

• Final Deprotection and Cleavage:

  • After the final coupling, perform a final Fmoc deprotection (Step 2).

  • Wash the resin with DMF, then DCM, and dry under vacuum.

  • Treat the dried peptide-resin with the cleavage cocktail for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold ether, and dry under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Potential Applications and Structural Implications

The incorporation of 3-Ethylazetidin-3-ol into a peptide sequence is expected to have significant structural and functional consequences.

• Conformational Rigidity: The strained azetidine ring will restrict the phi (Φ) and psi (Ψ) backbone dihedral angles, similar to proline, but with different geometric constraints. This can be used to induce or stabilize specific secondary structures, such as β-turns or helices.[6]

• Disruption of Hydrogen Bonding: As a tertiary amine within the peptide backbone, it will lack an amide proton, thus acting as a hydrogen bond acceptor but not a donor. This can be strategically employed to disrupt or modulate hydrogen bonding networks that are critical for protein-protein interactions or enzymatic degradation.

• Introduction of a Chiral Hydroxylated Center: The 3-hydroxy and 3-ethyl groups provide a stereocenter with a hydroxyl group that can be a site for post-synthesis modifications or can participate in interactions with biological targets. Studies on 3-hydroxyproline have shown that the position and stereochemistry of the hydroxyl group can significantly impact the stability of collagen triple helices, highlighting the importance of such modifications.

Logical Diagram of Structural Impact

Caption: Potential structural and functional consequences of incorporating 3-Ethylazetidin-3-ol.

Conclusion

3-Ethylazetidin-3-ol trifluoroacetate represents a novel and promising building block for peptide chemists and drug developers. Its unique structural features—a constrained four-membered ring, a tertiary amine in the backbone, and a chiral hydroxylated center—offer new avenues for the design of peptidomimetics with enhanced stability and tailored biological activity. While its incorporation requires optimized coupling strategies due to steric hindrance, the potential benefits for peptide drug discovery warrant its exploration. The protocols and information provided herein serve as a comprehensive guide for researchers to effectively utilize this innovative UAA in their synthetic endeavors.

References

• Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2005). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 70(6), 2862–2867. [Link]

• Sharma, K., et al. (2021). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry, 64(19), 14087–14122. [Link]

• U.S. National Library of Medicine. (2023). Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery. Journal of Medicinal Chemistry, 66(9), 5985–6010. [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

• Vágner, J., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. In Peptide Engineering (pp. 3-38). Humana Press. [Link]

• U.S. National Library of Medicine. (2020). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters, 22(21), 8533–8537. [Link]

• U.S. National Library of Medicine. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

• U.S. National Library of Medicine. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Molecules, 28(3), 1084. [Link]

• U.S. National Library of Medicine. (1979). Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis. Journal of the American Chemical Society, 101(8), 2181–2184. [Link]

• Saunders, G. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal. [Link]

• U.S. National Library of Medicine. (2024). Brønsted Acid-Lewis Acid (BA-LA) Induced Final Deprotection/Peptide Resin Cleavage in Fmoc/t-Bu Solid-Phase Peptide Synthesis: HCl/FeCl3 and AcOH/FeCl3 as Viable PFAS-Free Alternatives for TFA. Organic Letters. [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• Coin, I. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 21(7), 489–500. [Link]

• U.S. National Library of Medicine. (2002). Effect of 3-hydroxyproline Residues on Collagen Stability. Journal of the American Chemical Society, 124(39), 11634–11641. [Link]

• U.S. National Library of Medicine. (2022). Peptoid Residues Make Diverse, Hyperstable Collagen Triple-Helices. Journal of the American Chemical Society, 144(1), 16–22. [Link]

• European Chemicals Agency. (n.d.). Trifluoroacetic acid - Registration Dossier. Retrieved from [Link]

• Encyclopedia.pub. (2024). Toxicity and Physicochemical Properties of Trifluoroacetic Acid. Retrieved from [Link]

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The Strategic Incorporation of 3-Ethylazetidin-3-ol Trifluoroacetate in Modern Drug Discovery: Application Notes and Protocols

Introduction: The Azetidine Scaffold as a Privileged Motif in Medicinal Chemistry

In the landscape of contemporary drug discovery, the quest for novel molecular architectures that confer advantageous physicochemical and pharmacological properties is relentless. Among the saturated heterocycles, the azetidine ring has emerged as a particularly valuable scaffold.[1] Its inherent ring strain and three-dimensional geometry offer a unique combination of structural rigidity and metabolic stability, often leading to improved potency, selectivity, and pharmacokinetic profiles.[2] The strategic incorporation of substituted azetidines allows for the fine-tuning of properties such as solubility, lipophilicity, and metabolic stability.[3] This guide focuses on a specific, highly versatile building block: 3-Ethylazetidin-3-ol trifluoroacetate . We will delve into the medicinal chemistry rationale for its use, provide detailed protocols for its incorporation into lead compounds, and present a framework for understanding its potential impact on drug-like properties.

The Rationale for 3-Ethylazetidin-3-ol: A Trifecta of Advantageous Features

The selection of a building block in a medicinal chemistry campaign is a deliberate process aimed at addressing specific molecular challenges. 3-Ethylazetidin-3-ol offers a unique combination of features that make it an attractive choice for lead optimization.

The 3-Hydroxy Group: A Key Interaction Point and Vector for Growth

The tertiary alcohol at the C-3 position is a critical feature. It can act as both a hydrogen bond donor and acceptor, enabling strong and specific interactions with biological targets. This hydroxyl group can also serve as a synthetic handle for further functionalization, allowing for the exploration of the surrounding chemical space through etherification or esterification, thus enabling extensive structure-activity relationship (SAR) studies.

The 3-Ethyl Group: Modulating Lipophilicity and Metabolic Stability

The presence of an ethyl group at the C-3 position provides a subtle yet significant modulation of the molecule's properties. Compared to a simple 3-hydroxyazetidine, the ethyl group increases the local lipophilicity, which can enhance binding in hydrophobic pockets of a target protein.[4][5] Furthermore, the quaternary center created by the ethyl and hydroxyl groups can shield adjacent bonds from metabolic enzymes, potentially improving the compound's half-life.[5] This strategic placement of a small alkyl group can be a key element in overcoming metabolic liabilities.[4]

The Azetidine Ring: A Superior Scaffold

The azetidine ring itself offers several advantages over more common cyclic amines like pyrrolidine or piperidine. Its more compact and rigid structure can lead to a more favorable conformational presentation for target binding.[6] The azetidine nitrogen is a secondary amine, providing a convenient point for the attachment of the rest of the molecular scaffold.

The Trifluoroacetate Salt: Enhancing Handling and Reactivity

3-Ethylazetidin-3-ol is provided as a trifluoroacetate (TFA) salt. TFA is a strong, volatile acid, and its use as a counterion can improve the crystallinity and handling of the parent amine.[7] In reaction protocols, the TFA salt can be readily neutralized in situ to liberate the free secondary amine for subsequent functionalization.

Comparative Physicochemical Properties of Azetidine Building Blocks

To illustrate the nuanced impact of substitution on the azetidine ring, the following table compares the calculated physicochemical properties of 3-Ethylazetidin-3-ol with related, commonly used building blocks.

Compound Name	Molecular Weight ( g/mol )	cLogP	Topological Polar Surface Area (TPSA) (Ų)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
Azetidin-3-ol	73.09	-0.76	32.26	2	2
3-Methoxyazetidine	87.12	-0.34	21.26	1	2
3-Ethylazetidin-3-ol	115.15	0.15	32.26	2	2
Pyrrolidin-3-ol	87.12	-0.63	32.26	2	2
Piperidin-3-ol	101.15	-0.16	32.26	2	2

Data calculated using publicly available chemical property prediction software.

This data highlights how the addition of the ethyl group in 3-Ethylazetidin-3-ol increases the lipophilicity (cLogP) compared to the parent azetidin-3-ol and its five- and six-membered ring counterparts, while maintaining the same number of hydrogen bond donors and acceptors.

Application in Medicinal Chemistry: A Case Study in Kinase Inhibitor Design

While specific examples for 3-Ethylazetidin-3-ol trifluoroacetate are not abundant in published literature, we can construct a representative application based on established medicinal chemistry strategies, such as its use as a bioisosteric replacement for other small heterocycles in kinase inhibitors.

Rationale: In the development of a series of kinase inhibitors, a lead compound containing a pyrrolidin-3-ol moiety shows good potency but suffers from poor metabolic stability, with oxidation occurring on the pyrrolidine ring. To address this, a medicinal chemist might choose to replace the pyrrolidin-3-ol with 3-Ethylazetidin-3-ol.

Hypothesis: The more constrained and sterically shielded azetidine ring in 3-Ethylazetidin-3-ol will be less susceptible to metabolic attack. The ethyl group will project into a small hydrophobic pocket, potentially increasing potency, while the 3-hydroxy group will maintain a key hydrogen bonding interaction with the hinge region of the kinase.

Figure 1: A conceptual workflow for lead optimization using bioisosteric replacement.

Experimental Protocols: Incorporation of 3-Ethylazetidin-3-ol

The secondary amine of 3-Ethylazetidin-3-ol is a versatile handle for a variety of coupling reactions. Below are detailed, representative protocols for N-arylation and N-alkylation, two of the most common transformations in medicinal chemistry.

Protocol 1: N-Arylation via Buchwald-Hartwig Amination

This protocol describes the palladium-catalyzed cross-coupling of 3-Ethylazetidin-3-ol with an aryl bromide.

Reaction Scheme:

Ar-Br + 3-Ethylazetidin-3-ol trifluoroacetate --(Pd catalyst, Ligand, Base)--> N-Aryl-3-ethylazetidin-3-ol

Materials:

• 3-Ethylazetidin-3-ol trifluoroacetate (1.0 equiv)

• Aryl bromide (1.1 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• To a dry reaction vial under an inert atmosphere (e.g., argon or nitrogen), add 3-Ethylazetidin-3-ol trifluoroacetate, the aryl bromide, Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Add anhydrous toluene via syringe.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove insoluble salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-3-ethylazetidin-3-ol.

Figure 2: Workflow for the N-arylation of 3-Ethylazetidin-3-ol.

Protocol 2: N-Alkylation via Reductive Amination

This protocol details the N-alkylation of 3-Ethylazetidin-3-ol with an aldehyde or ketone.[8]

Reaction Scheme:

R¹(R²)C=O + 3-Ethylazetidin-3-ol trifluoroacetate --(Reducing Agent, Base)--> N-Alkyl-3-ethylazetidin-3-ol

Materials:

• 3-Ethylazetidin-3-ol trifluoroacetate (1.0 equiv)

• Aldehyde or ketone (1.1 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)[4]

• Triethylamine (TEA) (1.1 equiv, to neutralize the TFA salt)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve 3-Ethylazetidin-3-ol trifluoroacetate in anhydrous DCM.

• Add triethylamine to the solution and stir for 10 minutes at room temperature to liberate the free amine.

• Add the aldehyde or ketone to the reaction mixture.

• Add sodium triacetoxyborohydride in portions. The reaction may be slightly exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure N-alkyl-3-ethylazetidin-3-ol.

Conclusion

3-Ethylazetidin-3-ol trifluoroacetate is a valuable and versatile building block for medicinal chemists. Its unique combination of a sterically shielded tertiary alcohol, a small alkyl group for modulating lipophilicity, and a conformationally constrained azetidine ring provides a powerful tool for addressing common challenges in lead optimization, such as improving metabolic stability and enhancing target binding. The straightforward protocols for its incorporation into molecular scaffolds make it a readily accessible component for accelerating drug discovery programs. As the demand for novel, three-dimensional chemical matter continues to grow, the strategic application of building blocks like 3-Ethylazetidin-3-ol will be paramount in the development of the next generation of therapeutics.

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The TFA Dichotomy: A Guide to Trifluoroacetic Acid in HPLC and LC-MS Analysis

For researchers, scientists, and drug development professionals navigating the complexities of peptide and protein analysis, the selection of a mobile phase additive is a critical decision that dictates the success of a separation. Among the available options, trifluoroacetic acid (TFA) stands as a powerful, albeit controversial, tool. It is celebrated in the realm of High-Performance Liquid Chromatography (HPLC) for its ability to produce sharp, symmetrical peaks but is often a source of frustration in Liquid Chromatography-Mass Spectrometry (LC-MS) due to significant signal suppression.[1][2][3]

This comprehensive guide provides an in-depth exploration of TFA's dual nature. We will delve into the fundamental mechanisms that make it an exceptional ion-pairing agent for HPLC, explain the physicochemical properties that lead to ion suppression in MS, and provide detailed, field-tested protocols for its effective use and mitigation in both applications.

Part 1: The Power of TFA in Reversed-Phase HPLC

Trifluoroacetic acid has been a cornerstone of reversed-phase HPLC (RP-HPLC) for peptide and protein separations for decades.[4] Its widespread use is attributed to its multifaceted role in the mobile phase, which collectively enhances chromatographic performance.[4][5]

Core Functions of TFA:

• Potent Ion-Pairing Agent: TFA's primary and most celebrated function is as an ion-pairing agent.[4][5][6] In the low pH environment created by TFA, basic amino acid residues (like lysine, arginine, and histidine) within a peptide become protonated, acquiring a positive charge. The negatively charged trifluoroacetate anion (CF₃COO⁻) then forms a dynamic, non-covalent ion pair with these protonated sites. This interaction effectively neutralizes the charge, increasing the peptide's overall hydrophobicity and promoting stronger retention on the nonpolar C18 or C8 stationary phase.[6][7]

• pH Control: As a strong acid (pKa ~0.5), even a small concentration of TFA (typically 0.1%) significantly lowers the mobile phase pH to around 2.[6][8] This acidic environment ensures that acidic residues (aspartic and glutamic acid) are fully protonated and that basic analytes are consistently in their positively charged form, leading to reproducible retention times.[5]

• Suppression of Silanol Interactions: Silica-based stationary phases possess residual silanol groups (Si-OH) which can be deprotonated (Si-O⁻) and interact ionically with positively charged analytes. This secondary interaction is a common cause of peak tailing. The low pH environment maintained by TFA suppresses the ionization of these silanols, minimizing these undesirable interactions and resulting in sharper, more symmetrical peaks.[1][9]

The cumulative effect of these functions is dramatically improved chromatographic resolution and peak shape, which is essential for the accurate quantification and purification of complex biological samples. Studies have shown that decreasing TFA concentration below 0.05% can lead to a dramatic increase in peak widths due to strong interactions between proteins and the stationary phase.[10][11]

Diagram: Mechanism of TFA Ion-Pairing in RP-HPLC

Caption: TFA forms a hydrophobic ion pair with a protonated peptide, enhancing its retention on the C18 stationary phase.

Part 2: The Challenge of TFA in LC-MS

While TFA is a chromatographer's ally, it is often the mass spectrometrist's adversary. The very properties that make it effective for separation cause significant problems in the electrospray ionization (ESI) source of a mass spectrometer.[12] This phenomenon is known as ion suppression .[5]

Mechanisms of TFA-Induced Ion Suppression:

• Gas-Phase Ion Pairing: The strong ion pair formed between the trifluoroacetate anion and the positively charged analyte is stable enough to persist into the gas phase within the ESI source.[12][13] This "charge masking" effectively neutralizes the analyte, preventing it from being detected by the mass spectrometer and causing a dramatic drop in signal intensity.[12][14]

• Unfavorable Droplet Properties: TFA increases the surface tension of the ESI droplets.[2][15] This makes it more difficult for analyte ions to be liberated from the evaporating droplet into the gas phase, further reducing the number of ions that reach the detector.

The result can be a severe reduction in sensitivity, with signal intensity losses reported to be anywhere from 30% to over 600% depending on the analyte.[12] This makes the detection of low-abundance species nearly impossible and complicates quantification. Furthermore, TFA is known to be persistent and can contaminate an MS system, requiring extensive cleaning to remove.[5]

Part 3: Comparative Analysis and Alternative Additives

The choice of mobile phase additive is a balance between chromatographic performance and MS sensitivity. Formic acid (FA) is the most common alternative to TFA for LC-MS applications.[1][16]

Mobile Phase Additive	Typical Concentration (v/v)	Chromatographic Performance	MS Signal Intensity	Key Characteristics
Trifluoroacetic Acid (TFA)	0.1%	Excellent (sharp peaks, high resolution)[17][18]	Poor (strong ion suppression)[3][16][19]	Strong ion-pairing agent, lowers pH to ~2.1.[8]
Formic Acid (FA)	0.1%	Moderate (broader peaks than TFA)[20]	Good (minimal ion suppression)[18]	Weaker acid (pH ~2.8), poor ion-pairing ability.[8][16]
Difluoroacetic Acid (DFA)	0.1%	Good (better than FA, slightly less than TFA)[20][21]	Moderate (less suppression than TFA)[21]	A compromise additive balancing separation and sensitivity.[20][21][22]

Difluoroacetic acid (DFA) has emerged as a viable compromise, offering better chromatographic performance than FA with significantly less ion suppression than TFA.[20][21]

Part 4: Application Protocols

Protocol 1: Standard RP-HPLC of Peptides using TFA

This protocol outlines the standard procedure for using TFA to achieve high-resolution peptide separations with UV detection.

Objective: To achieve optimal peak shape and resolution for peptide mapping or purity analysis.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• High-purity Trifluoroacetic Acid (TFA), sequencing grade

• Reversed-phase column (e.g., C18, 300Å pore size for proteins/peptides)

Procedure:

• Mobile Phase A Preparation (0.1% TFA in Water):

  • Measure 999 mL of HPLC-grade water into a clean 1 L mobile phase bottle.

  • Using a calibrated pipette, carefully add 1.0 mL of TFA to the water.[8]

  • Cap the bottle and swirl gently to mix thoroughly.

  • Note: Always add acid to water.

• Mobile Phase B Preparation (0.1% TFA in Acetonitrile):

  • Measure 999 mL of HPLC-grade ACN into a second clean 1 L mobile phase bottle.

  • Carefully add 1.0 mL of TFA to the ACN.

  • Cap the bottle and swirl gently to mix. Having TFA in both mobile phases helps to maintain a stable baseline during gradient elution.[8][19]

• System Preparation and Equilibration:

  • Install the appropriate reversed-phase column.

  • Purge the HPLC system pumps with the newly prepared mobile phases to remove any old solvents and air bubbles.

  • Equilibrate the column with the initial gradient conditions (e.g., 95% A, 5% B) for at least 10-15 column volumes or until a stable baseline is achieved.

• Sample Preparation and Injection:

  • Dissolve the peptide sample in Mobile Phase A or a compatible low-organic solvent.

  • Inject the sample and run the desired gradient method. A typical gradient for peptide mapping might be 5% to 50% B over 60 minutes.

• Post-Run Wash:

  • After the analytical runs are complete, wash the column with a high percentage of organic solvent (e.g., 95% B) to remove strongly retained components.

  • Store the column in a suitable solvent as recommended by the manufacturer (e.g., 50:50 ACN:Water).

Protocol 2: Mitigating TFA Ion Suppression in LC-MS

When TFA-level chromatographic resolution is required but MS detection is necessary, several strategies can be employed to mitigate ion suppression.

Objective: To improve MS signal intensity for analytes separated using a TFA-containing mobile phase.

Strategy A: Reducing TFA Concentration

The simplest approach is to reduce the TFA concentration. This is a compromise, as lower concentrations may slightly degrade peak shape but can significantly improve MS signal.

• Action: Prepare mobile phases with 0.05% or 0.025% TFA instead of the standard 0.1%.[12]

• Expected Outcome: A 2- to 5-fold increase in signal may be observed, but monitor chromatography for any loss in resolution or peak symmetry.

Strategy B: Post-Column Addition of a Weak Acid

A more advanced technique involves adding a reagent after the analytical column but before the MS source to displace the trifluoroacetate ions.

Materials:

• An additional HPLC pump, a T-junction, and connecting tubing.

• Make-up solution: 0.5% acetic acid or 1% propionic acid in ACN/Water (50:50).[13]

Procedure:

• Setup the HPLC-MS System:

  • Perform the HPLC separation using the standard 0.1% TFA mobile phases as described in Protocol 1.

  • Install a low-dead-volume T-junction between the column outlet and the MS inlet.

  • Use the additional pump to deliver the make-up solution to the T-junction at a low flow rate (e.g., 10-50 µL/min).

• Mechanism of Action: The weaker acid (acetic or propionic) is introduced in a higher concentration post-separation. In the ESI droplet, these acids help to displace the strongly ion-pairing trifluoroacetate from the analyte, freeing the protonated analyte to be detected by the mass spectrometer.[23][24]

• Optimization: The flow rate of the make-up solution should be optimized to maximize the analyte signal without causing excessive dilution or peak broadening.

Diagram: Workflow for Mitigating Ion Suppression

Caption: Post-column addition of a weak acid displaces TFA from the analyte before it enters the MS source.

Conclusion

Trifluoroacetic acid is an indispensable tool in the HPLC analysis of peptides and proteins, offering unparalleled improvements in peak shape and resolution. This chromatographic excellence, however, comes at the cost of severe signal suppression in mass spectrometry. By understanding the underlying chemical mechanisms of both its ion-pairing strength and its interference with electrospray ionization, researchers can make informed decisions. For UV-based applications, 0.1% TFA remains the gold standard. For LC-MS, a careful evaluation of alternatives like formic or difluoroacetic acid is warranted. When the superior separation power of TFA is non-negotiable for an LC-MS application, strategic mitigation techniques, such as reducing its concentration or employing post-column addition, can successfully bridge the gap between high-quality chromatography and sensitive mass spectrometric detection.

References

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• Merck. (n.d.). Difluoroacetic Acid as an Effective Mobile Phase Modifier for the LC-UV/MS Analysis of Proteins. Separation Science. Available at: [Link]

• Goyon, A., et al. (2021). Alternative mobile phase additives for the characterization of protein biopharmaceuticals in liquid chromatography - Mass spectrometry. Journal of Chromatography A, 1648, 462196. Available at: [Link]

• Gilar, M., et al. (2014). Recovery of Proteins Affected by Mobile Phase Trifluoroacetic Acid Concentration in Reversed-Phase Chromatography. Journal of Chromatographic Science, 53(5), 728-734. Available at: [Link]

• Chromatography Forum. (2008). The role of TFA on Reverse phase chromatography? Available at: [Link]

• Dolan, J. W., & Snyder, L. R. (2017). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. Available at: [Link]

• Sterling, C. L., et al. (2017). Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents. Journal of the American Society for Mass Spectrometry, 29(3), 555-565. Available at: [Link]

• Waters Corporation. (n.d.). Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides: A Case Study on Formic, Difluoroacetic, and Trifluoroacetic Acid. Available at: [Link]

• Waters Corporation. (2019). Mobile Phase Additives for Peptide Characterization. Waters Blog. Available at: [Link]

• Haefele, A., et al. (2017). The importance of ion-pairing in peptide purification by reversed-phase liquid chromatography. Journal of Chromatography A, 1496, 67-77. Available at: [Link]

• Purcell, A. W., et al. (2006). Effect of anionic ion-pairing reagent hydrophobicity on selectivity of peptide separations by reversed-phase liquid chromatography. Journal of Chromatography A, 1107(1-2), 140-149. Available at: [Link]

• ResearchGate. (2012). Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide. Available at: [Link]

• Shou, W. Z., & Naidong, W. (2005). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. Journal of Chromatography B, 825(2), 186-192. Available at: [Link]

• Gilar, M., et al. (2005). Optimization of Reversed-Phase Peptide Liquid Chromatography Ultraviolet Mass Spectrometry Analyses Using an Automated Blending Methodology. Journal of Proteome Research, 4(6), 2113-2122. Available at: [Link]

• SIELC Technologies. (n.d.). Buffer Preparation. Available at: [Link]

• ResearchGate. (n.d.). Peak widths at half height of the protein peaks as the function of TFA concentration in the mobile phase. Available at: [Link]

• MicroSolv Technology Corporation. (n.d.). Can I Use Trifluoroacetic Acid TFA to Improve the Performance in LCMS. Available at: [Link]

• NTU Scholars. (n.d.). Improving Signal Intensity in the Analysis of Peptides with Trifluoroacetic Acid-containing Mobile Phase by Reversed-Phase Capillary Liquid Chromatography-electrospray Mass Spectrometry. Available at: [Link]

• ResearchGate. (2024). Why is trifluoroacetic acid (TFA) used in c-18 column?. Available at: [Link]

• Zhang, T., et al. (2020). Simple Addition of Glycine in Trifluoroacetic Acid-containing Mobile Phases Enhances the Sensitivity of Electrospray Ionization Mass Spectrometry for Biopharmaceutical Characterization. Analytical Chemistry, 92(12), 8146-8150. Available at: [Link]

• Dolan, J. (2024). Buffer Preparation. Separation Science. Available at: [Link]

• Birdsall, R. E., et al. (2019). High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. mAbs, 11(7), 1295-1304. Available at: [Link]

• Incognito. (2017). The 0.1% TFA Revolution—A Sign of Chromatographic Laziness?. LCGC International. Available at: [Link]

• Waters Corporation. (n.d.). How to prepare and install mobile phases on an LC/MS system to minimize contamination. Available at: [Link]

• New Jersey Institute of Technology. (n.d.). Enhancing sensitivity of liquid chromatography–mass spectrometry of peptides and proteins using supercharging agents. Available at: [Link]

• Chromatography Forum. (2005). About TFA. Available at: [Link]

• ResearchGate. (2021). Evaluation of strategies for overcoming trifluoroacetic acid ionization suppression resulted in single-column intact level, middle-up, and bottom-up reversed-phase LC-MS analyses of antibody biopharmaceuticals. Available at: [Link]

• Chromatography Forum. (2005). Ion suppression with TFA. Available at: [Link]

• Bielejewska, A., & Głód, B. K. (2005). RP-HPLC Separation of Acetic and Trifluoroacetic Acids Using Mobile Phase with Ion Interaction Reagent and Without Buffer. Chemical Analysis (Warsaw), 50, 387. Available at: [Link]

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Application Note: Derivatization of 3-Ethylazetidin-3-ol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Introduction: The Analytical Challenge of 3-Ethylazetidin-3-ol

3-Ethylazetidin-3-ol is a key heterocyclic building block in medicinal chemistry and drug development. Its structural motif, featuring a strained four-membered ring containing both a secondary amine and a tertiary alcohol, is of significant interest for synthesizing novel therapeutic agents. However, these same functional groups—a polar secondary amine and a hydrogen-bonding tertiary hydroxyl group—render the molecule non-volatile and prone to thermal degradation.[1][2][3]

Direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS), a cornerstone technique for the separation and identification of volatile and semi-volatile compounds, is therefore fraught with difficulty.[4][5] Injecting underivatized 3-Ethylazetidin-3-ol typically results in poor chromatographic performance, including severe peak tailing, low sensitivity, and potential decomposition in the hot injector port.[1][3]

To overcome these limitations, chemical derivatization is essential. This process chemically modifies the analyte to enhance its volatility, improve thermal stability, and reduce its polarity, making it amenable to GC-MS analysis.[1][2][6] This application note provides a comprehensive, field-proven protocol for the robust and reproducible derivatization of 3-Ethylazetidin-3-ol using acylation with Trifluoroacetic Anhydride (TFAA), and discusses silylation as a viable alternative.

Principle of Acylation with Trifluoroacetic Anhydride (TFAA)

Acylation is a highly effective derivatization strategy that involves introducing an acyl group into a molecule by replacing active hydrogen atoms.[3][7] For 3-Ethylazetidin-3-ol, both the secondary amine (-NH) and tertiary alcohol (-OH) groups contain active hydrogens that can be targeted.

Trifluoroacetic Anhydride (TFAA) is an exceptionally reactive and volatile acylation reagent.[8][9][10] It readily reacts with the amine and hydroxyl moieties to form stable, volatile N-trifluoroacetyl and O-trifluoroacetyl derivatives, respectively.[8][10][11]

The key advantages of using TFAA for this application are:

• Increased Volatility: The addition of two trifluoroacetyl groups masks the polar functional groups, significantly reducing intermolecular hydrogen bonding and lowering the boiling point of the analyte, which is critical for GC analysis.[8][10]

• Enhanced Thermal Stability: The resulting derivatives are more stable at the high temperatures required for GC injection and separation, preventing on-column degradation.[8]

• Improved Chromatography: Derivatization minimizes interactions with active sites in the GC inlet and column, leading to sharper, more symmetrical peaks and improved resolution.[1][8]

• Characteristic Mass Spectra: The trifluoroacetyl groups introduce specific, high-mass fragments into the mass spectrum, which provides a distinct fragmentation pattern that aids in confident identification and structural elucidation.[8]

The reaction proceeds rapidly, and the byproducts are typically volatile, minimizing interference with the chromatographic analysis.[9]

Primary Protocol: Acylation with Trifluoroacetic Anhydride (TFAA)

This protocol details a self-validating system for the complete derivatization of 3-Ethylazetidin-3-ol. The causality behind each step is explained to ensure methodological robustness.

Materials and Reagents

• Analyte: 3-Ethylazetidin-3-ol standard or sample extract.

• Derivatization Reagent: Trifluoroacetic Anhydride (TFAA), ≥99% purity.

• Solvent: Anhydrous Ethyl Acetate or Acetonitrile, GC grade.

• Internal Standard (Optional): A suitable stable, deuterated analog or a compound with similar chemical properties that does not co-elute with the analyte derivative.

• Quenching/Washing Solution (Optional): 5% aqueous ammonia solution.[9]

• Equipment:

  • 2 mL GC vials with PTFE-lined screw caps.

  • Microsyringes.

  • Heating block or oven capable of maintaining 70°C ± 2°C.

  • Vortex mixer.

  • Nitrogen evaporator (optional, for sample concentration).

Experimental Workflow: TFAA Derivatization

Caption: Workflow for the acylation of 3-Ethylazetidin-3-ol with TFAA.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately transfer an aliquot of the sample containing 3-Ethylazetidin-3-ol (e.g., 1-100 µg) into a 2 mL GC vial.

  • If the sample is in a volatile solvent, evaporate it to complete dryness under a gentle stream of nitrogen. Causality: The presence of water or protic solvents will consume the TFAA reagent and prevent complete derivatization.[3][10] Absolute dryness is critical for quantitative yield.

• Derivatization Reaction:

  • To the dried residue, add 50 µL of anhydrous ethyl acetate. If using an internal standard, it should be added at this stage.

  • Add 50 µL of TFAA to the vial.[8] Causality: A significant excess of the derivatizing reagent is used to drive the reaction to completion, especially when dealing with unknown sample concentrations.

  • Immediately cap the vial tightly with a PTFE-lined cap and vortex for 10-15 seconds. Safety Note: TFAA is corrosive and moisture-sensitive; handle it in a fume hood.[10]

  • Place the vial in a heating block or oven set to 70°C for 30 minutes.[8] Causality: Heating provides the necessary activation energy to ensure the derivatization of both the secondary amine and the sterically hindered tertiary alcohol.

• Post-Reaction Handling:

  • After heating, remove the vial and allow it to cool completely to room temperature.

  • The sample is now ready for direct injection into the GC-MS system. Dilution with additional ethyl acetate may be necessary if the analyte concentration is high.

GC-MS Instrumental Parameters

The derivatized analyte is significantly less polar than the parent compound. Therefore, a non-polar or mid-polarity column is recommended for optimal separation.

Recommended GC-MS Conditions

Parameter	Setting	Rationale
Gas Chromatograph (GC)
Injection Mode	Split (e.g., 20:1) or Splitless	Split mode is suitable for concentrated samples; splitless for trace analysis.
Injector Temperature	250 °C	Ensures rapid volatilization of the stable derivative without degradation.
Carrier Gas	Helium, constant flow (e.g., 1.0-1.2 mL/min)	Inert gas standard for MS applications.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% Phenyl Methylpolysiloxane phase like DB-5ms, HP-5ms)	A robust, general-purpose non-polar column providing excellent separation for a wide range of derivatized compounds.[12]
Oven Program	Initial: 80°C, hold 1 min	Allows for solvent focusing.
Ramp: 15°C/min to 280°C	A moderate ramp rate to ensure good separation from matrix components.
Final Hold: Hold at 280°C for 5 min	Ensures elution of all components and column cleaning.
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI)	Standard ionization technique providing reproducible fragmentation patterns.
Ionization Energy	70 eV	Universal standard for generating comparable mass spectra.
Source Temperature	230 °C	Standard temperature to minimize source contamination.
Quadrupole Temp.	150 °C	Standard temperature for stable mass filtering.
Acquisition Mode	Full Scan (e.g., m/z 40-550)	To identify the derivative and characterize its fragmentation pattern.
Selected Ion Monitoring (SIM)	For quantitative analysis, monitoring characteristic ions for enhanced sensitivity.

Overall Analytical Workflow

Caption: The complete analytical process from sample to final data analysis.

Expected Results and Discussion

The derivatization reaction yields 1-(Trifluoroacetyl)-3-ethyl-3-(trifluoroacetoxy)azetidine .

• Chromatography: A sharp, symmetrical peak should be observed for the derivatized analyte, with a significantly shorter retention time compared to what would be expected for the underivatized polar compound (which would likely not elute properly).

• Mass Spectrum: The EI mass spectrum will be characteristic of the di-trifluoroacetylated structure. Key expected fragments would include:

  • The molecular ion (M+).

  • Loss of a methyl group (-15) or ethyl group (-29) from the side chain.

  • Fragments corresponding to the trifluoroacetyl group (CF3CO, m/z 97) or loss thereof.

  • Cleavage of the azetidine ring, leading to characteristic daughter ions.

The improved peak shape and signal-to-noise ratio allow for much lower detection limits and more reliable quantification compared to any direct analysis method.

Alternative Protocol: Silylation with MSTFA

Silylation is another powerful and widely used derivatization technique.[2][13] N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is one of the most potent silylating reagents, capable of derivatizing both alcohols and amines.[12][14][15]

Brief Protocol

• Dry the sample (1-100 µg) completely in a GC vial.

• Add 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Add 100 µL of MSTFA. For the sterically hindered tertiary alcohol, adding 1% Trimethylchlorosilane (TMCS) to the MSTFA is recommended to act as a catalyst.[16]

• Cap the vial tightly and heat at 70-80°C for 60 minutes. Causality: Higher temperatures and longer times may be needed to ensure complete silylation of the hindered tertiary alcohol.

• Cool to room temperature and inject into the GC-MS.

This method produces the di-TMS derivative, which is also highly volatile and provides excellent chromatographic performance.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No peak or very small peak for the derivative	1. Incomplete derivatization due to moisture. 2. Analyte degradation. 3. Incorrect GC-MS parameters.	1. Ensure sample and solvent are completely anhydrous. Re-dry sample. 2. Check heating temperature; excessive heat can degrade some compounds. 3. Verify injector temperature, oven program, and MS settings.
Broad or tailing peak	1. Incomplete derivatization. 2. Active sites in the GC inlet or column. 3. Sample overload.	1. Increase reaction time or temperature. Ensure sufficient reagent excess. 2. Use a deactivated inlet liner. Condition or replace the GC column. 3. Dilute the sample before injection.
Multiple peaks for the analyte	1. Incomplete derivatization showing both mono- and di-derivatives. 2. Presence of isomers in the original sample.	1. Optimize derivatization conditions (increase time/temp/reagent). 2. Confirm the purity of the starting material.
Extraneous peaks in the chromatogram	1. Contaminated solvent or reagents. 2. Byproducts from the derivatization reagent. 3. Sample matrix interference.	1. Run a reagent blank to identify contaminant sources. Use high-purity reagents. 2. Most TFAA and MSTFA byproducts are highly volatile and elute early. 3. Optimize sample cleanup/extraction prior to derivatization.

Conclusion

The direct GC-MS analysis of polar, multifunctional compounds like 3-Ethylazetidin-3-ol is impractical. Chemical derivatization is a mandatory step to achieve the volatility and thermal stability required for reliable analysis. The detailed acylation protocol using Trifluoroacetic Anhydride (TFAA) presented here provides a robust, reproducible, and effective method for converting 3-Ethylazetidin-3-ol into a derivative suitable for GC-MS. This method yields excellent chromatographic peak shape, enhances sensitivity, and provides characteristic mass spectra, making it an invaluable tool for researchers, scientists, and drug development professionals working with this important class of compounds.

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• GC Derivatization. (n.d.). [Link]

• The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. (2020). Foods. [Link]

• LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? (2025). Patsnap Synapse. [Link]

• Derivatization Methods in GC and GC/MS. (2012). ResearchGate. [Link]

• Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario. (n.d.). Molecules. [Link]

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• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. smithers.com [smithers.com]
• 5. LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? [synapse.patsnap.com]
• 6. m.youtube.com [m.youtube.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Trifluoroacetic anhydride- an important organic reagent_Chemicalbook [chemicalbook.com]
• 11. covachem.com [covachem.com]
• 12. MSTFA/MSTFA-d9 Derivatization of Amphetamine for GC/MS Detection and Identification [sigmaaldrich.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 15. nbinno.com [nbinno.com]
• 16. nbinno.com [nbinno.com]

Application Notes and Protocols: Trifluoroacetic Acid as a Reagent for Functional Group Deprotection in Azetidine Chemistry

Introduction: The Strategic Importance of Azetidines and Protecting Groups in Modern Drug Discovery

Azetidines have emerged as privileged scaffolds in medicinal chemistry and drug discovery. Their unique four-membered ring structure imparts a favorable balance of conformational rigidity and metabolic stability, offering a distinct advantage over more flexible or more strained heterocyclic systems. The incorporation of the azetidine motif can significantly influence the pharmacological properties of a molecule, including potency and pharmacokinetic profiles.

The synthesis and functionalization of complex molecules containing the azetidine core often necessitate the use of protecting groups for the ring's nitrogen atom. These temporary modifications are crucial for preventing unwanted side reactions and enabling selective chemical transformations at other positions of the molecule. Among the various protecting groups available, the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups are frequently employed due to their reliability and distinct deprotection conditions.

Trifluoroacetic acid (TFA) is a powerful and commonly used reagent for the acidic cleavage of the Boc group, a cornerstone reaction in peptide synthesis and the preparation of complex amines. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of TFA for the deprotection of functional groups in azetidine chemistry. We will delve into the underlying mechanisms, provide detailed experimental protocols, and discuss critical considerations for ensuring high-yield and clean reactions while maintaining the integrity of the strained azetidine ring.

Understanding the Chemistry: Mechanism of TFA-Mediated Deprotection

The removal of the tert-butoxycarbonyl (Boc) group with trifluoroacetic acid is a classic example of an acid-catalyzed elimination reaction. The process is highly efficient and typically proceeds rapidly at room temperature.

The mechanism can be broken down into three key steps:

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by the strong acid, TFA. This initial step activates the protecting group, making it susceptible to cleavage.

• Carbocation Formation: The protonated Boc group becomes unstable, leading to its cleavage from the azetidine nitrogen. This results in the formation of a stable tert-butyl cation and a transient carbamic acid intermediate attached to the azetidine ring.

• Decarboxylation: The carbamic acid intermediate is highly unstable and rapidly decomposes, releasing carbon dioxide gas and the free azetidine amine. The liberated amine is then protonated by the excess TFA in the reaction mixture to form the corresponding trifluoroacetate salt.

The evolution of carbon dioxide is a characteristic feature of this reaction and serves as a visual indicator of its progress.

Caption: Mechanism of TFA-mediated N-Boc azetidine deprotection.

Maintaining Ring Integrity: Azetidine Stability Under Acidic Conditions

A primary concern when working with strained ring systems like azetidines is their potential for ring-opening or degradation under harsh reaction conditions. However, studies have demonstrated that the azetidine ring is remarkably stable under the strong acidic conditions employed for TFA-mediated deprotection. This stability allows for the efficient removal of acid-labile protecting groups without compromising the integrity of the core scaffold.

While generally stable, it is important to be aware that certain substitution patterns on the azetidine ring could potentially lead to acid-mediated intramolecular ring-opening decomposition. Therefore, it is always prudent to carefully monitor deprotection reactions of novel azetidine derivatives.

The Critical Role of Scavengers in Preventing Side Reactions

The cleavage of the Boc group generates a highly reactive tert-butyl cation. This electrophilic species can react with nucleophilic residues on the substrate molecule, leading to undesired side products. This is a particularly important consideration when working with complex molecules that contain sensitive functional groups such as tryptophan, methionine, or tyrosine residues in peptide chemistry.

To mitigate these side reactions, scavengers are added to the reaction mixture. These are nucleophilic compounds that efficiently trap the generated carbocations before they can react with the desired product.

Scavenger	Target Functional Group	Rationale
Triisopropylsilane (TIS)	General carbocation scavenger	Reduces the tert-butyl cation.
Water	General carbocation scavenger	Reacts with the tert-butyl cation to form tert-butanol.
Thioanisole	Protects Tryptophan and Methionine	Traps carbocations and prevents alkylation of sulfur-containing and indole side chains.
1,2-Ethanedithiol (EDT)	Protects Tryptophan	Effective in preventing modification of the tryptophan indole ring.
Phenol	Protects Tyrosine	Acts as a carbocation scavenger, preventing alkylation of the tyrosine phenol ring.

Note: The choice of scavenger or scavenger cocktail depends on the specific functional groups present in the azetidine-containing molecule. For simple azetidines without other sensitive functionalities, a scavenger may not be strictly necessary, but its inclusion is good practice for ensuring clean reactions.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the TFA-mediated deprotection of N-Boc protected azetidines. These should be considered as starting points and may require optimization based on the specific substrate.

Protocol 1: Standard TFA Deprotection of N-Boc Azetidine (Solution Phase)

This protocol is suitable for the deprotection of a wide range of N-Boc protected azetidines in solution.

Materials:

• N-Boc protected azetidine

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the N-Boc protected azetidine (1.0 eq) in anhydrous DCM (0.1–0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath. This is particularly important for reactions that may be exothermic.

• TFA Addition: Slowly add trifluoroacetic acid (5-10 eq) to the stirred solution. For many substrates, a 25-50% solution of TFA in DCM is effective.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Solvent Removal: Once the reaction is complete, concentrate the mixture in vacuo using a rotary evaporator to remove the excess TFA and DCM. To ensure complete removal of residual TFA, the residue can be co-evaporated with toluene or DCM several times.

• Work-up (for the free amine):

  • Dissolve the residue in DCM.

  • Carefully neutralize the solution by washing with saturated aqueous NaHCO₃ solution. Be cautious as CO₂ evolution will occur.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solution in vacuo to yield the deprotected azetidine.

• Isolation (as the TFA salt): If the TFA salt is the desired product, the residue after the initial solvent removal can be used directly or purified as needed, forgoing the aqueous work-up.

Caption: General workflow for solution-phase TFA deprotection.

Protocol 2: TFA Deprotection with Scavengers for Sensitive Substrates

This protocol is recommended when the azetidine-containing molecule possesses functional groups susceptible to alkylation by the tert-butyl cation.

Materials:

• Same as Protocol 1

• Scavenger(s) of choice (e.g., triisopropylsilane, water, thioanisole)

Procedure:

• Dissolution: Dissolve the N-Boc protected azetidine (1.0 eq) in anhydrous DCM in a round-bottom flask.

• Scavenger Addition: Add the chosen scavenger or scavenger cocktail to the solution. A common general-purpose cocktail is TFA/TIS/Water (95:2.5:2.5 v/v/v).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• TFA Addition: Slowly add trifluoroacetic acid. If not using a pre-mixed cocktail, add TFA to the desired concentration (e.g., 25-50% in DCM).

• Reaction and Monitoring: Allow the reaction to proceed at room temperature, monitoring as described in Protocol 1.

• Work-up and Isolation: Follow the work-up and isolation procedures outlined in Protocol 1.

Orthogonality: TFA in the Presence of Other Protecting Groups

A key advantage of the Boc group is its orthogonal deprotection chemistry relative to other common amine protecting groups like Cbz and Fmoc.

• N-Cbz: The Cbz group is stable to the acidic conditions of TFA deprotection, allowing for the selective removal of a Boc group in the presence of a Cbz group. Cbz groups are typically removed via catalytic hydrogenation.

• N-Fmoc: The Fmoc group is base-labile and is also stable to TFA, enabling selective Boc deprotection.

This orthogonality is a powerful tool in complex multi-step syntheses, allowing for the sequential unmasking of different amine functionalities within the same molecule.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Deprotection	- Insufficient TFA concentration or equivalents.- Short reaction time.- Steric hindrance around the Boc group.	- Increase the concentration of TFA or the number of equivalents.- Extend the reaction time and monitor carefully.- Consider a moderate increase in temperature, but monitor for side products.
Formation of Side Products	- Alkylation of sensitive functional groups by the tert-butyl cation.	- Add an appropriate scavenger or scavenger cocktail (e.g., TIS, water, thioanisole).
Difficulty in Isolating the Free Amine	- The azetidine may be highly polar or water-soluble.	- After neutralization, perform multiple extractions with an appropriate organic solvent.- Consider using a solid-phase extraction (SPE) cartridge for purification.

Conclusion

Trifluoroacetic acid is an indispensable reagent in modern organic synthesis, particularly for the deprotection of N-Boc protected amines. Its application in azetidine chemistry is robust and reliable, benefiting from the inherent stability of the azetidine ring to strong acidic conditions. By understanding the reaction mechanism, appreciating the critical role of scavengers in preventing side reactions, and adhering to optimized protocols, researchers can confidently and efficiently deprotect azetidine-containing intermediates. This enables the advancement of synthetic routes towards novel therapeutics and complex chemical entities where the unique properties of the azetidine scaffold are paramount.

References

• Saunders, G. J., Spring, S. A., Jayawant, E., Wilkening, I., Roesner, S., Clarkson, G. J., Dixon, A. M., Notman, R., & Shipman, M. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides

Technical Notes & Optimization

Navigating Trifluoroacetic Acid (TFA) Signal Suppression in LC-MS of Azetidine Compounds: A Technical Support Guide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of trifluoroacetic acid (TFA)-induced signal suppression in the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of azetidine-containing compounds. Azetidines, with their inherent polarity, often require meticulous method development to achieve optimal chromatographic resolution and mass spectrometric sensitivity. This resource is designed to equip you with the knowledge to overcome these analytical hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is Trifluoroacetic Acid (TFA) commonly used in reversed-phase liquid chromatography (RP-LC)?

A1: TFA is a widely used mobile phase additive in RP-HPLC for several key reasons.[1] As a strong ion-pairing agent, it effectively masks the secondary interactions between basic analytes, like many azetidine compounds, and residual silanol groups on the silica-based stationary phase.[2] This results in improved peak shape, increased retention, and enhanced chromatographic resolution. Its volatility also makes it theoretically compatible with mass spectrometry.[3]

Q2: What is the mechanism behind TFA-induced signal suppression in LC-MS?

A2: Despite its chromatographic benefits, TFA is notorious for causing significant signal suppression in electrospray ionization (ESI)-MS.[1][4][5] The primary mechanisms include:

• Ion-Pairing in the Droplet: TFA forms strong ion pairs with protonated basic analytes in the ESI droplet.[6] This neutralizes the analyte's charge, preventing its efficient transfer into the gas phase as an ion.

• Surface Tension Effects: TFA increases the surface tension of the ESI droplets, which can hinder the formation of a stable spray and the subsequent release of gas-phase ions.[4]

• Competition for Protons: In the gas phase, the highly acidic nature of TFA can lead to competition for protons, further reducing the ionization efficiency of the analyte.

Q3: How significant is the signal suppression caused by TFA?

A3: The degree of signal suppression is analyte-dependent but can be substantial. For small basic molecules, signal intensity reductions of 30% to over 600% have been reported.[7] For peptides and proteins, the suppression is also a major issue, often necessitating the use of alternative mobile phase additives for sensitive analyses.[7]

Q4: Are azetidine compounds particularly susceptible to this issue?

A4: Yes, due to their basic nitrogen atom, azetidine-containing molecules are prone to protonation and subsequent ion-pairing with TFA. Their often polar nature can also lead to poor retention in reversed-phase chromatography without a strong ion-pairing agent, creating a challenging analytical scenario.

Troubleshooting Guide: Overcoming Signal Suppression

This section provides a structured approach to troubleshooting and resolving TFA-induced signal suppression for azetidine compounds.

Issue 1: My azetidine compound shows poor sensitivity in LC-MS when using a TFA-containing mobile phase.

This is the classic manifestation of TFA-induced signal suppression. The following solutions are presented in order of increasing complexity and potential impact on your existing method.

Solution 1: Optimize TFA Concentration

Before abandoning TFA entirely, it's worthwhile to explore whether a lower concentration can provide an acceptable compromise between chromatography and MS sensitivity.

• Step-by-Step Protocol:

  • Prepare a series of mobile phases with decreasing concentrations of TFA (e.g., 0.1%, 0.05%, 0.025%, and 0.01% v/v).

  • Inject a standard solution of your azetidine compound using each mobile phase.

  • Monitor the peak area (or height) and peak shape (asymmetry and width).

  • Select the concentration that provides the best balance of signal intensity and chromatographic performance.

• Causality: Reducing the TFA concentration lessens the extent of ion-pairing and its detrimental effects on ESI efficiency.[7] However, be aware that this may lead to broader peaks and reduced retention time.

Solution 2: Replace TFA with an MS-Friendlier Alternative

Several alternative mobile phase additives can provide good chromatographic performance with significantly less signal suppression.

• Step-by-Step Protocol:

  • Replace 0.1% TFA with one of the following additives in your mobile phase:

    • 0.1% Formic Acid (FA): The most common alternative.[1][8]

    • 0.1% Difluoroacetic Acid (DFA): A good compromise between TFA and FA.[9][10]

    • Other Perfluorinated Acids: In some cases, longer-chain perfluorinated acids like pentafluoropropionic acid can offer different selectivity.[3]

  • Re-optimize the gradient profile as retention times will likely change.

  • Compare the signal intensity and peak shape to your original TFA method.

• Causality: Formic acid is a weaker ion-pairing agent than TFA, leading to less signal suppression.[11] DFA offers an intermediate strength, often providing better peak shape than FA without the severe suppression of TFA.[12][13][14]

Table 1: Comparison of Common Mobile Phase Additives

Mobile Phase Additive	Typical Concentration (v/v)	Chromatographic Performance	MS Signal Intensity	Key Considerations
Trifluoroacetic Acid (TFA)	0.1%	Excellent	Poor	Strong ion-pairing, significant signal suppression.
Formic Acid (FA)	0.1%	Moderate	Good	Weaker ion-pairing may lead to broader peaks for some analytes.[1]
Difluoroacetic Acid (DFA)	0.1%	Good	Good	A balanced alternative, offering improved chromatography over FA and better MS sensitivity than TFA.[9][10][13]

Solution 3: Post-Column Addition of a Reagent to Disrupt Ion-Pairing

This technique allows you to retain the superior chromatographic separation of TFA while mitigating its suppressive effects in the MS source.

• Step-by-Step Protocol:

  • Set up a post-column infusion of a dilute solution of a weak base, such as ammonium hydroxide, using a T-junction between the column outlet and the MS inlet.[6][15][16]

  • A typical starting concentration for the ammonium hydroxide solution is 0.1-0.5% in the make-up flow solvent.

  • The flow rate of the post-column addition should be low (e.g., 10-50 µL/min) to minimize dilution.

  • Optimize the concentration and flow rate of the infused solution to maximize the analyte signal.

• Causality: The post-column addition of a base neutralizes the TFA, breaking the ion pair with the analyte just before it enters the mass spectrometer.[6][15] This frees the protonated analyte for efficient detection.

Diagram 1: Experimental Workflow for Post-Column Addition

Caption: Workflow for post-column reagent addition to mitigate TFA suppression.

Issue 2: My azetidine compound is too polar and has poor retention even with TFA.

For highly polar azetidine compounds, reversed-phase chromatography may not be the optimal separation mode.

Solution 1: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative for the separation of polar compounds that are poorly retained in reversed-phase.[17][18][19]

• Step-by-Step Protocol:

  • Select a HILIC column (e.g., bare silica, amide, or diol stationary phase).

  • The mobile phase for HILIC typically consists of a high percentage of an organic solvent (e.g., acetonitrile) and a small amount of an aqueous buffer (e.g., ammonium formate or ammonium acetate).

  • Develop a gradient starting with a high organic content and decreasing it to elute the polar analytes.

  • The buffers used in HILIC are generally MS-friendly and do not cause significant signal suppression.

• Causality: In HILIC, a water-enriched layer is formed on the surface of the polar stationary phase. Polar analytes partition into this layer and are retained.[20] The elution order is typically the reverse of what is observed in reversed-phase chromatography.

Solution 2: Two-Dimensional Liquid Chromatography (2D-LC)

For complex samples containing polar azetidines, 2D-LC can provide a significant increase in peak capacity and resolution.[21][22]

• Step-by-Step Protocol:

  • A common 2D-LC setup for polar compounds involves a reversed-phase separation in the first dimension followed by a HILIC separation in the second dimension (RPLC x HILIC).[23][24]

  • Fractions from the first dimension are transferred to the second dimension for further separation.

  • This approach allows for the use of orthogonal separation mechanisms, leading to a more effective separation of complex mixtures.[24]

• Causality: By combining two different separation modes, the overall resolving power of the system is greatly enhanced.[21] This is particularly useful for separating polar analytes from a complex matrix.

Diagram 2: Decision Tree for Method Development

Caption: A decision-making workflow for LC-MS method development for azetidine compounds.

By systematically applying these troubleshooting strategies, researchers can effectively overcome the challenges of TFA-induced signal suppression and develop robust and sensitive LC-MS methods for the analysis of azetidine-containing compounds.

References

• Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents. (2017).
• In mass spectrometry, why does TFA (trifluoroacetic acid)
• Integration of Two-Dimensional Liquid Chromatography-Mass Spectrometry and Molecular Docking to Characterize and Predict Polar Active Compounds in Curcuma kwangsiensis. (2022). MDPI.
• Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide. (2012). PubMed.
• Eliminate TFA and Improve Sensitivity of Peptide Analyses by LC/MS. Sigma-Aldrich.
• Development of an on-line two-dimensional normal phase liquid chromatography system for analysis of weakly polar samples by. (2022).
• Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide. (2012).
• TWO-DIMENSIONAL LIQUID CHROM
• Application of Difluoroacetic Acid to Improve Optical and MS Performance in Peptide LC-UV/MS. LabRulez LCMS.
• Basics of 2D-LC. (2018). Wiley Analytical Science.
• Comprehensive two-dimensional liquid chromatography.
• Reversed-Phase for Biomolecules: From Column Selection to Troubleshooting. (2023).
• Application of Difluoroacetic Acid to Improve Optical and MS Performance in Peptide LC-UV/MS.
• Ion Suppression: A Major Concern in Mass Spectrometry.
• Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides: A Case Study on Formic, Difluoroacetic, and Trifluoroacetic Acid.
• Perfluorinated acid alternatives to trifluoroacetic acid for reversed-phase high-performance liquid chrom
• High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. (2019). PMC - NIH.
• Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide. Sigma-Aldrich.
• Applications and Uses of Formic Acid in Liquid Chromatography-Mass Spectrometry Analysis.
• Difluoroacetic Acid as an Effective Mobile Phase Modifier for the LC-UV/MS Analysis of Proteins. Sigma-Aldrich.
• Hydrophilic Interaction Liquid Chrom
• TFA alternatives, peptide purification. (2008).
• Hydrophilic interaction liquid chromatography (HILIC)
• High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. (2019). PubMed.
• Technical Support Center: Navigating TFA-Induced Signal Suppression in Mass Spectrometry. Benchchem.
• BIOCLASS Mobile Phase Additive Selection for LC-MS. HALO Columns.
• Mobile Phase Additives for Peptide Characterization. (2019).
• Hydrophilic Interaction Liquid Chromatography: An Update. (2019).
• LC & LC/MS Solvent Additives | Formic Acid. Agilent.
• HPLC solvents and mobile phase additives. UCL.
• (PDF) Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. (2011).
• Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. (2025). PubMed Central.

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• 4. Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 3-Ethylazetidin-3-ol Trifluoroacetate

Welcome to the comprehensive technical support guide for the purification of 3-Ethylazetidin-3-ol trifluoroacetate. This resource is meticulously designed for researchers, medicinal chemists, and process development scientists. Here, we dissect the common challenges and provide robust, field-tested solutions for obtaining this polar, small-molecule salt in high purity. Our guidance is rooted in fundamental chemical principles and practical laboratory experience.

Understanding the Molecule: Key Challenges

3-Ethylazetidin-3-ol trifluoroacetate presents a unique set of purification challenges stemming from its distinct chemical properties:

• High Polarity: The presence of a hydroxyl group and a protonated azetidine nitrogen imparts high polarity, leading to poor retention on standard normal-phase silica gel and high solubility in polar solvents.

• Trifluoroacetate (TFA) Counter-ion: The TFA salt is often a consequence of using trifluoroacetic acid in synthesis or purification (e.g., HPLC). While it aids in isolation, residual TFA can be detrimental to downstream biological assays and can complicate characterization.[1]

• Potential for Volatility: Small azetidine derivatives can have some volatility, which needs to be considered during solvent removal steps.

• Hygroscopicity: Amine salts are often hygroscopic, readily absorbing moisture from the atmosphere, which can affect accurate weighing and analytical results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the purification of 3-Ethylazetidin-3-ol trifluoroacetate, providing step-by-step guidance to resolve them.

Issue 1: Persistent Impurities After Initial Isolation

Scenario: Your crude 3-Ethylazetidin-3-ol trifluoroacetate, obtained after solvent evaporation, shows multiple spots on TLC or peaks in your initial analysis.

Possible Causes:

• Incomplete reaction.

• Presence of starting materials or by-products.

• Degradation of the product.

Solutions:

1. Recrystallization (for solid crude material):

Recrystallization is often the most efficient method for purifying solid organic compounds.[2] However, the high polarity of 3-Ethylazetidin-3-ol trifluoroacetate and the nature of the TFA salt can make solvent selection challenging. Trifluoroacetate salts can be difficult to crystallize from aqueous solutions due to their high solubility.[3]

• Recommended Solvents to Screen:

  • Isopropanol (IPA)

  • Acetonitrile (ACN)

  • Ethyl Acetate (EtOAc)

  • Mixtures: IPA/Heptane, ACN/Toluene, EtOAc/Dichloromethane (DCM)

• Step-by-Step Recrystallization Protocol:

  • Dissolve the crude solid in a minimal amount of the chosen solvent (or the more polar solvent of a mixture) at an elevated temperature (e.g., reflux).

  • If the solution is colored and the desired compound is white, add a small amount of activated charcoal and heat for a few minutes. Caution: Add charcoal to a slightly cooled solution to prevent bumping.[2]

  • Perform a hot filtration to remove insoluble impurities and the charcoal.

  • Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.

  • If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

  • Dry the crystals under vacuum.

2. Flash Column Chromatography (for oily or highly impure material):

Due to the polar and basic nature of the azetidine moiety, standard silica gel chromatography can lead to poor separation and product loss.[4]

• Method A: Normal-Phase Chromatography with Amine Additive:

  • Stationary Phase: Silica Gel

  • Mobile Phase: A gradient of methanol in dichloromethane (DCM) (e.g., 0-10% MeOH in DCM) with the addition of a small amount of a volatile base like triethylamine (TEA) or ammonium hydroxide (0.1-1%) to the mobile phase. The base neutralizes the acidic silanol groups on the silica surface, preventing streaking and improving the peak shape of the amine.[4]

• Method B: Amine-Functionalized Silica Chromatography:

  • Stationary Phase: Amine-functionalized silica gel. This provides a basic surface that minimizes the interaction with the basic analyte, often allowing for the use of less polar and non-basic mobile phases.[5]

  • Mobile Phase: A gradient of ethyl acetate in hexanes or isopropanol in hexanes.

• Method C: Reversed-Phase Chromatography:

  • Stationary Phase: C18-bonded silica gel.

  • Mobile Phase: A gradient of acetonitrile in water, often with 0.1% formic acid or acetic acid as a modifier to improve peak shape. Note that using an acidic modifier will maintain the compound in its salt form.

Chromatography Method	Stationary Phase	Typical Mobile Phase	Advantages	Disadvantages
Normal-Phase with Additive	Silica Gel	DCM/MeOH + 0.1-1% TEA or NH4OH	Readily available stationary phase.	Can be difficult to remove the basic additive.
Amine-Functionalized	Amine-bonded Silica	Hexanes/EtOAc or Hexanes/IPA	Excellent for basic compounds, avoids basic additives.[5]	More expensive stationary phase.
Reversed-Phase	C18 Silica	Water/Acetonitrile + 0.1% Formic Acid	Good for highly polar compounds.	Requires removal of large volumes of aqueous solvent.

Issue 2: Removing the Trifluoroacetate Counter-ion

Scenario: You have a pure sample of 3-Ethylazetidin-3-ol trifluoroacetate, but your downstream application requires the free base form of the amine.

Possible Causes: The trifluoroacetate anion is ionically bound to the protonated azetidine nitrogen.

Solutions:

1. Ion-Exchange Chromatography (IEX):

This is a robust method for exchanging the TFA counter-ion for a more benign one, such as acetate or chloride.[6]

• Step-by-Step Anion Exchange Protocol (TFA to Acetate):

  • Resin Preparation: Prepare a column with a strong anion exchange resin (e.g., Amberlite IRA-400). Ensure a 10- to 50-fold excess of anion exchange sites relative to the amount of TFA in your sample.[7]

  • Column Equilibration: Elute the column with a 1 M solution of sodium acetate.

  • Washing: Thoroughly wash the column with deionized water to remove excess sodium acetate.

  • Sample Loading: Dissolve the 3-Ethylazetidin-3-ol trifluoroacetate in deionized water and apply it to the column.

  • Elution: Elute the column with deionized water. The 3-Ethylazetidin-3-ol, now as its acetate salt, will elute, while the trifluoroacetate remains bound to the resin.[8]

  • Lyophilization: Combine the fractions containing your product and lyophilize to obtain the solid acetate salt.

2. Conversion to Free Base with a Basic Resin:

This method directly yields the free amine.

• Step-by-Step Protocol:

  • Dissolve the 3-Ethylazetidin-3-ol trifluoroacetate in a suitable solvent like methanol or water.

  • Add a basic resin (e.g., Amberlite IRA-67 or a hydroxide-form resin) and stir the suspension.

  • Monitor the pH of the solution. Continue stirring until the pH is basic (pH > 10).

  • Filter off the resin and wash it with a small amount of the solvent.

  • Carefully evaporate the solvent under reduced pressure at a low temperature to obtain the free base of 3-Ethylazetidin-3-ol. Note: The free base may be an oil and potentially more volatile than the salt form.

3. Lyophilization with a Stronger Acid (e.g., HCl):

This method exchanges the TFA for a chloride ion.

• Step-by-Step Protocol:

  • Dissolve the 3-Ethylazetidin-3-ol trifluoroacetate in a 100 mM HCl solution.

  • Allow the solution to stand at room temperature for a few minutes.

  • Flash-freeze the solution in liquid nitrogen.

  • Lyophilize the frozen solution overnight to obtain the hydrochloride salt.[8]

Frequently Asked Questions (FAQs)

Q1: How can I assess the purity of my final product?

A multi-technique approach is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a C18 column and a water/acetonitrile gradient (with 0.1% formic acid or TFA as a modifier) is a standard method for assessing the purity of polar compounds.[9] Detection can be achieved using a UV detector at low wavelengths (around 210 nm) or an Evaporative Light Scattering Detector (ELSD) if the compound lacks a strong chromophore.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR: Will confirm the structure of the 3-Ethylazetidin-3-ol.

  • ¹⁹F NMR: Is highly sensitive for detecting the presence of the trifluoroacetate counter-ion. A signal around -75 ppm is characteristic of the CF₃ group of trifluoroacetate.[10]

• Mass Spectrometry (MS): To confirm the molecular weight of the cation.

Q2: My compound appears as an oil, but I need a solid. What can I do?

If the free base is an oil, converting it to a different salt form can often induce crystallization. The hydrochloride or acetate salts are common alternatives. Follow the protocols for TFA removal and exchange to prepare these salts.

Q3: How should I store 3-Ethylazetidin-3-ol trifluoroacetate?

As an amine salt, it is likely to be hygroscopic. It should be stored in a tightly sealed container in a desiccator to protect it from moisture. For long-term storage, keeping it at a low temperature (e.g., 4°C) is advisable.

Q4: What is the expected appearance of pure 3-Ethylazetidin-3-ol trifluoroacetate?

While the exact appearance can vary, it is typically a white to off-white solid. The formation of a viscous oil or a discolored solid may indicate the presence of impurities.

Visualizations

Caption: Decision workflow for the purification of 3-Ethylazetidin-3-ol trifluoroacetate.

References

• Biotage. (2023, January 19). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Reddit. (2017, March 27). Flash column of very polar amine without access to reverse phase silica? Retrieved from [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. Retrieved from [Link]

• BenchChem. (2025).

• Biotage. (2023, January 19). When should I use an amine-bonded silica for flash chromatography? Retrieved from [Link]

• BenchChem. (2025). Navigating Trifluoroacetate (TFA) Removal from Synthetic Peptides: A Technical Guide.
• Liu, H. (1999). [Determination of the azetidine-2-carboxylic acid from lily of the valley]. Se Pu, 17(4), 410-412.

• Pepgra. Post Cleavage Purification and Analysis of Peptides; TFA removal. Retrieved from [Link]

• Bio-Works. Conversion of ion-pairing agents/counter ions. Retrieved from [Link]

• Roux, S., Zekri, E., Rousseau, B., Paternòstre, M., Cintrat, J. C., & Fay, N. (2008). Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches. Journal of peptide science, 14(3), 354-359.
• Purgatorio, V., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)

• Organic Syntheses. Azetidine. Retrieved from [Link]

• Google Patents. US4760177A - Process for preparing alkali metal salts of trifluoroacetic acid in the anhydrous and crystalline state.
• Montis, R., et al. (2018). The Impact of Trifluoroacetic Acid on Peptide Cocrystallization: Multicomponent Crystals of l-Leu-l-Leu Dipeptides. Crystal Growth & Design, 18(7), 4217-4226.

• Quora. (2021, January 14). How to remove trifluoroacetate (TFA salt) from 36 amino acids peptides and replace it with saline. Retrieved from [Link]

• Semantic Scholar. Trifluoroacetylation of Alcohols During NMR Study of Compounds with Bicyclo[2.2.1]heptane, Oxabicyclo[3.3.0]octane and Bicyclo[3.3.0]octane Fragments. Retrieved from [Link]

• ACS Publications. (2024, September 30). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry.
• Google Patents. US3668196A - 3-azetidinols.

• Reddit. (2013, February 26). Why do crystals grow around our bottle of trifluoroacetic acid? Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to the Purity Analysis of 1-Acetyl-7-azaindole: HPLC vs. NMR.
• National Institutes of Health. (2015). A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes.

• MIT OpenCourseWare. (2010, February 4). Recrystallization [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2025, September 23). Recent progress in synthesis of 3-functionalized azetidines.
• American Pharmaceutical Review. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.

• SpectraBase. Trifluoro-acetic acid, ethyl ester - Optional[19F NMR] - Chemical Shifts. Retrieved from [Link]

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• 8. peptide.com [peptide.com]
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Technical Support Center: Trifluoroacetic Acid (TFA) in Reactions with 3-Ethylazetidin-3-ol

Welcome to the technical support center for chemists and researchers working with trifluoroacetic acid (TFA) and substituted azetidines. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the side reactions observed when 3-Ethylazetidin-3-ol is treated with TFA. Our aim is to equip you with the knowledge to anticipate, identify, and mitigate these undesired pathways, ensuring the integrity of your synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: I'm using TFA to deprotect a Boc-protected 3-Ethylazetidin-3-ol, but I'm seeing significant byproduct formation and low yield of the desired amine salt. What could be happening?

This is a common issue stemming from the inherent reactivity of the 3-hydroxyazetidine scaffold under strong acidic conditions. Trifluoroacetic acid, while a standard reagent for Boc deprotection, can catalyze several side reactions with your substrate.[1][2] The primary culprits are typically acid-catalyzed ring-opening and rearrangement reactions, driven by the relief of the azetidine's ring strain.[3][4][5]

Core Problems & Mechanisms:

• Acid-Catalyzed Ring-Opening: The azetidine nitrogen, being basic, is readily protonated by TFA.[6][7] This protonation enhances the electrophilicity of the ring carbons, making them susceptible to nucleophilic attack. If a nucleophile is present (even the trifluoroacetate counter-ion), it can lead to the opening of the four-membered ring.

• Rearrangement to 2-Oxazolines: A more complex, yet well-documented, acid-catalyzed rearrangement can occur with 3-hydroxyazetidines.[8] This cascade is initiated by the dehydration of the tertiary alcohol to form a stabilized carbocation, which then undergoes rearrangement and cyclization to form a more stable 2-oxazoline derivative.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for side reactions of 3-Ethylazetidin-3-ol with TFA.

Question 2: How can I confirm if a ring-opening or rearrangement reaction is occurring in my experiment?

Definitive identification of side products requires analytical characterization. Here are the recommended methods:

• Mass Spectrometry (MS): Look for masses corresponding to the expected ring-opened products (addition of TFA or other nucleophiles) or the rearranged oxazoline.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the characteristic azetidine ring protons and the appearance of new signals, potentially in the olefinic region for elimination products or new methylene signals for ring-opened products, are indicative of side reactions.

  • ¹³C NMR: Changes in the chemical shifts of the carbons, especially the upfield shift of the former azetidine carbons, can confirm ring-opening.

  • ¹⁹F NMR: The presence of multiple fluorine-containing species can help identify trifluoroacetylated byproducts.

Expected Byproducts and Their Characteristics:

Byproduct Class	Potential Structure	Key Analytical Signatures
Ring-Opened	CF3COO-CH(CH2NH3+TFA-)-CH2CH3	Appearance of a new ester carbonyl in ¹³C NMR and IR.
Rearranged	2-Methyl-2-ethyl-5-phenyl-4,5-dihydrooxazole	Disappearance of the hydroxyl proton and characteristic azetidine signals in ¹H NMR.
Dehydrated	3-Ethyl-3-azetidinyl cation intermediate leading to various products.	Potential for olefinic protons in ¹H NMR.
Trifluoroacetylated	N-trifluoroacetyl or O-trifluoroacetyl derivatives.	Distinctive signals in ¹⁹F NMR and characteristic carbonyl stretches in IR.

Question 3: What are the key reaction parameters I should control to minimize these side reactions?

Careful control of reaction conditions is paramount. The following parameters have the most significant impact:

• Temperature: The rate of these side reactions is highly temperature-dependent. Performing the reaction at lower temperatures (e.g., 0 °C or even -20 °C) can significantly suppress byproduct formation.

• Reaction Time: Monitor the reaction closely by a suitable technique (e.g., TLC, LC-MS). Quench the reaction as soon as the starting material is consumed to prevent prolonged exposure of the product to the acidic conditions.

• Concentration of TFA: Using a large excess of TFA can accelerate side reactions. Use the minimum amount of TFA required for efficient deprotection.

• Solvent: A non-nucleophilic, anhydrous solvent is recommended to avoid participation in ring-opening. Dichloromethane is a common choice.

Question 4: Are there any alternative, milder acids I can use for the deprotection to avoid these side reactions?

Yes, if side reactions with TFA are severe, consider using a milder acidic system.

• HCl in an organic solvent (e.g., dioxane, diethyl ether): This is a common alternative to TFA for Boc deprotection and is generally less prone to causing rearrangements.

• Formic Acid: Can be an effective reagent for Boc removal, often with fewer side reactions.

• Lewis Acids: In some cases, Lewis acids can be used for Boc deprotection, but their compatibility with the 3-hydroxyazetidine functionality would need to be carefully evaluated.[9][10]

Experimental Protocol: Boc Deprotection of N-Boc-3-Ethylazetidin-3-ol with HCl in Dioxane

• Preparation: Dissolve N-Boc-3-Ethylazetidin-3-ol (1.0 eq) in anhydrous 1,4-dioxane (5-10 volumes).

• Reaction: Cool the solution to 0 °C in an ice bath. Slowly add a 4 M solution of HCl in dioxane (2-3 eq).

• Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Work-up: Upon completion, remove the solvent under reduced pressure. The resulting solid is the hydrochloride salt of 3-Ethylazetidin-3-ol. This can be used directly or neutralized with a mild base for subsequent steps.

Question 5: Could the tertiary alcohol on my 3-Ethylazetidin-3-ol be reacting with TFA?

Absolutely. The tertiary alcohol can undergo two primary side reactions with TFA:

• Dehydration: TFA is a strong acid and can act as a dehydrating agent, particularly for tertiary alcohols which form stable carbocations upon protonation and loss of water.[11] This can lead to the formation of an unsaturated azetidine or rearranged products.

• Trifluoroacetylation: While less common for the free acid, residual trifluoroacetic anhydride in the TFA or reaction with the acid itself under forcing conditions can lead to the formation of a trifluoroacetate ester.[12][13]

Proposed Mechanism for Dehydration and Rearrangement:

Caption: Acid-catalyzed dehydration and subsequent reaction pathways of 3-Ethylazetidin-3-ol.

To mitigate these reactions, adhere to the recommendations of using low temperatures and short reaction times.

References

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC - NIH. (2021).
• Lewis Acid Mediated Nucleophilic Ring-Opening of 1-Benzhydryl Azetidine-3-ol with Aryl Alcohols. (n.d.).
• Radical Deoxygenation of Tertiary Alcohols via Trifluoroacetates. (2017).
• Rearrangement of 3-Hydroxyazetidines into 2-Oxazolines. (2020). Baxendale Group - Durham University.
• Rearrangement of 3-Hydroxyazetidines into 2-Oxazolines | Request PDF. (2020).
• ChemInform Abstract: Trifluoroacetic Acid: Uses and Recent Applications in Organic Synthesis. (2010).
• Azetidine: Chemical Reactivity. (2020). YouTube.
• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. (2018). Organic & Biomolecular Chemistry.
• Would TFA be a strong enough acid to perform an SN1 reaction on alcohols? (2021). Chemistry Stack Exchange.
• Azetidine: Basicity and Prepar
• Ring-opening of azetidines | Request PDF. (2018).
• Lewis Acid Catalyzed Regioselective Ring Opening of Azetidines with Alcohols and Thiols | Request PDF. (2006).
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2018). RSC Publishing.
• Trifluoroacetic Acid (TFA). (n.d.). Common Organic Chemistry.
• N alpha-trifluoroacetylation of N-terminal hydroxyamino acids: a new side reaction in peptide synthesis. (1990). PubMed.

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Technical Support Center: Scale-Up Synthesis of Substituted Azetidinols

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of substituted azetidinols. This guide is designed for researchers, scientists, and drug development professionals who are transitioning from bench-scale synthesis to larger, pilot-scale production. Azetidine scaffolds are increasingly vital in medicinal chemistry due to their ability to impart favorable physicochemical properties to drug candidates, such as improved solubility, metabolic stability, and three-dimensional complexity.[1][2] However, the inherent ring strain of the four-membered heterocycle presents unique and significant challenges during scale-up.[2][3][4]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the field. Our goal is to equip you with the scientific rationale and practical solutions needed to navigate the complexities of large-scale azetidinol synthesis successfully.

Section 1: Troubleshooting Guide

This section addresses specific, practical problems that can arise during the scale-up process. Each issue is presented in a question-and-answer format, detailing potential causes and actionable solutions.

Q1: My reaction yield dropped from 85% at the 1-gram scale to less than 50% at the 100-gram scale. What are the likely causes and how can I mitigate this?

A significant drop in yield upon scale-up is a common but multifaceted problem.[5][6] The underlying causes often relate to physical and chemical parameters that do not scale linearly.

Potential Causes & Solutions

Potential Cause	Scientific Rationale	Recommended Solutions & Protocol Adjustments
Inefficient Heat Transfer	Exothermic or endothermic reactions that are manageable at a small scale can lead to temperature gradients in a large reactor. This can cause the formation of thermal "hot spots" or cold zones, promoting side reactions or incomplete conversion.[7]	1. Use a Jacketed Reactor: Employ a reactor with a circulating thermal fluid to maintain precise and uniform temperature control. 2. Monitor Internal Temperature: Place a temperature probe directly in the reaction mixture, not just in the reactor jacket, for accurate readings. 3. Controlled Reagent Addition: Add critical reagents slowly via a syringe pump or addition funnel to manage the rate of heat evolution.
Poor Mixing & Mass Transfer	Inadequate agitation in a large vessel leads to poor diffusion of reactants, resulting in localized concentration gradients. This can favor the formation of byproducts, such as dimers or polymers, over the desired intramolecular cyclization.	1. Optimize Agitation: Select an appropriate impeller (e.g., pitched-blade turbine) and optimize the stirring speed (RPM) for the reactor geometry and reaction viscosity. 2. Baffling: Ensure the reactor is properly baffled to prevent vortex formation and promote turbulent, effective mixing.
Accumulation of Impurities	Trace impurities in starting materials or solvents, which are negligible at a small scale, can accumulate to significant levels in a large batch, potentially poisoning a catalyst or initiating side reactions.[7]	1. Reagent Purity Verification: Always use reagents with a certificate of analysis for scale-up. If necessary, repurify starting materials before use.[7] 2. Solvent Quality: Use high-purity, dry solvents, as residual water can be particularly problematic in many steps.[8]
Change in Reaction Kinetics	Some reactions are sensitive to surface area-to-volume ratio, which decreases dramatically upon scale-up. This can affect reaction initiation or propagation steps.	1. Re-optimization: A reaction that works at the gram scale may require re-optimization of concentrations, temperatures, or catalyst loading for the kilogram scale.[7] 2. Consider Flow Chemistry: For highly exothermic or fast reactions, continuous flow processing can offer superior control over reaction parameters and eliminate many scale-up issues.[9][10]

Q2: I am observing significant byproduct formation, specifically a rearranged 2-oxazoline, during my synthesis of a 3-hydroxyazetidine. How can I prevent this?

The rearrangement of 3-hydroxyazetidines to form 2-oxazolines is a known acidic-media-driven side reaction, initiated by the protonation of the hydroxyl group followed by intramolecular attack of the nitrogen atom and ring opening.[9]

Potential Causes & Solutions

• Cause: The presence of strong acids, either as reagents or as acidic impurities generated during the reaction or workup.

• Solution 1: pH Control: Carefully buffer the reaction mixture and the aqueous workup solutions to maintain a neutral or slightly basic pH. Avoid strong acidic conditions, especially during purification.

• Solution 2: Protecting Group Strategy: The choice of the nitrogen protecting group is critical. A strongly electron-withdrawing group (e.g., tosyl) can decrease the nucleophilicity of the nitrogen atom, reducing its propensity to participate in the rearrangement. However, the removal of such groups can be challenging.[5] A Boc group is often a good compromise, offering sufficient stability and milder deprotection conditions.[4][11]

• Solution 3: Temperature Management: The rearrangement is often accelerated at higher temperatures. Maintain strict temperature control and keep the reaction as cool as feasible without stalling the desired transformation.

Q3: My final azetidinol product is an oil, and purification by column chromatography is not economically viable at a multi-kilogram scale. What are my alternatives?

Purification is one of the most significant hurdles in scaling up.[7][12] Moving away from chromatography towards crystallization-based methods is essential for efficiency and cost-effectiveness.

Potential Causes & Solutions

• Cause: The inherent physical properties of the molecule, presence of diastereomers, or residual solvent preventing crystallization.[5]

• Solution 1: Salt Formation & Crystallization: Convert the basic azetidine nitrogen into a salt (e.g., hydrochloride, tartrate, tosylate). Salts often have higher melting points and are more likely to be crystalline solids than the free base. Experiment with various pharmaceutically acceptable acids to find one that yields a stable, easily filterable crystalline solid.

• Solution 2: Derivative Crystallization: If salt formation fails, consider forming a crystalline derivative that can be easily cleaved post-purification. For example, react the azetidinol hydroxyl group with an acylating agent to form an ester that may be more amenable to crystallization.

• Solution 3: Optimized Extraction/Wash: Design a robust liquid-liquid extraction protocol.

  • Adjust the pH of the aqueous phase to selectively protonate or deprotonate impurities, moving them into the aqueous layer.

  • Use brine washes to break emulsions and remove water-soluble impurities.[7]

  • Perform solvent swaps to a solvent from which the product is more likely to crystallize (e.g., from dichloromethane to ethyl acetate/heptane).

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable and scalable synthetic route to substituted 3-azetidinols?

While multiple methods exist, the most commonly employed and scalable route involves the ring-opening of an epoxide with a primary amine, followed by intramolecular cyclization . A classic example is the reaction of a primary amine with epichlorohydrin or a related epoxy-halide.[4] This approach is advantageous because the starting materials are often commercially available and relatively inexpensive.

The key to scalability lies in controlling the cyclization step. The intramolecular 4-exo-tet cyclization to form the azetidine ring competes with intermolecular polymerization. This is typically managed by using high-dilution conditions or a slow-addition strategy during the cyclization step to favor the intramolecular pathway.

Q2: How critical is the choice of the N-protecting group for a successful scale-up?

The choice of the nitrogen protecting group is paramount and impacts nearly every stage of the synthesis.[13][14]

• Stability: The group must be robust enough to survive multiple synthetic steps without cleavage.

• Scalable Removal: Deprotection conditions must be mild enough to avoid degradation of the strained azetidine ring.[5] For example, harsh acidic conditions for Boc removal can sometimes lead to ring-opening.[15][16][17]

• Crystallinity: The protecting group significantly influences the physical properties of intermediates. A well-chosen group can facilitate the crystallization and purification of a key intermediate, which is a major advantage at scale.

• Common Choices:

  • Boc (tert-Butoxycarbonyl): Widely used due to its stability and removal under moderately acidic conditions.[11]

  • Cbz (Carboxybenzyl): Removed by catalytic hydrogenation, which is a clean and scalable method, provided the rest of the molecule is compatible.

  • Tosyl (p-Toluenesulfonyl): A very robust group, but its removal often requires harsh conditions (e.g., sodium in liquid ammonia), which can be challenging and hazardous at a large scale.[5]

Q3: What are the primary safety concerns when scaling up azetidinol synthesis?

Safety must be the top priority. Key considerations include:

• Thermal Runaway: Many reactions, especially those involving ring formation or the use of reactive reagents like hydrides, can be highly exothermic. A failure in cooling or an uncontrolled addition rate can lead to a dangerous thermal runaway.[7]

• Pressure Generation: Some reactions may evolve gas (e.g., during Boc deprotection with TFA). The reactor must be properly vented to avoid over-pressurization.

• Handling of Hazardous Reagents: Large quantities of reagents like epichlorohydrin (a carcinogen), strong acids/bases, and flammable solvents require specialized handling procedures and personal protective equipment (PPE).

• Flow Chemistry as a Safer Alternative: Continuous flow reactors handle only small volumes of the reaction mixture at any given time, which drastically minimizes the risk of thermal runaway and exposure to hazardous intermediates.[10]

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Scale-Up Synthesis of N-Boc-3-hydroxyazetidine from a Primary Amine and Epichlorohydrin

Disclaimer: This is a generalized protocol. Specific quantities, temperatures, and reaction times must be optimized for your specific substrate.

Step 1: Epoxide Ring Opening

• To a jacketed reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet, charge the primary amine (1.0 eq) and a suitable solvent (e.g., isopropanol, 5-10 volumes).

• Cool the solution to 0-5 °C.

• Slowly add epichlorohydrin (1.05 eq) via an addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by HPLC or TLC for the consumption of the starting amine.

Step 2: Intramolecular Cyclization and Boc Protection

• Once the formation of the amino alcohol intermediate is complete, cool the mixture to 10-15 °C.

• Add a solution of sodium hydroxide (2.5 eq, 50% w/w in water) slowly, keeping the temperature below 25 °C. This base promotes the cyclization to form the azetidine ring.

• Stir for 4-6 hours at room temperature.

• To the resulting slurry, add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dissolved in the reaction solvent.

• Stir for an additional 6-12 hours until the N-Boc protected product is formed.

Step 3: Workup and Purification

• Filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Concentrate the organic layer to obtain the crude product.

• Purify the crude product by crystallization from a suitable solvent system (e.g., ethyl acetate/heptane) or by silica gel chromatography if necessary.

Protocol 2: Systematic Approach for Troubleshooting Crystallization

• Solvent Screening: Dissolve a small amount of the purified oil (20-50 mg) in a minimal amount of various solvents (e.g., ethyl acetate, acetone, isopropanol, acetonitrile) in separate vials.

• Antisolvent Addition: To the vials that show good solubility, slowly add an antisolvent (e.g., heptane, hexanes, water) dropwise until turbidity persists.

• Induce Crystallization:

  • Cooling: Allow the turbid solutions to cool slowly to room temperature, then transfer to a refrigerator (4 °C) or freezer (-20 °C).

  • Scratching: Gently scratch the inside of the vial with a glass rod to create nucleation sites.

  • Seeding: If a small amount of solid was previously obtained, add a seed crystal.

• Evaluate: Observe the vials over 1-3 days for crystal formation. The most promising solvent/antisolvent systems can then be scaled up.

Section 4: Visual Guides & Diagrams

Diagram 1: General Troubleshooting Workflow for Low Yield in Scale-Up

A systematic approach to diagnosing yield loss.

Caption: Troubleshooting workflow for low yield.

Diagram 2: Common Synthetic Pathway to 3-Hydroxyazetidines

Illustrates the epoxide ring-opening and cyclization strategy.

Sources

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• 2. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 4. researchgate.net [researchgate.net]
• 5. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding the difference between yield and scale of oligo synthesis will help you best plan your experiments [horizondiscovery.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 13. jocpr.com [jocpr.com]
• 14. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Removal of Residual Trifluoroacetic Acid from Azetidine Products

Welcome to our dedicated resource for researchers, medicinal chemists, and process development scientists. This guide provides in-depth technical support for the critical process of removing residual trifluoroacetic acid (TFA) from products containing the azetidine moiety. Azetidine rings are valuable building blocks in modern drug discovery, but their basic nitrogen atom readily forms a stable salt with TFA, a reagent commonly used in synthesis and purification. Incomplete removal of this counterion can significantly impact experimental outcomes.

This document is structured to provide direct, actionable answers to common challenges. We will explore the underlying chemical principles, offer step-by-step protocols for effective removal, and provide troubleshooting advice for when things don't go as planned.

Frequently Asked Questions (FAQs)

Q1: Why is trifluoroacetic acid present in my azetidine sample?

Trifluoroacetic acid is a strong acid (pKa ≈ 0.23-0.5) with a low boiling point, making it exceptionally useful in modern organic synthesis.[1][2] You will typically encounter it for two main reasons:

• Deprotection: It is the reagent of choice for cleaving acid-labile protecting groups, most notably the tert-butyloxycarbonyl (Boc) group, which is frequently used to protect the nitrogen atom of azetidine during synthesis.[3]

• Chromatography: It is a common mobile phase additive in reverse-phase high-performance liquid chromatography (RP-HPLC).[4] At low concentrations (typically 0.1%), it acts as an ion-pairing agent, protonating basic sites like the azetidine nitrogen. This improves peak shape, enhances resolution, and increases the solubility of the compound.[4][5]

Because the azetidine nitrogen is basic, it will be protonated by TFA, forming a stable trifluoroacetate salt after purification and lyophilization.

Q2: What are the consequences of leaving residual TFA in my final product?

The presence of residual TFA is not trivial and can have significant downstream consequences:

• Biological Assay Interference: TFA is cytotoxic, even at low concentrations, and can disrupt cell proliferation, trigger apoptosis, and interfere with enzymatic assays.[1] Its acidity can denature proteins or alter the pH of assay buffers, leading to unreliable or false results.[1]

• Altered Physicochemical Properties: The TFA counterion adds to the molecular weight of your compound, leading to inaccuracies in weighing and calculating molar concentrations.[6] It can also alter the solubility and conformation of molecules, potentially masking their true biological activity or promoting aggregation.[1]

• Reaction Compatibility: If the azetidine product is an intermediate for a subsequent synthetic step, the acidic TFA salt can be incompatible with base-sensitive reagents or catalysts (e.g., in cross-coupling reactions), leading to failed reactions or side-product formation.

For any application involving biological systems or sensitive chemical transformations, reducing TFA content to the lowest possible level (<1%) is critical.[1]

Q3: How can I confirm that TFA has been successfully removed?

Several analytical techniques can be used to detect and quantify residual TFA. A multi-pronged approach is often best for confident confirmation.

• ¹⁹F-NMR (Fluorine NMR): This is the most direct and quantitative method. The trifluoromethyl group of TFA gives a sharp, characteristic singlet in the ¹⁹F-NMR spectrum. By integrating this peak against a known fluorine-containing internal standard, you can accurately determine the molar ratio of TFA to your compound.

• Ion Chromatography (IC): IC is a highly sensitive method for quantifying anionic species like trifluoroacetate.[7][8][9] It can detect TFA at ng/mL levels, making it ideal for verifying removal to trace amounts.[8]

• LC-MS: While not ideal for precise quantification of the counterion itself, monitoring the mass of your product can be informative. The presence of the TFA salt will show the expected [M+H]⁺ ion, but changes in adduct formation or ion suppression may hint at its presence. A shift to the [M+Na]⁺ or [M+K]⁺ adducts in the absence of TFA is sometimes observed.

Troubleshooting Guide: Common Issues & Solutions

Q4: I lyophilized my sample multiple times from water, but it remains a sticky oil instead of a solid powder. Why?

This is a common issue. While lyophilization can remove free TFA, it is often ineffective at removing the ionically bound trifluoroacetate counterion.[4] Azetidinium trifluoroacetate salts can have low glass transition temperatures and be highly hygroscopic, resulting in an oil or gum.

Causality: The strong ionic bond between the protonated azetidine nitrogen (azetidinium) and the trifluoroacetate anion is not disrupted by simply removing water. The low volatility of the salt prevents its removal under vacuum.

Solution: You must perform a salt exchange . The goal is to replace the trifluoroacetate anion with a different one, typically chloride (from HCl) or acetate (from acetic acid), which may form a more crystalline and less problematic salt. The free acid of the new counterion (e.g., HCl) is more volatile than TFA and can be removed more effectively during lyophilization.

Q5: My azetidine derivative is sensitive to strong acid. How can I remove TFA without degrading my compound?

The standard TFA/HCl exchange protocol involves using dilute hydrochloric acid, which can be harsh.[10][11] If your molecule contains other acid-labile functional groups, this method risks degradation.

Causality: The traditional HCl exchange relies on using a stronger acid to displace TFA, which is then removed as a volatile acid during lyophilization.[10] This necessarily requires a very low pH environment.

Solutions:

• Ion-Exchange Chromatography: This is the mildest and often most effective method. You can use a solid-phase extraction (SPE) cartridge or a gravity column packed with a strong anion exchange (SAX) resin (e.g., quaternary ammonium type).[10][12] The resin is pre-conditioned to the acetate or bicarbonate form. When your aqueous solution of the TFA salt is passed through, the resin captures the trifluoroacetate anion and releases the more benign acetate or bicarbonate counterion.

• Preparative HPLC with a Volatile Buffer: Re-purify the compound using preparative HPLC with a mobile phase containing a volatile, non-TFA buffer system, such as ammonium acetate or ammonium bicarbonate. After lyophilization, these buffer salts sublime away, leaving the desired product, often as the acetate salt or free base.

Q6: I performed an HCl salt exchange, but my ¹⁹F-NMR still shows a significant TFA peak. What went wrong?

This indicates an incomplete exchange. Simply adding HCl once is often not enough.

Causality: The exchange is an equilibrium process. To drive it to completion, you need a sufficient excess of the new counterion (Cl⁻) and must ensure the complete removal of the displaced trifluoroacetic acid.

Solutions:

• Repeat the Cycle: The process of dissolving in dilute HCl and lyophilizing must be repeated, typically 2-3 times, to ensure complete removal.[4][13]

• Check HCl Concentration: Ensure the final HCl concentration is sufficient, typically recommended to be between 2-10 mM.[4]

• Ensure Complete Dissolution: The compound must be fully dissolved in the HCl solution for the exchange to occur efficiently. If solubility is an issue, consider using a co-solvent like acetonitrile, but be aware it will need to be removed.

Workflow & Method Selection

Choosing the right method depends on your compound's stability, the scale of your experiment, and the required level of purity. The following decision tree can guide your choice.

Decision tree for selecting a TFA removal method.

Detailed Experimental Protocols

Protocol 1: TFA/HCl Exchange via Iterative Lyophilization

This is the most common and straightforward method for acid-stable compounds.

Workflow Diagram:

Workflow for TFA/HCl salt exchange via lyophilization.

Step-by-Step Methodology:

• Dissolution: Dissolve the azetidine-TFA salt in a 10 mM to 100 mM solution of hydrochloric acid (HCl) in deionized water.[4][12] A typical concentration is 1 mg of compound per 1 mL of acidic solution.

• Incubation: Allow the solution to stand at room temperature for at least 1-5 minutes to ensure complete protonation and equilibration.[12][14]

• Freezing: Freeze the solution completely. For best results (a fluffy powder), flash freeze using liquid nitrogen. A -80°C freezer can also be used.

• Lyophilization: Lyophilize the frozen solution under high vacuum overnight, or until all solvent has sublimed and a dry powder remains.

• Iteration: To ensure complete removal, repeat steps 1-4 at least two more times.[4][13] After the final cycle, the product should be the hydrochloride salt of your azetidine compound.

Protocol 2: TFA/Acetate Exchange using Anion-Exchange SPE

This method is ideal for acid-sensitive compounds and provides a gentle way to swap TFA for acetate.

Step-by-Step Methodology:

• Resin Selection: Choose a strong anion-exchange (SAX) solid-phase extraction (SPE) cartridge with a quaternary ammonium functional group. Ensure the cartridge capacity (in meq) is in large excess (10- to 50-fold) of the molar amount of your TFA salt.[12][14]

• Resin Conditioning:

  • Wash the cartridge with a strong acid (e.g., 3-5 mL of 1 M HCl) to remove any bound ions.

  • Wash with deionized water until the eluent is neutral.

  • Convert the resin to the desired form by washing with an excess of the new counterion solution (e.g., 3-5 mL of 1 M sodium acetate).[12]

  • Wash thoroughly with deionized water to remove any excess sodium acetate.[12]

• Sample Loading: Dissolve your azetidine-TFA salt in a minimum amount of deionized water (or a weak buffer like 10 mM acetic acid). Load this solution onto the conditioned SPE cartridge.

• Elution: Elute the cartridge slowly with deionized water. The positively charged azetidinium compound will not bind to the anion-exchange resin and will elute, while the trifluoroacetate anion will be captured by the resin and exchanged for an acetate ion.

• Collection & Lyophilization: Collect the fractions containing your product (monitor by TLC or LC-MS). Combine the relevant fractions and lyophilize to obtain the final azetidine-acetate salt.

Method Comparison

Method	Principle	Pros	Cons	Best For
HCl Exchange	Displacement with a stronger, volatile acid followed by lyophilization.	Simple, inexpensive, effective for many compounds.	Harsh acidic conditions can degrade sensitive molecules; may require multiple cycles.	Routine removal for acid-stable azetidines.
Ion-Exchange	Anionic TFA is captured by a resin and replaced with a benign counterion.	Very mild conditions, highly effective, suitable for sensitive molecules.	Requires specific resins/cartridges, may have lower recovery if compound adsorbs to resin.	Acid-sensitive or base-sensitive azetidines.
Basic Extraction	Neutralizing the TFA salt with a base (e.g., NaHCO₃, NaOH) to get the free base.[15]	Yields the free-base form directly.	Requires the free base to be soluble in an organic solvent; risk of degradation with strong base.	Compounds whose free-base form is stable and easily extracted.
Prep-HPLC	Re-purification using a TFA-free volatile buffer system (e.g., ammonium acetate).	High purity final product, removes other impurities simultaneously.	More time-consuming, potential for sample loss, requires access to a prep-HPLC system.	High-value compounds requiring the utmost purity.

References

• Vertex AI Search, based on "Post Cleavage Purification and Analysis of Peptides; TFA removal".
• LifeTein. (2025, July 10).
• LifeTein. TFA removal service: switch to acetate or HCl salt form of peptide. LifeTein.
• Scribd. Removing Trifluoroacetic Acid (TFA)
• Thermo Fisher Scientific.
• Rohrer, J., & Avdalovic, N. (2004). Determination of residual trifluoroacetate in protein purification buffers and peptide preparations by ion chromatography.
• Cornella, M., et al. (2022). The impact of counterions in biological activity: case study of antibacterial alkylguanidino ureas. Pharmaceuticals, 15(9), 1072.
• ResearchGate. (2025, August 5). Determination of residual trifluoroacetate in protein purification buffers and peptide preparations by ion chromatography | Request PDF.
• NovoPro Bioscience Inc. Retatrutide (LY3437943), 99.4% purity peptide. NovoPro Bioscience Inc.
• Creative Peptides. Residual TFA Determination.
• BenchChem. Navigating the Removal of Trifluoroacetic Acid (TFA) from Synthetic Peptides: A Technical Guide. BenchChem.
• Fay, N., et al. (2007). Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches. Journal of Peptide Science, 13(11), 743-749.
• ResearchGate. (2016, April 18). How to remove TFA salt?
• Thermo Fisher Scientific. AN 115: Determination of Trifluoroacetic Acid (TFA) in Peptides. Thermo Fisher Scientific.
• BenchChem. Navigating Trifluoroacetate (TFA) Removal from Synthetic Peptides: A Technical Guide. BenchChem.
• GenScript. Impact of TFA - A Review. GenScript.
• ResearchGate. (2015, February 26). Trifluoroacetic acid (TFA) or formic acid in solid phase extraction prior to ESI-LC-MS analysis?
• SB-PEPTIDE. TFA removal service. SB-PEPTIDE.
• Chromatography Forum. (2009, July 16). how to remove residual TFA from peptides after HPLC.
• PubMed. (2007).
• Gannett, C., et al. (2026, January 12). Structure-Guided Semisynthesis of Blasticidin S–Amicetin Chimeras as Selective Ribosome Inhibitors. Journal of the American Chemical Society.
• The Royal Society of Chemistry. Supplementary Information for - The Royal Society of Chemistry. The Royal Society of Chemistry.
• Quora. (2021, January 14). How to remove trifluoroacetate (TFA salt) from 36 amino acids peptides and replace it with saline. Quora.
• Chromatography Forum. (2010, November 4). how to remove residual TFA from peptides after HPLC - Page 2.
• BenchChem. Technical Support Center: Removal of Residual Trifluoroacetic Acid (TFA). BenchChem.
• Omizzur.
• [No Author]. Technical Support Information Bulletin 1085 - Removing Trifluoroacetic Acid (TFA)

Sources

• 1. lifetein.com [lifetein.com]
• 2. The impact of counterions in biological activity: case study of antibacterial alkylguanidino ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
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• 6. TFA removal service - SB-PEPTIDE - Peptide synthesis [sb-peptide.com]
• 7. lcms.cz [lcms.cz]
• 8. Determination of residual trifluoroacetate in protein purification buffers and peptide preparations by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 11. Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
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• 14. scribd.com [scribd.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 3-Ethylazetidin-3-ol in Acidic Environments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability of 3-Ethylazetidin-3-ol under acidic conditions. Azetidine scaffolds are invaluable in medicinal chemistry, offering unique structural and pharmacokinetic properties.[1][2][3] However, the inherent ring strain of this four-membered heterocycle presents stability challenges, particularly in acidic media.[1][4][5] This document is designed to help you navigate these challenges, ensuring the integrity of your experiments and the reliability of your results.

Section 1: Understanding the Instability of 3-Ethylazetidin-3-ol

This section addresses the fundamental chemical principles governing the compound's stability.

Frequently Asked Questions (FAQs)

Q1: Why is 3-Ethylazetidin-3-ol susceptible to degradation in acidic conditions?

A1: The instability of 3-Ethylazetidin-3-ol in acidic media stems from a combination of two primary factors:

• Ring Strain: Azetidine rings possess significant ring strain (approx. 25.4 kcal/mol), making them more prone to ring-opening reactions than their larger pyrrolidine or piperidine counterparts.[5]

• Protonation Events: In an acidic environment, two sites on the molecule are susceptible to protonation:

  • Azetidine Nitrogen: The lone pair on the nitrogen atom is basic and can be readily protonated to form an azetidinium ion. This increases the ring strain and makes the carbon atoms adjacent to the nitrogen more electrophilic and susceptible to nucleophilic attack.[6]

  • Tertiary Hydroxyl Group: The oxygen of the 3-hydroxyl group can also be protonated. This converts the hydroxyl group into a good leaving group (water), facilitating either elimination to form an enamine or a ring-opening event.

Rapid decomposition is often observed at low pH values, while the compound remains stable at neutral pH.[1]

Q2: What are the likely degradation pathways and products?

A2: Under acidic conditions, 3-Ethylazetidin-3-ol can undergo several degradation pathways. The most common are acid-catalyzed ring-opening reactions.[1][7] Protonation of either the nitrogen or the hydroxyl group activates the ring, leading to cleavage of the C-N or C-C bonds and the formation of various acyclic amino-alcohol derivatives. The specific products will depend on the reaction conditions, including the type of acid used and the presence of nucleophiles. A forced degradation study on a similar azetidine-containing compound confirmed that activation through the formation of an azetidinium ion is a key degradation mechanism.[6]

Visualizing the Degradation Pathway

The following diagram illustrates the primary acid-catalyzed degradation mechanisms for 3-Ethylazetidin-3-ol. Protonation of the hydroxyl group leads to dehydration and formation of a reactive azetidinium cation, which can then undergo ring-opening upon nucleophilic attack.

Caption: Acid-catalyzed degradation of 3-Ethylazetidin-3-ol.

Q3: How can I monitor the degradation of my 3-Ethylazetidin-3-ol sample?

A3: Several analytical techniques are effective for monitoring the stability of your compound:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the preferred method. It allows for the separation of the parent compound from its degradation products and provides mass information for tentative identification of those products.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to track the disappearance of signals corresponding to the parent compound and the appearance of new signals from degradation products over time.[4][9]

• High-Performance Liquid Chromatography (HPLC) with UV Detection: If your compound or its degradants have a UV chromophore, HPLC-UV can provide quantitative data on the purity of your sample over time.[8][9]

For quantitative studies, it is advisable to prepare samples in the intended acidic buffer and monitor them at set time points (e.g., 0, 1, 4, and 24 hours).[4]

Section 2: Troubleshooting Guide for Common Experimental Scenarios

This section provides practical, step-by-step advice for specific experimental challenges.

Scenario 1: Degradation During N-Boc Deprotection

Issue: "I am attempting to remove the N-Boc protecting group from N-Boc-3-Ethylazetidin-3-ol using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM), but I am observing significant degradation and low yields."

Analysis: This is a common issue. TFA is a very strong acid that creates a highly acidic environment.[10] This, combined with the generation of the reactive tert-butyl cation, can lead to acid-catalyzed degradation of the sensitive azetidin-3-ol core, competing with the desired deprotection.[11][12]

Solutions:

• Switch to a Milder Acidic System: The most effective solution is to use a less harsh deprotection reagent. A solution of 4M HCl in 1,4-dioxane is an excellent alternative that is often successful where TFA fails.[11][13]

• Incorporate Scavengers: If you must use TFA, the addition of "scavengers" is critical. Scavengers are nucleophilic agents that trap the electrophilic tert-butyl cations generated during deprotection, preventing them from reacting with your sensitive substrate.[11][14]

• Control the Temperature: Performing the deprotection at a lower temperature (e.g., 0 °C) can slow the rate of degradation relative to the rate of deprotection.

Recommended Protocol: Mild N-Boc Deprotection with HCl in Dioxane

This protocol is designed for substrates sensitive to strong acids like TFA.[11]

Materials:

• N-Boc-3-Ethylazetidin-3-ol

• 4M HCl in 1,4-dioxane

• Anhydrous Dichloromethane (DCM) or 1,4-dioxane

• Diethyl ether (for precipitation)

• Nitrogen or Argon atmosphere

Procedure:

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve the N-Boc-3-Ethylazetidin-3-ol (1.0 eq) in anhydrous DCM or 1,4-dioxane (to a concentration of approx. 0.1-0.2 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Acid Addition: Slowly add the 4M HCl in 1,4-dioxane solution (4-5 eq) dropwise to the stirred solution.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS every 30 minutes. Allow the reaction to slowly warm to room temperature if the reaction is sluggish at 0 °C.

• Work-up: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• Isolation: Add cold diethyl ether to the residue to precipitate the hydrochloride salt of the product. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Data Summary: Comparison of N-Boc Deprotection Reagents

Reagent System	Typical Conditions	Pros	Cons/Side Reactions
TFA / DCM (20-50%)	RT, 1-2 h	Fast, volatile	Harsh; can cause degradation of acid-sensitive groups; t-butylation side reactions.[15]
4M HCl / Dioxane	0 °C to RT, 1-4 h	Milder, cleaner for sensitive substrates, product precipitates as HCl salt.[11][13]	Slower than TFA; dioxane is a peroxide-former and must be handled with care.
Acetyl Chloride / Methanol	0 °C to RT, 1-3 h	Generates HCl in situ, can be very mild.[13][16]	Methanol can potentially act as a nucleophile; requires careful control of stoichiometry.

Scenario 2: Degradation During Aqueous Work-up or Purification

Issue: "My product appears stable during the reaction, but I see significant loss and the appearance of impurities after an acidic aqueous work-up or during silica gel chromatography."

Analysis:

• Aqueous Work-up: Prolonged exposure to acidic aqueous solutions (e.g., washing with 1M HCl) can cause hydrolysis and ring-opening, especially if the compound is left in a biphasic mixture for an extended period.[1]

• Silica Gel Chromatography: Standard silica gel is inherently acidic (pH ≈ 4-5) and can catalyze the degradation of acid-sensitive compounds directly on the column. This often manifests as streaking, low recovery, and the elution of multiple degradation products.

Solutions:

• Minimize Contact with Acid: If an acidic wash is necessary, perform it quickly with a pre-chilled solution and immediately proceed to the next step. Avoid letting the layers sit for extended periods.

• Neutralize Silica Gel: Before performing column chromatography, pre-treat the silica gel. This can be done by flushing the packed column with an eluent containing a small amount of a volatile base, such as 0.5-1% triethylamine or ammonia in the mobile phase, until the eluate is basic.

• Use Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or C18 (reverse-phase) silica, for purification.

• Avoid Chromatography: If possible, purify the compound by other means, such as crystallization or distillation, to avoid contact with acidic stationary phases altogether.

Workflow: Troubleshooting Purification-Induced Degradation

Caption: Decision workflow for purifying acid-sensitive azetidinols.

Section 3: Prophylactic Strategies and Best Practices

Q4: What is the best way to store 3-Ethylazetidin-3-ol and its salts?

A4: To ensure long-term stability:

• Free Base: Store the free base as a solid in a tightly sealed container under an inert atmosphere (argon or nitrogen) at -20°C. Avoid storing it in solution for extended periods.

• Salts: Hydrochloride (HCl) salts are generally more stable than trifluoroacetate (TFA) salts. Residual TFA can promote slow degradation over time. Store salts under the same conditions as the free base.

Q5: Are there alternative synthetic strategies that can avoid harsh acidic steps altogether?

A5: Yes. When designing a synthetic route, consider protecting groups that can be removed under neutral or basic conditions if the final product is known to be acid-sensitive. For example, a Carboxybenzyl (Cbz) or Benzyl (Bn) group on the azetidine nitrogen can be removed via hydrogenolysis (e.g., H₂, Pd/C), which is a neutral process. This avoids exposing the final, sensitive azetidinol core to harsh acids.

References

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Available at: [Link]

• Supporting Information for Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Publications. Available at: [Link]

• Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Available at: [Link]

• Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Peptide Global Deprotection/Scavenger-Induced Side Reactions. Request PDF on ResearchGate. Available at: [Link]

• Ring-opening of azetidines. Request PDF on ResearchGate. Available at: [Link]

• Azetidine Ring Research Articles. R Discovery. Available at: [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Available at: [Link]

• Azetidines of pharmacological interest. PubMed. Available at: [Link]

• Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. PubMed. Available at: [Link]

• 3-Hydroxyazetidine carboxylic acids: non-proteinogenic amino acids for medicinal chemists. PubMed. Available at: [Link]

• Study of the degradation of 5-azacytidine as a model of unstable drugs using a stopped-flow method and further data analysis with multivariate curve resolution. PubMed. Available at: [Link]

• The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry. PubMed Central. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health (NIH). Available at: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit r/Chempros. Available at: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. ResearchGate. Available at: [Link]

• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. Available at: [Link]

• CID 161524896 | C6H14N2O2. PubChem. Available at: [Link]

• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. National Institutes of Health (NIH). Available at: [Link]

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• 3. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BJOC - Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes [beilstein-journals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Stereochemical Integrity of Azetidines in Acidic Media

Welcome to the technical support center for managing stereocenters in azetidine-containing molecules. Azetidines are increasingly vital scaffolds in drug discovery, prized for their ability to impart desirable physicochemical properties. However, their strained four-membered ring system presents unique stability challenges, particularly the risk of epimerization at stereogenic centers during routine synthetic manipulations like acid-mediated deprotection.

This guide provides in-depth technical insights, troubleshooting protocols, and preventative strategies to help you maintain the stereochemical fidelity of your compounds during treatment with trifluoroacetic acid (TFA) and other acidic reagents.

Mechanism Deep Dive: The Azetidinium Ion Problem

Understanding the "why" is the first step to prevention. The primary pathway for epimerization of a stereocenter alpha to the azetidine nitrogen involves the formation of a planar, achiral intermediate.

• Protonation: Trifluoroacetic acid (TFA) protonates the basic azetidine nitrogen, forming a positively charged azetidinium ion.

• Ring-Opening: This strained azetidinium ion is susceptible to nucleophilic attack. The trifluoroacetate counter-ion (CF₃COO⁻) or other nucleophiles present (like water) can attack a carbon atom on the ring, leading to a transient ring-opened species.

• Intermediate Formation: The ring-opening event at the stereocenter (e.g., C2) can generate a carbocation or an enamine-like intermediate which is planar and achiral at that position.

• Ring-Closure and Epimerization: The subsequent intramolecular ring-closure to reform the azetidine ring can occur from either face of the planar intermediate. This non-stereospecific cyclization results in a mixture of the original stereoisomer and its epimer, effectively scrambling the stereochemical information. The degree of epimerization often depends on the nature of the substituents on the ring.[1]

Caption: Fig. 1: Mechanism of TFA-Mediated Epimerization

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a critical issue for azetidine-based drug candidates?

A: Epimerization is a chemical process where the configuration of only one of several stereocenters in a molecule is inverted.[2] For a chiral drug molecule, its 3D arrangement is paramount to its biological activity. An epimer is a distinct chemical entity with different physical properties and, most importantly, a different pharmacological profile. Uncontrolled epimerization leads to a mixture of diastereomers, which can be difficult to separate and introduces an impurity that may have reduced efficacy, altered selectivity, or even toxic effects.

Q2: My primary use of TFA is for Boc-deprotection. What are the key factors that accelerate epimerization during this step?

A: The cleavage of a tert-butyloxycarbonyl (Boc) group generates a highly reactive tert-butyl cation.[3] Several factors during this process can exacerbate epimerization:

• Temperature: Higher temperatures increase the rate of all reactions, including the undesired ring-opening/closing equilibrium.

• TFA Concentration: High concentrations of TFA increase the acidity of the medium, promoting the formation and stability of the problematic azetidinium ion.

• Reaction Time: Prolonged exposure to acidic conditions provides more opportunity for the epimerization equilibrium to be reached.

• Absence of Scavengers: The tert-butyl cations generated are potent electrophiles that can participate in side reactions.[4] More importantly, in this context, the lack of nucleophilic scavengers means other species, like the TFA counter-ion, are more available to initiate the ring-opening sequence.

Q3: Are there safer, non-TFA alternatives for Boc-deprotection that are less likely to cause epimerization?

A: Yes, several alternatives can be considered, depending on the overall stability of your molecule.

• 4M HCl in Dioxane/EtOAc: This is a common and often "cleaner" alternative to TFA for Boc removal.[5][6] It is crucial to use anhydrous conditions to prevent hydrolysis of other sensitive functional groups.[7]

• Aqueous Phosphoric Acid (85%): This has been reported as an efficient and mild reagent for N-Boc deprotection, compatible with many acid-sensitive functionalities.[8]

• p-Toluenesulfonic acid (pTSA): Often used in eco-friendly procedures, pTSA is a strong Brønsted acid that can be effective for Boc cleavage, sometimes incorporated into deep eutectic solvents.[9]

• Lewis Acids (e.g., TMSI, TMSOTf, ZnBr₂): These can be effective but must be chosen carefully, as they can coordinate with other functional groups in the molecule, leading to different side reactions.

Troubleshooting Guide

This section addresses specific issues you may encounter in the lab.

Symptom / Observation	Probable Cause(s)	Recommended Solutions & Preventative Actions
Appearance of a new, difficult-to-separate diastereomer in HPLC/LCMS analysis post-TFA treatment.	1. Epimerization at a stereocenter alpha to the azetidine nitrogen. 2. Reaction temperature was too high (e.g., room temperature).3. Extended reaction time.4. High concentration of TFA used.	Immediate Action: 1. Re-run the reaction at 0°C or below.2. Strictly monitor the reaction by TLC or LCMS and quench immediately upon completion (typically 30-60 min).3. Reduce TFA concentration; use a co-solvent like Dichloromethane (DCM). A common mixture is 25-50% TFA in DCM.[3]Prevention: 1. Incorporate a scavenger cocktail into the TFA mixture (see Protocol 1).2. Consider switching to an alternative deprotection reagent like 4M HCl in dioxane.[5]
Low overall yield and multiple unidentified byproducts.	1. Oligomerization/Polymerization: The ring-opened intermediate can react with another azetidine molecule instead of closing.2. Alkylation by Boc-Cation: Electrophilic tert-butyl cations from Boc cleavage can alkylate nucleophilic residues (e.g., Trp, Met, Cys).[3]3. Decomposition: The azetidine ring itself is strained and can be unstable to prolonged harsh acid exposure.[10]	Immediate Action: 1. Ensure a robust scavenger cocktail is used. Triisopropylsilane (TIS) is excellent for carbocations, and 1,2-ethanedithiol (EDT) can help with others.2. Run the reaction under dilute conditions to disfavor intermolecular side reactions.Prevention: 1. Use a well-established scavenger cocktail like Reagent K (TFA/water/phenol/thioanisole/EDT) for complex substrates.2. Optimize reaction time and temperature meticulously.
Incomplete Boc-deprotection.	1. Insufficient acid strength or concentration.2. Inadequate reaction time.3. Poor solubility of the starting material in the reaction medium.	Immediate Action: 1. Extend the reaction time, monitoring closely for the onset of epimerization.2. If using a TFA/DCM mixture, increase the proportion of TFA.3. If solubility is an issue, try a different co-solvent, but be mindful of its reactivity.

Key Experimental Protocols

Protocol 1: Low-Temperature Boc-Deprotection with a Scavenger Cocktail

This protocol is designed to be a starting point for minimizing epimerization during the removal of a Boc protecting group from an azetidine nitrogen.

Materials:

• Boc-protected azetidine substrate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Deionized Water

Procedure:

• Preparation: In a clean, dry, round-bottom flask equipped with a magnetic stir bar, dissolve the Boc-protected azetidine substrate in anhydrous DCM (approx. 0.1 M concentration).

• Cooling: Cool the flask to 0°C using an ice-water bath.

• Cocktail Preparation: In a separate, well-ventilated fume hood, prepare the deprotection cocktail. A standard robust mixture is TFA/TIS/Water (95:2.5:2.5, v/v/v) .[11] For every 1 mL of final cocktail, this corresponds to 950 µL TFA, 25 µL TIS, and 25 µL water.

• Reaction Initiation: Add the freshly prepared deprotection cocktail to the cooled substrate solution. The amount added should be sufficient to create a final TFA concentration of 25-50% in the reaction mixture.

• Monitoring: Stir the reaction at 0°C. Monitor the progress every 15-30 minutes by TLC or LC-MS. Look for the disappearance of the starting material. Typical reaction times are 30-120 minutes.

• Work-up: Once the reaction is complete, quench by removing the solvent and residual TFA under reduced pressure (roto-evaporation). Co-evaporation with a solvent like toluene can help remove the last traces of TFA.[3]

• Analysis: Immediately analyze the crude product by chiral HPLC or NMR spectroscopy to determine the diastereomeric or enantiomeric ratio (see Analytical Methods section).

Caption: Fig. 2: Troubleshooting workflow for epimerization.

Analytical Methods for Detecting and Quantifying Epimerization

Accurate detection is crucial for process optimization.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for separating and quantifying enantiomers and diastereomers.

  • Column: A chiral stationary phase (CSP) is required. Common choices include polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®).[12]

  • Method Development: Optimization of the mobile phase (typically hexane/isopropanol or methanol/acetonitrile mixtures) is necessary to achieve baseline separation of the epimers.[12]

  • Quantification: The ratio of epimers is determined by integrating the peak areas in the chromatogram.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹⁹F NMR: For diastereomers, the corresponding protons and fluorine atoms (if present) will have different chemical shifts and coupling constants, allowing for quantification by integration. For enantiomers, a chiral solvating agent or derivatizing agent may be required to induce separation of the signals.

  • Advanced Techniques: Computational methods combined with experimental NMR data can help assign the absolute configuration of the epimers.[13][14]

Method	Advantages	Disadvantages
Chiral HPLC	High sensitivity and accuracy; baseline separation is often achievable.	Requires specialized chiral columns; method development can be time-consuming.
NMR Spectroscopy	Provides structural information; can be used without derivatization for diastereomers.	Lower sensitivity than HPLC; may require chiral additives for enantiomers; peak overlap can complicate quantification.

References

• Preventing side reactions during TFA deprotection. Benchchem.
• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Publications.
• Peptide Global Deprotection/Scavenger-Induced Side Reactions. Request PDF.
• Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• Benzylthiols as scavengers in TFA cleavages of peptide resins. Polypeptide.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.
• Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines. Organic Chemistry Frontiers (RSC Publishing).
• Optimization of reaction conditions for azetidine synthesis. Benchchem.
• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. LJMU Research Online.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Navigating Boc Deprotection: A Guide to Minimizing Side Products. Benchchem.
• [Determination of the azetidine-2-carboxylic acid from lily of the valley]. PubMed.
• Mechanism of TFA-promoted C9-epimerization for (6S,6S,9R)-3a. ResearchGate.
• How to avoid pyrrolidine formation during azetidine synthesis. Benchchem.
• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.
• Synthesis of Azetidines by Aza Paternò-Büchi Reactions. ResearchGate.
• Prevention of TFA ester formation during Boc + Acetonide deprotection. Reddit.
• Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of the t-Butoxycarbonyl Group. Request PDF.
• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit.
• A Comparative Guide to the Biological Evaluation of Azetidine Enantiomers. Benchchem.
• Epimerisation in Peptide Synthesis. MDPI.
• How should I deprotect Boc-amino group without breaking ester bond? ResearchGate.
• Epimerization-free block synthesis of peptides from thioacids and amines with the Sanger and Mukaiyama reagents. PubMed.
• Protective group strategies in carbohydrate and peptide chemistry. Scholarly Publications Leiden University.
• Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components. PubMed.
• What Is Epimerization In Organic Chemistry? YouTube.
• Epimeric Mixture Analysis and Absolute Configuration Determination Using an Integrated Spectroscopic and Computational Approach—A Case Study of Two Epimers of 6-Hydroxyhippeastidine. MDPI.
• (±)-Talaroindolenes A and B: Spiro-Ergot Alkaloid Enantiomers with a 5/6/6/6/5/5 Hexacyclic System and Cardioprotective Activity from Talaromyces sp. TJ403-AL05. American Chemical Society.
• Epimeric Mixture Analysis and Absolute Configuration Determination Using an Integrated Spectroscopic and Computational Approach—A Case Study of Two Epimers of 6-Hydroxyhippeastidine. ResearchGate.

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Technical Support Center: Troubleshooting Poor Yields in the Synthesis of 3-Substituted Azetidines

Welcome to the technical support center for the synthesis of 3-substituted azetidines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues leading to poor yields in these challenging synthetic procedures. The inherent ring strain of the four-membered azetidine ring, approximately 25.4 kcal/mol, makes its synthesis a delicate process, often susceptible to side reactions and low conversion rates.[1] This resource offers practical, field-proven insights and detailed protocols to help you navigate these complexities and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most prevalent synthetic strategies for constructing the azetidine ring, and what are their primary limitations?

A1: The construction of the azetidine ring primarily relies on intramolecular cyclization reactions.[2][3] Key methods include:

• Intramolecular cyclization of γ-haloamines or activated γ-amino alcohols: This is a classical and widely used approach where a γ-amino alcohol is activated (e.g., by converting the alcohol to a tosylate or mesylate) and then cyclized, usually in the presence of a base.[2][4] A major challenge with this method is the competition with elimination side reactions and potential polymerization, which can significantly lower yields.[4]

• Palladium-catalyzed intramolecular C-H amination: This modern technique activates a C(sp³)–H bond at the γ-position of an amine substrate to form the azetidine ring.[1][2][5] While efficient, it can require careful optimization of catalysts and directing groups.[1][5]

• Lanthanide-catalyzed intramolecular aminolysis of epoxides: Lewis acids like Lanthanum(III) triflate can catalyze the regioselective ring-opening of cis-3,4-epoxy amines to form 3-hydroxyazetidines.[2][6][7] A key challenge is that the acidity of the catalyst can be quenched by the basicity of the amine nucleophile.[6]

• [2+2] Photocycloadditions (Aza Paternò-Büchi reaction): This reaction involves the photocycloaddition between an imine and an alkene to yield azetidines.[2][8][9] However, this method can be limited by competing side reactions like the photochemical ene reaction.[8]

Q2: I'm observing significant formation of the five-membered pyrrolidine ring instead of the desired four-membered azetidine. What causes this and how can I mitigate it?

A2: The formation of a pyrrolidine byproduct is a common issue in azetidine synthesis, arising from the thermodynamic favorability of the five-membered ring over the strained four-membered ring. This is often a result of competing intramolecular cyclization pathways. To favor azetidine formation, consider the following:

• Choice of Leaving Group: A more reactive leaving group (e.g., triflate or tosylate over a halide) can promote the kinetically favored 4-exo-tet cyclization to form the azetidine before rearrangement or competing 5-endo-tet cyclization can occur.

• Reaction Conditions: Lowering the reaction temperature can favor the kinetic product (azetidine). High temperatures can provide the activation energy needed to form the more stable thermodynamic product (pyrrolidine).

• Base Selection: The choice and stoichiometry of the base are critical. A strong, non-nucleophilic base (e.g., NaH, LiHMDS) can effectively deprotonate the amine for cyclization without promoting side reactions.[10] The concentration of the base should be carefully controlled.

Q3: My N-protected azetidine is unstable and decomposes upon purification or storage. What could be the cause?

A3: The stability of N-substituted azetidines can be compromised by the inherent ring strain.[11] Acid-mediated intramolecular ring-opening is a known decomposition pathway, particularly for N-aryl azetidines with pendant nucleophilic groups like amides.[11] The basicity of the azetidine nitrogen plays a crucial role; protonation can trigger ring-opening.[11][12] To enhance stability, consider:

• Electron-Withdrawing Protecting Groups: Using electron-withdrawing protecting groups (e.g., Boc, Cbz) can decrease the basicity of the azetidine nitrogen, making it less susceptible to protonation-induced decomposition.[11]

• Avoiding Acidic Conditions: During workup and purification, minimize exposure to strong acids. Use of mild bases for neutralization and chromatography on neutral or basic alumina instead of silica gel can be beneficial.

Troubleshooting Guides for Poor Yields

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 3-substituted azetidines.

Problem 1: Low or No Product Formation in Intramolecular Cyclization

This is a frequent challenge stemming from the high activation energy required to form the strained four-membered ring.

Diagnostic Workflow

Caption: Troubleshooting workflow for low product yield.

Detailed Troubleshooting Steps & Explanations

• Verify Starting Material Integrity:

  • Action: Confirm the structure and purity of your γ-amino alcohol or γ-haloamine precursor using NMR and mass spectrometry.

  • Causality: Impurities can interfere with the reaction, and incorrect starting material structure will prevent the desired cyclization.

• Assess Reagent Quality:

  • Action: Use freshly opened, anhydrous solvents and high-purity bases.

  • Causality: Water in the solvent can quench strong bases and hydrolyze activated intermediates. Old or impure bases may have reduced activity.

• Evaluate and Optimize the Leaving Group:

  • Action: If using a γ-amino alcohol, ensure complete conversion to the corresponding sulfonate ester (e.g., tosylate, mesylate) or halide. If yields are still low, consider a more reactive leaving group (e.g., nosylate or triflate).

  • Causality: The rate of the intramolecular SN2 reaction is highly dependent on the quality of the leaving group. Incomplete activation of the alcohol will result in unreacted starting material.

• Optimize Base and Solvent Conditions:

  • Action: Screen a panel of bases and solvents. Strong, non-nucleophilic bases like sodium hydride (NaH) or lithium bis(trimethylsilyl)amide (LiHMDS) in aprotic solvents like THF or DMF are often effective.[10]

  • Causality: The base must be strong enough to deprotonate the amine (or sulfonamide) to initiate the cyclization but should not promote elimination or other side reactions. The solvent polarity can influence the reaction rate and selectivity.[13]

  Table 1: Common Base/Solvent Combinations for Azetidine Cyclization

Base	Solvent	Typical Use Case	Potential Issues
K₂CO₃	MeCN/MeOH	Ring contraction of N-sulfonylpyrrolidinones[1]	May not be strong enough for less activated substrates.
NaH	DMF, THF	Cyclization of γ-amino alcohols (activated)	Can be difficult to handle; requires strictly anhydrous conditions.
LiHMDS	THF	Cyclization requiring a very strong base[10]	Can promote elimination with sterically hindered substrates.
DBU	Toluene	Cyclization of γ-haloamines	Can act as a nucleophile in some cases.

• Employ High-Dilution Conditions:

  • Action: Perform the reaction at a low substrate concentration (e.g., 0.01–0.05 M) by slowly adding the substrate to the reaction mixture.

  • Causality: High-dilution conditions favor intramolecular reactions over intermolecular polymerization, which is a common side reaction.

Problem 2: Ring-Opening of the Azetidine Product

The strain in the azetidine ring makes it susceptible to nucleophilic attack and ring-opening, especially under acidic or certain reductive conditions.[1][10]

Diagnostic Workflow

Caption: Troubleshooting workflow for product instability.

Detailed Troubleshooting Steps & Explanations

• Modify Workup and Purification:

  • Action: Avoid acidic workups. Use a mild base (e.g., saturated NaHCO₃ solution) for quenching. For chromatography, use neutral or basic alumina, or consider reverse-phase HPLC if the compound is sufficiently polar.

  • Causality: The lone pair on the azetidine nitrogen can be protonated by acid, making the ring highly susceptible to nucleophilic attack and subsequent ring-opening.[12] Silica gel is acidic and can cause on-column degradation.

• Careful Selection of Reducing Agents for Deprotection or Further Modification:

  • Action: When reducing a substituent on the azetidine ring (e.g., an ester or ketone) or removing a protecting group, avoid harsh reducing agents. For example, reduction of β-lactams (azetidin-2-ones) with strong Lewis acidic reagents like DIBAL-H can lead to ring cleavage.[10] Milder conditions, such as NaBH₄ in isopropanol, may be preferable.[10]

  • Causality: Strong reducing agents, particularly those with Lewis acidic character, can coordinate to the nitrogen and facilitate ring-opening.

Problem 3: Poor Yields in Grignard Reactions with Azetidin-3-ones

The addition of Grignard reagents to azetidin-3-ones to generate 3-substituted-3-hydroxyazetidines can be plagued by side reactions.

Common Side Reactions

• Enolization: The Grignard reagent can act as a base, deprotonating the α-carbon to the carbonyl, leading to the recovery of starting material after workup.[14]

• Reduction: If the Grignard reagent has a β-hydride, it can reduce the ketone to a secondary alcohol via a six-membered transition state.[14][15]

• Ring-Opening: The highly reactive Grignard reagent can attack the ring itself, especially if the nitrogen is activated by a strongly electron-withdrawing group.

Optimization Protocol

• Use Cerium(III) Chloride (Luche Reduction Conditions):

  • Protocol:

    • Dry CeCl₃•7H₂O under vacuum at 140 °C for 4 hours.

    • Suspend the anhydrous CeCl₃ (1.2 equivalents) in dry THF at -78 °C.

    • Add the Grignard reagent (1.1 equivalents) and stir for 1 hour.

    • Add a solution of the azetidin-3-one (1.0 equivalent) in THF dropwise.

    • Stir at -78 °C until the reaction is complete (monitor by TLC).

    • Quench with saturated NH₄Cl solution.

  • Causality: Transmetalation of the Grignard reagent with CeCl₃ generates a less basic and more nucleophilic organocerium species. This significantly suppresses enolization and reduction side reactions, favoring nucleophilic addition to the carbonyl.

• Lower the Reaction Temperature:

  • Action: Perform the reaction at low temperatures (e.g., -78 °C to -40 °C).

  • Causality: Lower temperatures can help control the reactivity of the Grignard reagent and disfavor side reactions which may have higher activation energies.

Problem 4: Difficulties with N-Detosylation

The tosyl group is a common protecting group in azetidine synthesis, but its removal can be challenging without causing ring degradation.

Comparative Deprotection Methods

Table 2: Methods for N-Detosylation of Azetidines

Method	Reagents & Conditions	Advantages	Disadvantages
Reductive Cleavage	Sodium naphthalenide, THF, -78 °C	Effective for many substrates.	Requires preparation of the reagent; can be messy.
Magnesium/Methanol	Mg turnings, MeOH, sonication	Mild and often high-yielding.	Can be slow; may not work for all substrates.
Sodium Hydride	NaH, DMF	Can be effective for certain sulfonamides.[16]	Risk of side reactions; requires careful control.[16]
Acid Hydrolysis	HBr/AcOH, reflux	Strong conditions.	Often leads to azetidine ring-opening. Not recommended.

Recommended Protocol: Magnesium in Methanol

• Setup: To a solution of the N-tosylazetidine in anhydrous methanol, add activated magnesium turnings (3-5 equivalents).

• Reaction: Sonicate the mixture at room temperature. The reaction progress can be monitored by TLC or LC-MS.

• Workup: Once the reaction is complete, filter the mixture to remove excess magnesium and magnesium salts. Concentrate the filtrate and purify the resulting N-H azetidine, typically by distillation or chromatography on basic alumina.

• Causality: This method provides mild, reductive conditions that are often compatible with the strained azetidine ring.

Conclusion

The synthesis of 3-substituted azetidines is a challenging but rewarding endeavor, providing access to valuable scaffolds for medicinal chemistry and drug discovery.[17][18] Poor yields are a common hurdle, but a systematic and mechanistically informed approach to troubleshooting can lead to significant improvements. By carefully considering factors such as reaction kinetics versus thermodynamics, reagent choice, protecting group strategy, and purification conditions, researchers can successfully navigate the complexities of azetidine synthesis. This guide provides a foundation for diagnosing and solving the most common issues, ultimately enabling the efficient preparation of these important molecules.

References

• BenchChem. (n.d.). Optimization of reaction conditions for azetidine synthesis.
• Kuriyama, Y., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry.
• O'Brien, P., et al. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters.
• Kumar, A., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances.
• Li, J., et al. (2022). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
• Chakraborty Ghosal, N., et al. (2017). A Mild and Efficient Method for the Syntheses and Regioselective Ring-Opening of Aziridines. ResearchGate.
• BenchChem. (n.d.). Technical Support Center: Synthesis of 3-Substituted Azetidines.
• Urban, M., & D'hooghe, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry.
• Ombito, J. O., et al. (2025). Recent progress in synthesis of 3-functionalized azetidines. Arkivoc.
• Van Brabandt, W., et al. (n.d.). Synthesis and Reactivity of 3-Haloazetidines and 3-Sulfonyloxyazetidines: A Review. Current Organic Chemistry.
• ResearchGate. (n.d.). The synthesis of azetidines with intramolecular cyclization of N‐trityl‐2‐amino‐4‐bromobutanoate.
• Schindler, C. S., et al. (2019). Synthesis of azetidines by aza Paternò–Büchi reactions. Chemical Science.
• American Chemical Society. (n.d.). Robust multigram protocol to access diazaspiroalkanes featuring azetidine moiety.
• Organic Chemistry Portal. (n.d.). Azetidine synthesis.
• Zheng, Y., & Xu, J. (2017). Synthesis of Azetidines. Chinese Journal of Organic Chemistry.
• Powers, A. S., & Miller, B. L. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Accounts of Chemical Research.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• ResearchGate. (n.d.). Formation of NH‐azetidines from Grignard reagents.
• ResearchGate. (n.d.). Synthesis of Azetidines by Aza Paternò-Büchi Reactions.
• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES.
• Legnani, L., et al. (2018). Efficient access to unprotected primary amines by iron-catalyzed aminochlorination of alkenes. Science.
• Kuriyama, Y., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry.
• YouTube. (2020). Azetidine: Chemical Reactivity.
• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry.
• Weiss, H. M. (1999). Side Reactions in a Grignard Synthesis. Journal of Chemical Education.
• Reddit. (2022). Grignard side reactions.
• BenchChem. (n.d.). Review of 3-substituted azetidine synthesis methods.
• Zhang, X., et al. (2020). Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Journal of the American Chemical Society.
• Wang, L., et al. (2018). A NaH-promoted N-detosylation reaction of diverse p-toluenesulfonamides. Tetrahedron Letters.
• Scott, J. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters.

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Reference Data & Comparative Studies

A Comparative Guide to 3-Ethylazetidin-3-ol Trifluoroacetate and Other Azetidinium Salts for the Research Scientist

In the landscape of modern drug discovery and development, the strategic incorporation of unique molecular scaffolds is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. Among these, the azetidine moiety, a four-membered nitrogen-containing heterocycle, has garnered significant attention for its ability to impart conformational rigidity, improve metabolic stability, and enhance solubility.[1][2] This guide provides an in-depth comparison of 3-Ethylazetidin-3-ol trifluoroacetate with other relevant azetidinium salts, offering a technical resource for researchers, scientists, and drug development professionals. We will delve into aspects of synthesis, stability, reactivity, and biological implications, supported by experimental data and protocols to inform your selection of these valuable building blocks.

The Azetidinium Scaffold: A Primer on its Significance

The inherent ring strain of the azetidine ring makes it a reactive yet valuable scaffold in medicinal chemistry.[1] Quaternization of the nitrogen atom to form an azetidinium salt further enhances its utility, primarily by increasing its reactivity towards nucleophiles in ring-opening reactions.[3][4] This reactivity is a double-edged sword, offering synthetic advantages while posing potential stability challenges. The substituents on the azetidine ring and the nature of the counterion play a crucial role in modulating these properties.

This guide will focus on 3-Ethylazetidin-3-ol trifluoroacetate, a representative 3-hydroxy-substituted azetidinium salt, and compare it with other analogs to elucidate structure-activity and structure-property relationships.

Synthesis and Characterization: A Practical Overview

The synthesis of 3-substituted azetidin-3-ols and their subsequent quaternization to form azetidinium salts are key steps in accessing these building blocks.

Synthesis of 3-Ethylazetidin-3-ol

A common route to 3-substituted azetidin-3-ols involves the reaction of a suitable Grignard reagent with an N-protected azetidin-3-one. The N-protecting group is then removed to yield the desired azetidin-3-ol.

Comparative Stability Analysis

The stability of an azetidinium salt is a critical parameter, influencing its shelf-life, formulation possibilities, and in vivo behavior. The primary factors governing stability are the substitution pattern on the azetidine ring and the nature of the counterion.

Influence of Ring Substitution

The presence of substituents on the azetidinium ring can influence its stability. Generally, electron-donating groups may slightly destabilize the ring by increasing electron density, though steric hindrance can play a more significant role.

The Critical Role of the Counterion

The choice of counterion is a crucial determinant of the salt's physicochemical properties, including its stability, solubility, and hygroscopicity.[5][6]

• Trifluoroacetate (TFA): TFA is a common counterion in synthetic chemistry, particularly in peptide and medicinal chemistry, due to the use of trifluoroacetic acid in chromatography and cleavage from solid-phase resins.[7] While convenient, TFA salts can exhibit potential toxicity in biological assays, which is an important consideration for drug development.[8]

• Chloride (Cl⁻): Chloride is a more physiologically common and generally less toxic counterion. The conversion of a TFA salt to a chloride salt is a frequent practice in pharmaceutical development.

• Other Counterions: A variety of other counterions, such as bromide, mesylate, and tosylate, can also be employed, each imparting different properties to the resulting salt.

Experimental Assessment of Thermal Stability

Differential Scanning Calorimetry (DSC) is a powerful technique to assess the thermal stability of chemical compounds by measuring the heat flow associated with thermal transitions as a function of temperature.[2][9][10][11]

Comparative Reactivity in Nucleophilic Ring-Opening Reactions

The high ring strain of azetidinium salts makes them susceptible to ring-opening by nucleophiles, a synthetically useful transformation.[3][8] The rate and regioselectivity of this reaction are influenced by both the substituents on the azetidinium ring and the nature of the counterion.

Effect of Ring Substituents on Reactivity

Substituents at the 3-position of the azetidinium ring can influence the reactivity of the scaffold. The hydroxyl group in 3-Ethylazetidin-3-ol can participate in hydrogen bonding, potentially influencing the approach of nucleophiles.

Influence of the Counterion on Reactivity

The counterion can affect the reactivity of the azetidinium cation in several ways:

• Ion Pairing: The degree of ion pairing between the azetidinium cation and the counterion in a given solvent can influence the electrophilicity of the ring carbons. Tightly bound ion pairs may exhibit lower reactivity.

• Nucleophilicity of the Counterion: The counterion itself can act as a nucleophile, leading to ring-opening. This is more likely with nucleophilic counterions like bromide or iodide compared to non-nucleophilic counterions like trifluoroacetate or perchlorate.

Experimental Protocol: Kinetic Analysis of a Model Ring-Opening Reaction

To quantitatively compare the reactivity of different azetidinium salts, a kinetic study of a model ring-opening reaction can be performed. A common reaction is the attack of a soft nucleophile, such as a thiol or an amine.

Biological Implications: A Comparative Cytotoxicity Assessment

For applications in drug development, understanding the potential cytotoxicity of a molecule is essential. Quaternary ammonium compounds, including azetidinium salts, are known to interact with cell membranes, which can lead to cytotoxic effects.[12][13]

Factors Influencing Cytotoxicity

The cytotoxicity of azetidinium salts is influenced by several factors:

• Lipophilicity: Increased lipophilicity can enhance membrane disruption and, consequently, cytotoxicity. The ethyl group in 3-Ethylazetidin-3-ol contributes to its lipophilicity.

• Counterion Effects: The counterion can also play a role in the overall biological activity of the salt. As mentioned earlier, trifluoroacetate has been reported to have cytotoxic effects in some cell-based assays.[8]

Experimental Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Summary and Recommendations

The selection of an appropriate azetidinium salt for a research or drug development program requires a careful consideration of its synthesis, stability, reactivity, and potential biological effects. This guide has provided a framework for comparing 3-Ethylazetidin-3-ol trifluoroacetate with other azetidinium salts.

Feature	3-Ethylazetidin-3-ol Trifluoroacetate	Other Azetidinium Salts (e.g., Chloride salt)	Key Considerations
Synthesis	Readily prepared from 3-ethylazetidin-3-ol and trifluoroacetic acid.	Prepared by quaternization or counterion exchange.	The choice of synthetic route depends on the desired counterion and scale.
Stability	Generally stable, but the trifluoroacetate counterion may be hygroscopic.	Stability is dependent on the specific counterion.	DSC is a valuable tool for quantitative stability assessment.
Reactivity	Highly reactive towards nucleophiles due to ring strain.	Reactivity can be modulated by substituents and the counterion.	Kinetic studies are essential for quantitative comparisons.
Biological Activity	The trifluoroacetate counterion may exhibit cytotoxicity.	Cytotoxicity will vary depending on the overall structure and counterion.	In vitro cytotoxicity assays are crucial for preclinical assessment.

Recommendations for Researchers:

• For early-stage discovery and synthetic methodology development, 3-Ethylazetidin-3-ol trifluoroacetate can be a convenient and readily accessible building block.

• For in vitro and in vivo biological studies, it is highly recommended to exchange the trifluoroacetate counterion for a more physiologically compatible one, such as chloride, to avoid potential artifacts from the counterion.

• When comparing different azetidinium salts, it is crucial to use standardized experimental protocols, such as those outlined in this guide, to ensure that the comparisons are meaningful and reproducible.

By understanding the interplay between the azetidinium core, its substituents, and the associated counterion, researchers can make informed decisions in the design and development of novel therapeutics and chemical probes.

Visualizing the Concepts

To further clarify the relationships and workflows discussed, the following diagrams are provided.

Caption: Workflow for the comparative analysis of azetidinium salts.

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A Senior Application Scientist's Guide: Validating the Purity of 3-Ethylazetidin-3-ol Trifluoroacetate by Quantitative NMR

For researchers, medicinal chemists, and drug development professionals, the unambiguous determination of an active pharmaceutical ingredient's (API) or intermediate's purity is not merely a procedural step; it is the bedrock of reliable biological data and regulatory compliance. In this guide, we delve into the purity validation of 3-Ethylazetidin-3-ol trifluoroacetate, a key building block in modern synthetic chemistry. We will explore why Quantitative Nuclear Magnetic Resonance (qNMR) stands as a definitive primary method for this task, providing a robust, orthogonal alternative to traditional chromatographic techniques. This document is designed to move beyond a simple protocol, explaining the causality behind each experimental choice to ensure your results are not only accurate but also defensible.

The Orthogonal Imperative: Why qNMR Complements Chromatography

Relying on a single analytical technique for purity determination can introduce blind spots. Orthogonal methods, which measure the same property using fundamentally different principles, provide a more complete and trustworthy picture of a compound's purity.[1][2][3] High-Performance Liquid Chromatography (HPLC) is a workhorse in purity analysis, but it is a comparative method. Its accuracy hinges on the response factor of impurities, which can differ significantly from the main compound, potentially leading to under- or over-estimation unless every impurity has been isolated and characterized.[4]

Quantitative NMR, by contrast, is a primary ratio method.[5] The integral of an NMR signal is directly proportional to the molar concentration of the nuclei generating that signal.[2][6] This fundamental principle allows for the accurate quantification of a substance against a certified internal standard of a completely different structure, circumventing the need for an identical, highly characterized reference standard of the analyte itself.

Here is a comparative overview:

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Molar quantitation based on the inherent relationship between NMR signal integral and the number of nuclei.	Physical separation based on polarity, with detection typically by UV absorbance.
Reference Standard	Requires a certified internal standard of a different structure.[4]	Requires a highly characterized reference standard of the same analyte for accurate potency; area percent purity assumes equal response factors for impurities.
Universality	Detects all soluble proton-containing species, including those without a UV chromophore.	Only detects species that absorb at the selected UV wavelength.
Data Output	Provides simultaneous structural confirmation and quantitative purity data.[3]	Provides retention time and peak area; structural information is not inherent.
Destructiveness	Non-destructive; the sample can be fully recovered.[2][3]	Destructive; the sample is consumed during analysis.
Sensitivity	Generally lower than HPLC.	Very high, capable of detecting trace-level impurities.
Throughput	Moderate; longer experiment times are needed for high precision.	High; rapid analysis times are possible with modern UPLC systems.

The qNMR Workflow: A Self-Validating System

A well-designed qNMR experiment is inherently self-validating. By carefully selecting parameters and using a certified reference material, we create a direct analytical link to the International System of Units (SI).[7][8]

Caption: The four critical stages of the quantitative NMR workflow.

Experimental Protocol: Purity of 3-Ethylazetidin-3-ol Trifluoroacetate

This protocol details the steps for determining the purity of 3-Ethylazetidin-3-ol trifluoroacetate using ¹H qNMR with an internal standard.

Part 1: Selection of the Internal Standard

The choice of internal standard is the most critical decision in a qNMR experiment.[9] An ideal standard must meet several criteria:[10][11][12]

• High Purity: Must be a certified reference material (CRM) with a documented purity value (e.g., >99.5%).[10]

• Chemical Inertness: Should not react with the analyte, solvent, or trace moisture.

• Spectral Simplicity: Should exhibit simple, sharp signals (ideally a singlet) in a region of the spectrum free from analyte or solvent signals.[10][11]

• Solubility: Must be fully soluble in the chosen deuterated solvent.[10]

For 3-Ethylazetidin-3-ol trifluoroacetate in DMSO-d₆, Maleic Acid is an excellent choice. It is available as a CRM, is highly soluble, and provides a sharp singlet for its two olefinic protons around 6.3 ppm, a region typically clear of signals from the analyte. Dimethyl sulfone is another suitable option.[7][10]

Part 2: Sample Preparation

This stage is the largest potential source of error. All weighings must be performed on a calibrated analytical microbalance.[13][14]

• Weigh Analyte: Accurately weigh approximately 15.0 mg of 3-Ethylazetidin-3-ol trifluoroacetate into a clean, dry vial. Record the mass to at least 5 decimal places (e.g., 15.125 mg).

• Weigh Internal Standard: To the same vial, add approximately 8.0 mg of Maleic Acid (CRM, purity ≥ 99.5%). Record the mass accurately (e.g., 8.045 mg). The goal is to achieve a near 1:1 ratio for the protons being integrated to ensure integration accuracy.[6][12]

• Dissolution: Add ~0.75 mL of DMSO-d₆ to the vial.

• Homogenization: Securely cap the vial and vortex for at least 60 seconds to ensure complete dissolution and a homogenous solution.[6]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Part 3: NMR Data Acquisition

Quantitative acquisition parameters differ significantly from those used for routine structural confirmation. The goal is to ensure all signals are fully relaxed between pulses.[15]

Parameter	Recommended Setting	Rationale
Pulse Program	Standard 1D pulse (e.g., Bruker: zg30, JEOL: zg)	A simple pulse program is preferred to avoid artifacts.[6][16]
Pulse Angle (p1)	Calibrated 90°	Maximizes signal intensity and is less sensitive to T1 variations than smaller flip angles.[6][12]
Relaxation Delay (d1)	≥ 60 seconds	CRITICAL: This delay must be at least 5-7 times the longest spin-lattice relaxation time (T1) of any signal being integrated (both analyte and standard). This ensures complete relaxation and accurate signal integration.[6][9][12] T1 values should be measured experimentally for highest accuracy.
Acquisition Time (aq)	3–4 seconds	Ensures the Free Induction Decay (FID) has fully decayed to zero, preventing truncation artifacts that distort peak shape and integrals.[1][6]
Number of Scans (ns)	16–64	Chosen to achieve a signal-to-noise ratio (S/N) > 250:1 for the signals of interest to ensure high precision in integration.[1]
Spinning	Off	Avoids spinning sidebands that can overlap with signals of interest and complicate the baseline.[12]

Part 4: Data Processing & Calculation

Careful, manual processing is mandatory for accurate results.[6]

• Fourier Transform: Apply an exponential window function with minimal line broadening (LB = 0.1 – 0.3 Hz) to improve S/N without significantly affecting peak shape.

• Phase Correction: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape. Automated phasing is often insufficient.

• Baseline Correction: Apply a meticulous multipoint baseline correction to ensure a flat baseline across the entire spectrum, particularly around the integrated signals.

• Integration:

  • Select a well-resolved signal from the analyte that is free from any impurity signals. For 3-Ethylazetidin-3-ol, the quartet from the -CH₂- group of the ethyl substituent is often a good choice.

  • Integrate the chosen analyte signal (Ianalyte) and the singlet from the Maleic Acid internal standard (Istd). The integration width should be at least 20 times the half-height width of the peak.

• Purity Calculation: The purity of the analyte is calculated using the following master equation:[6][17][18]

  Purityanalyte (%) = ( Ianalyte / Istd ) * ( Nstd / Nanalyte ) * ( MWanalyte / MWstd ) * ( mstd / manalyte ) * Puritystd (%)

  Where:

  • I : Integral value of the respective signal.

  • N : Number of protons giving rise to the respective signal.

  • MW : Molar mass of the respective compound.

  • m : Mass of the respective compound.

  • Puritystd : Certified purity of the internal standard.

Illustrative Data and Calculation

The following table presents representative data for a purity determination experiment.

Parameter	Analyte (3-Ethylazetidin-3-ol TFA)	Internal Standard (Maleic Acid)
Mass (m)	15.125 mg	8.045 mg
Molecular Weight (MW)	215.18 g/mol	116.07 g/mol
Certified Purity (Purity)	To be determined	99.7%
Selected Signal	-CH₂- quartet	Olefinic -CH=
Number of Protons (N)	2	2
Integral (I)	5.85	10.00

Calculation:

Purityanalyte (%) = (5.85 / 10.00) * (2 / 2) * (215.18 / 116.07) * (8.045 / 15.125) * 99.7%

Purityanalyte (%) = (0.585) * (1) * (1.854) * (0.5319) * 99.7%

Purityanalyte = 98.1%

An Orthogonal Cross-Validation: ¹⁹F qNMR

The trifluoroacetate (TFA) counter-ion in the analyte provides a unique and powerful opportunity for an orthogonal validation using ¹⁹F NMR. The -CF₃ group gives a strong, sharp singlet, and the ¹⁹F NMR spectrum is often exceptionally clean with a wide chemical shift range, minimizing the risk of overlapping signals.

To perform this, one would use a fluorine-containing internal standard, such as 3,5-bis(Trifluoromethyl)benzoic acid, and follow the same experimental principles. The purity calculation equation remains the same, substituting the number of fluorine atoms for the number of protons. Obtaining a consistent purity value from both ¹H and ¹⁹F qNMR provides an extremely high degree of confidence in the final result.

Conclusion: Confidence Through First Principles

Quantitative NMR provides a direct, accurate, and non-destructive method for determining the purity of 3-Ethylazetidin-3-ol trifluoroacetate. Unlike chromatographic methods that rely on the often-unknown response factors of impurities, qNMR is a primary method grounded in the fundamental relationship between signal intensity and molar concentration. By employing a certified internal standard, optimizing acquisition parameters for full relaxation, and performing meticulous data processing, researchers can generate a purity value with a clear traceability to the SI. The ability to perform orthogonal cross-validation using both ¹H and ¹⁹F qNMR further solidifies its standing as an authoritative technique for ensuring the quality and integrity of critical chemical entities in the drug development pipeline.

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The Enigmatic Catalyst: An In-depth Analysis of 3-Ethylazetidin-3-ol Trifluoroacetate and its Position in Lewis Acid Catalysis

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the vast landscape of chemical catalysis, the selection of an appropriate catalyst is a critical decision that dictates the efficiency, selectivity, and overall success of a synthetic transformation. Lewis acids, in particular, have emerged as indispensable tools in the arsenal of the modern chemist, facilitating a plethora of reactions by activating substrates through electron pair acceptance. While classical Lewis acids such as aluminum chloride (AlCl₃), boron trifluoride (BF₃), and various metal triflates have been extensively studied and widely implemented, the quest for novel catalysts with unique reactivity profiles and improved performance characteristics is a continuous endeavor.

This guide aims to provide a comprehensive comparison of the purported catalyst, 3-Ethylazetidin-3-ol trifluoroacetate , against established Lewis acids. However, a thorough investigation of the scientific literature and chemical databases reveals a significant challenge: a conspicuous absence of published experimental data detailing the synthesis, characterization, and catalytic applications of this specific compound.

This document will, therefore, pivot to a broader, more instructive discussion, contextualizing the potential role of such a molecule within the principles of Lewis acid catalysis, drawing parallels with structurally related compounds, and outlining the necessary experimental framework required to rigorously evaluate its efficacy.

I. The Fundamentals of Lewis Acid Catalysis: A Mechanistic Overview

A Lewis acid is defined as an electron pair acceptor. In the context of organic synthesis, Lewis acids catalyze reactions by coordinating to electron-rich atoms (Lewis bases), such as the oxygen of a carbonyl group or a nitrogen atom. This coordination polarizes the bond, rendering the substrate more susceptible to nucleophilic attack.

The strength of a Lewis acid is a crucial parameter influencing its catalytic activity. Stronger Lewis acids can activate a wider range of substrates but may also lead to undesired side reactions or decomposition of sensitive molecules. Conversely, weaker Lewis acids offer greater selectivity but may require harsher reaction conditions or exhibit lower catalytic turnover.

The general mechanism of Lewis acid catalysis can be visualized as follows:

Caption: Generalized workflow of Lewis acid catalysis.

II. The Azetidinium Scaffold: A Source of Potential Catalytic Activity

The molecule , 3-Ethylazetidin-3-ol trifluoroacetate, is an azetidinium salt. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its inherent ring strain. Protonation or quaternization of the nitrogen atom to form an azetidinium ion is expected to further increase this strain, making the ring susceptible to nucleophilic attack and ring-opening reactions. This reactivity has been harnessed in various catalytic applications.

The trifluoroacetate counter-ion is the conjugate base of a strong acid, trifluoroacetic acid. Its non-coordinating nature is a desirable feature in a catalyst, as it is less likely to interfere with the catalytic cycle.

The presence of a hydroxyl group at the 3-position and an ethyl group could influence the catalyst's steric and electronic properties, potentially offering unique selectivity in certain transformations. The hydroxyl group could also participate in hydrogen bonding interactions, further modulating the catalyst's behavior.

III. Comparative Framework: Evaluating Catalytic Efficacy

To rigorously assess the efficacy of 3-Ethylazetidin-3-ol trifluoroacetate as a Lewis acid catalyst, a systematic comparison with well-established Lewis acids is imperative. The choice of benchmark reactions and standard Lewis acids is crucial for obtaining meaningful and comparable data.

A. Benchmark Reactions

Classic Lewis acid-catalyzed reactions would serve as ideal platforms for this comparative study. These include:

• The Diels-Alder Reaction: A [4+2] cycloaddition that is often accelerated by Lewis acids. The endo/exo selectivity and reaction rate are key performance indicators.

• The Friedel-Crafts Acylation/Alkylation: The acylation or alkylation of aromatic rings, a cornerstone of C-C bond formation. Reaction yield and regioselectivity (ortho/para/meta) are critical metrics.

• The Aldol Reaction: The reaction of an enol or enolate with a carbonyl compound. Diastereoselectivity and enantioselectivity (with a chiral catalyst) are important parameters.

B. A Selection of Standard Lewis Acids for Comparison

A representative set of commercially available and well-characterized Lewis acids should be chosen for comparison.

Lewis Acid	Class	Common Applications
Aluminum Chloride (AlCl₃)	Strong, Hard Lewis Acid	Friedel-Crafts reactions, polymerizations
Boron Trifluoride Etherate (BF₃·OEt₂)	Strong Lewis Acid	Diels-Alder, aldol reactions, protecting group chemistry
Zinc Chloride (ZnCl₂)	Mild Lewis Acid	Friedel-Crafts reactions, reductions
Scandium Triflate (Sc(OTf)₃)	Water-Tolerant Lewis Acid	Aldol, Michael, and Diels-Alder reactions
Trimethylsilyl Triflate (TMSOTf)	Strong Silylating Agent & Lewis Acid	Silylation, glycosylation reactions

IV. Proposed Experimental Protocols for Comparative Analysis

To generate the necessary data for a robust comparison, the following experimental protocols are proposed.

A. General Procedure for a Diels-Alder Reaction

• To a solution of diene (1.0 equiv) and dienophile (1.2 equiv) in a suitable solvent (e.g., dichloromethane) at a specified temperature (e.g., 0 °C), add the Lewis acid catalyst (0.1 equiv).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous NaHCO₃).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the product by column chromatography.

• Determine the yield and the endo/exo ratio by ¹H NMR spectroscopy.

Caption: Experimental workflow for a comparative Diels-Alder reaction.

B. General Procedure for a Friedel-Crafts Acylation

• To a suspension of the Lewis acid (1.1 equiv) in a suitable solvent (e.g., dichloromethane) at 0 °C, add the acyl halide (1.0 equiv).

• Stir the mixture for 15 minutes, then add the aromatic substrate (1.2 equiv).

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC/GC).

• Carefully pour the reaction mixture into a mixture of ice and concentrated HCl.

• Separate the layers and extract the aqueous layer with the organic solvent.

• Wash the combined organic layers with water and brine, dry, and concentrate.

• Purify the product by column chromatography or recrystallization.

• Determine the yield and regioselectivity by ¹H NMR and GC analysis.

V. Concluding Remarks and Future Outlook

While a direct, data-driven comparison of 3-Ethylazetidin-3-ol trifluoroacetate with other Lewis acids is not currently possible due to the lack of available information, this guide provides a foundational framework for its potential evaluation. The unique structural features of the azetidinium scaffold suggest that it could exhibit interesting catalytic properties.

For researchers and drug development professionals, the exploration of novel catalytic systems is a vital component of innovation. Should 3-Ethylazetidin-3-ol trifluoroacetate become available or be synthesized, the experimental protocols and comparative benchmarks outlined herein offer a clear path to elucidating its efficacy and potential as a valuable tool in organic synthesis. The scientific community awaits the empirical data that will ultimately define the role of this enigmatic catalyst.

References

As there is no specific literature available for "3-Ethylazetidin-3-ol trifluoroacetate," a general list of authoritative resources on Lewis acid catalysis is provided for further reading.

• Lewis acid catalysis. Wikipedia. [Link]

• Yamamoto, H., Ed. (2000). Lewis Acids in Organic Synthesis. Wiley-VCH.
• Corma, A., & García, H. (2003). Lewis Acids: from Conventional Homogeneous to Green Homogeneous and Heterogeneous Catalysis. Chemical Reviews, 103(11), 4307-4366.
• Denmark, S. E., & Beutner, G. L. (2008). Lewis Base Catalysis in Organic Synthesis.

A Comparative Guide to Mobile Phase Additives for the Chromatographic Analysis of Azetidine

Abstract

The analysis of azetidine, a saturated four-membered heterocycle integral to many pharmaceutical compounds, presents unique chromatographic challenges due to its high polarity and basic nature. Achieving robust, reproducible, and sensitive analysis, particularly when coupled with mass spectrometry (LC-MS), is critically dependent on the strategic selection of mobile phase additives. This guide provides an in-depth comparison of common mobile phase additives, benchmarking their performance based on peak shape, retention, and mass spectrometry compatibility. We will explore the underlying chemical principles governing their effects and provide detailed experimental protocols to empower researchers in developing optimized analytical methods for azetidine and related small polar amines.

The Analytical Challenge of Azetidine

Azetidine and its derivatives are foundational scaffolds in modern drug discovery.[1][2] However, their physicochemical properties—small size, high polarity, and basicity (pKa of the secondary amine is ~11)—make them notoriously difficult to analyze using standard reversed-phase liquid chromatography (RPLC). Key challenges include:

• Poor Retention: Highly polar analytes like azetidine have minimal affinity for non-polar stationary phases (e.g., C18), often eluting in or near the solvent front (void volume).

• Peak Tailing: As a basic amine, azetidine can interact strongly with acidic residual silanol groups on the surface of silica-based stationary phases. This secondary interaction leads to asymmetric, tailing peaks, which compromises resolution and quantification accuracy.[3][4][5]

• MS Ionization Variability: The choice of mobile phase additive directly influences the ionization efficiency of the analyte in the mass spectrometer's source, significantly impacting sensitivity.[6]

Mobile phase additives are essential tools to overcome these challenges.[7] They function by controlling the mobile phase pH, masking undesirable stationary phase interactions, and forming ion pairs to enhance retention and improve peak shape.[5][7]

Benchmarking Acidic Additives in Reversed-Phase LC

Acidic additives are commonly used in RPLC to improve the chromatography of basic compounds. By lowering the mobile phase pH, they ensure the analyte is consistently in its protonated, cationic form and suppress the ionization of residual silanol groups, thereby minimizing peak tailing.[8] We will compare the two most prevalent choices: Formic Acid (FA) and Trifluoroacetic Acid (TFA).

Mechanism of Action

• Formic Acid (FA): A relatively weak organic acid (pKa ~3.75), 0.1% FA in the mobile phase lowers the pH to around 2.8.[9] It is highly volatile and generally considered the default choice for LC-MS applications due to its minimal impact on ionization efficiency.[10][11] Its primary role is to ensure a consistent, acidic environment for reproducible chromatography.[11]

• Trifluoroacetic Acid (TFA): A strong acid (pKa ~0.23), 0.1% TFA reduces the mobile phase pH to ~2.1.[9][11] More importantly, TFA acts as an effective ion-pairing agent .[4][11] The trifluoroacetate anion forms an ion pair with the protonated azetidine cation. This complex is more hydrophobic than the cation alone, leading to increased retention on a reversed-phase column.[12] TFA is also highly effective at masking silanol interactions, resulting in excellent peak shapes.[3][4]

Performance Comparison: FA vs. TFA

The choice between FA and TFA represents a critical trade-off between chromatographic performance and MS sensitivity.

Additive (0.1% v/v)	Retention Time (RT)	Peak Asymmetry (As)	Relative MS Signal	Key Characteristic
Formic Acid (FA)	Low	Moderate (Slight Tailing)	Excellent	MS-Friendly
Trifluoroacetic Acid (TFA)	Increased	Excellent	Poor (Significant Suppression)	Strong Ion-Pairing

Causality Explained:

• Retention Time: TFA's ion-pairing mechanism significantly increases the hydrophobicity of the azetidine complex, leading to longer retention compared to the simple pH modification offered by FA.[3][12]

• Peak Asymmetry: TFA is a superior agent for masking active silanol sites and preventing secondary interactions, which is why it consistently delivers sharp, symmetrical peaks.[4]

• MS Signal: This is the most significant differentiator. TFA is notorious for causing severe signal suppression in electrospray ionization (ESI) mass spectrometry.[6][10] The strong gas-phase ion pairs formed between the analyte and trifluoroacetate compete for charge in the ESI source, drastically reducing the abundance of the desired protonated analyte ions and diminishing sensitivity.[6] FA, being a weaker and less persistent ion-pairing agent, does not exhibit this pronounced suppressive effect.[10]

Experimental Workflow for Additive Screening

The process of selecting the optimal additive should be systematic. The following workflow outlines a standard approach for screening and selection.

Caption: Workflow for mobile phase additive screening.

Alternative Chromatographic Strategies and Additives

For highly polar bases like azetidine, RPLC may not be the optimal solution, even with additives. Hydrophilic Interaction Liquid Chromatography (HILIC) and Supercritical Fluid Chromatography (SFC) offer powerful alternatives.

HILIC with Basic and Buffered Additives

HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of organic solvent (typically acetonitrile).[13][14] Retention is based on the partitioning of the polar analyte into a water-enriched layer on the surface of the stationary phase.[13][15]

• Ammonium Hydroxide (NH₄OH): Adding a base like ammonium hydroxide raises the mobile phase pH.[16] For a basic compound like azetidine, this can keep it in its neutral, uncharged form, which can alter its retention behavior in HILIC. For silica-based HILIC columns, high pH can be detrimental, leading to dissolution of the silica backbone; however, pH-resistant, polymer-based, or hybrid columns are suitable.[17][18]

• Ammonium Formate/Acetate: These volatile buffers are ideal for HILIC-MS.[14][19] They provide pH control, which is critical for reproducible retention, and contribute ions to the mobile phase that can improve peak shape by competing with the analyte for active sites on the stationary phase.[14]

Supercritical Fluid Chromatography (SFC)

SFC is a high-speed, high-efficiency technique that uses supercritical CO₂ as the primary mobile phase, mixed with a polar organic co-solvent like methanol.[20][21] It is particularly well-suited for the analysis of polar compounds.[22][23]

• Additives in SFC: Small amounts of additives are added to the co-solvent to improve peak shape and elution of polar, basic analytes. Common choices include amines (like ammonium hydroxide) or acids (like TFA).[22][24] These additives play a similar role as in HPLC, modifying interactions between the analyte and the stationary phase to yield sharp, symmetrical peaks.[25] SFC's low viscosity mobile phase allows for very fast separations, making it a high-throughput alternative.[22]

Mechanistic Interactions at the Stationary Phase

The choice of additive fundamentally alters the chemical environment within the column, dictating the interactions that govern retention and peak shape.

Caption: Azetidine interactions with a C18 phase under different acidic additives.

Detailed Experimental Protocol: LC-MS/MS Method

This section provides a representative protocol for the analysis of azetidine, comparing different mobile phase additives. This protocol is intended as a starting point for method development.

Objective: To compare the effect of 0.1% Formic Acid, 0.1% Trifluoroacetic Acid, and 10 mM Ammonium Formate on the retention, peak shape, and MS signal of azetidine.

1. Materials and Reagents

• Azetidine reference standard

• LC-MS grade Water

• LC-MS grade Acetonitrile (ACN)

• Formic Acid (FA), >99% purity

• Trifluoroacetic Acid (TFA), >99% purity

• Ammonium Formate, >99% purity

2. Standard Preparation

• Prepare a 1.0 mg/mL stock solution of azetidine in 50:50 ACN:Water.

• Prepare a working standard of 1.0 µg/mL by diluting the stock solution in 50:50 ACN:Water.

3. Mobile Phase Preparation

• Condition A (FA):

  • Mobile Phase A: 0.1% FA in Water (1 mL FA in 999 mL Water).

  • Mobile Phase B: 0.1% FA in ACN (1 mL FA in 999 mL ACN).

• Condition B (TFA):

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in ACN.

• Condition C (Ammonium Formate):

  • Prepare a 1 M Ammonium Formate stock solution in water.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (10 mL of 1 M stock in 990 mL Water).

  • Mobile Phase B: Acetonitrile.

4. LC-MS/MS Parameters

• LC System: Standard HPLC or UHPLC system.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Column Temperature: 40 °C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• LC Gradient:

  Time (min)	%B
  0.0	5
  3.0	95
  4.0	95
  4.1	5

  | 5.0 | 5 |

• MS System: Triple quadrupole mass spectrometer with an Electrospray Ionization (ESI) source.

• Ionization Mode: Positive (ESI+).

• Key MS Parameters (to be optimized):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • MRM Transition: To be determined by infusing the azetidine standard.

5. Data Analysis

• For each condition, perform triplicate injections of the working standard.

• Measure and record the retention time (RT), peak width, and asymmetry factor at 10% peak height (As).

• Measure and record the peak area or peak height from the mass spectrometer.

• Compare the results across the three conditions to determine the optimal additive based on the desired outcome (e.g., best sensitivity for quantification vs. best peak shape for purity analysis).

Conclusion and Recommendations

The selection of a mobile phase additive for azetidine analysis is a nuanced decision that requires balancing chromatographic goals with detection requirements.

• For High-Sensitivity LC-MS/MS Quantitation: 0.1% Formic Acid is typically the best choice. It provides adequate chromatography for many applications while maximizing MS signal intensity.[10][11] If peak shape is still problematic, a low concentration of Ammonium Formate (5-10 mM) can offer a good compromise, providing some buffering capacity and improved peak shape without significant ion suppression.[19]

• For HPLC-UV Analysis or when Peak Shape is Paramount: 0.1% Trifluoroacetic Acid is unparalleled in its ability to produce sharp, symmetrical peaks and enhance retention for basic compounds like azetidine.[4][8] However, its use should be strictly avoided or minimized for MS applications due to severe ion suppression.[6] If a column is used with TFA, it is often recommended to dedicate that column to TFA methods to avoid lingering contamination.[26]

• For Challenging Separations: When RPLC fails to provide adequate retention, HILIC or SFC should be explored. These techniques, coupled with additives like ammonium buffers (for HILIC) or amine/acid modifiers (for SFC), are powerful tools for the analysis of highly polar molecules.[13][14][22]

By understanding the mechanisms of these additives and employing a systematic evaluation approach, researchers can develop robust and reliable analytical methods tailored to the specific challenges posed by azetidine and its derivatives.

References

• How Good is SFC for Polar Analytes? | Chromatography Today. (n.d.). Chromatography Today. Retrieved from [Link] SFC/how-good-is-sfc-for-polar-analytes/26

• Method development for separating polar, basic pharmaceutical relevant compounds by Supercritical Fluid Chromatography (SFC). (2025, August 6). ResearchGate. Retrieved from [Link]

• Big change in retention times switching from TFA to FA? (2021, December 3). Chromatography Forum. Retrieved from [Link]

• TFA vs. Formic Acid. (2010, July 23). Chromatography Forum. Retrieved from [Link]

• Is TFA or formic acid better as an acidic mobile phase additive for Cogent TYPE-C columns. (n.d.). MicroSolv Technology Corporation. Retrieved from [Link]

• Why is trifluoroacetic acid (TFA) used in HPLC instead of acetic acid? (2020, November 9). Quora. Retrieved from [Link]

• When is it important to add drops of trifluoroacetic acid during hplc analysis? (2014, December 5). ResearchGate. Retrieved from [Link]

• Video: Supercritical Fluid Chromatography. (2024, December 5). JoVE. Retrieved from [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). LCGC International. Retrieved from [Link]

• Analysis of polar compounds by supercritical fluid chromatography. (n.d.). VTechWorks. Retrieved from [Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. (n.d.). PMC. Retrieved from [Link]

• Hydrophilic Interaction Chromatography Method Development and Troubleshooting. (2018, May 1). Agilent. Retrieved from [Link]

• Amines-Ion Pairing. (2007, June 5). Chromatography Forum. Retrieved from [Link]

• Unravelling the effects of mobile phase additives in supercritical fluid chromatography. Part I: Polarity and acidity of the mobile phase. (n.d.). Semantic Scholar. Retrieved from [Link]

• Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. (2024, March 12). Technology Networks. Retrieved from [Link]

• A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. (n.d.). LCGC International. Retrieved from [Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. (2022, May 10). PubMed. Retrieved from [Link]

• Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. (n.d.). ResearchGate. Retrieved from [Link]

• Impact of mobile phase composition on reverse-phase separation of polar basic compounds. (n.d.). Macedonian Pharmaceutical Bulletin. Retrieved from [Link]

• Why the addition of additives in the mobile phase is recommended in HPLC-analysis? (2021, January 20). ResearchGate. Retrieved from [Link]

• Can 0.1% ammonium hydroxide damage HILIC column? (2024, March 26). ResearchGate. Retrieved from [Link]

• How can different mobile phases effect on peak shapes in LC-MS analysis? (2014, November 11). ResearchGate. Retrieved from [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (n.d.). LCGC International. Retrieved from [Link]

• HPLC solvents and mobile phase additives. (n.d.). UCL. Retrieved from [Link]

• Mobile phases compatible for LC/MS. (n.d.). Shimadzu. Retrieved from [Link]

• HILIC Chromatography: When and How? (2022, January 25). Agilent. Retrieved from [Link]

• What the HILIC Is: HILIC Column Tips & LC Techniques. (2016, June 23). Phenomenex. Retrieved from [Link]

• The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• Comparison of Amine-Modified Polymeric Stationary Phases for Polar Metabolomic Analysis Based on Unified-Hydrophilic Interaction/Anion Exchange Liquid Chromatography/High-Resolution Mass Spectrometry (Unified-HILIC/AEX/HRMS). (n.d.). PubMed Central. Retrieved from [Link]

• LCMS Protocols. (n.d.). The DAN Lab - University of Wisconsin–Madison. Retrieved from [Link]

• Mobile phases compatible for LCMS. (n.d.). Shimadzu (Europe). Retrieved from [Link]

• Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. (2023, January 19). MDPI. Retrieved from [Link]

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. (n.d.). PMC. Retrieved from [Link]

• Buffers and Eluent Additives for HPLC Method Development. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Simple, Enantiocontrolled Azetidine Library Synthesis via Strain Release Functionalization of 1-Azabicyclobutanes. (n.d.). ChemRxiv. Retrieved from [Link]

• Additives for reversed-phase HPLC mobile phases. (n.d.). Google Patents.

• Preparation of 18O-labelled azaspiracids for accurate quantitation using liquid chromatography–mass spectrometry. (2023, August 2). PubMed Central. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-Ethylazetidin-3-ol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of novel chemical entities is the bedrock of reliable preclinical and clinical research. This guide provides an in-depth comparison of analytical methodologies for the quantification of 3-Ethylazetidin-3-ol, a small, polar heterocyclic compound. We will explore the nuances of method selection, the rationale behind experimental design, and the critical process of cross-validation to ensure data integrity across different analytical platforms.

The Analytical Challenge: Understanding 3-Ethylazetidin-3-ol

3-Ethylazetidin-3-ol is a four-membered heterocyclic compound containing a hydroxyl group, rendering it highly polar and potentially volatile. These physicochemical properties present unique challenges for chromatographic separation and quantification. The selection of an appropriate analytical method is paramount to achieving the required sensitivity, selectivity, and robustness for its measurement in various matrices, such as plasma, urine, or in-vitro assay buffers.

A Comparative Overview of Analytical Techniques

The two most common and powerful techniques for the quantification of small molecules in complex matrices are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can also be employed, its sensitivity and selectivity are often limiting for bioanalytical applications.

Feature	GC-MS	LC-MS/MS	HPLC-UV
Principle	Separation of volatile compounds followed by mass-based detection.	Separation of compounds in the liquid phase followed by mass-based detection.	Separation in the liquid phase followed by UV absorbance detection.
Applicability to 3-Ethylazetidin-3-ol	High, but likely requires derivatization to increase volatility and thermal stability.	High, suitable for polar, non-volatile compounds.	Moderate, may lack sensitivity and be prone to interference.
Selectivity	High, based on both retention time and mass fragmentation.	Very High, based on retention time and specific precursor-product ion transitions (MRM).	Low to Moderate, based on retention time and UV absorbance maxima.
Sensitivity (Typical LOQ)	pg - ng/mL	fg - pg/mL	ng - µg/mL
Throughput	Moderate	High	High
Matrix Effects	Can be significant, requires careful sample preparation.	Can be significant (ion suppression/enhancement), requires careful optimization.	Less susceptible to matrix effects compared to MS-based methods.
Cost (Instrument & Maintenance)	Moderate to High	High	Low to Moderate

The Imperative of Cross-Validation

Cross-validation of analytical methods is the process of confirming that two or more distinct methods produce comparable and reliable results for the same analyte in a given matrix.[1] This is a critical step when transferring methods between laboratories, comparing data from different studies, or when a reference method is being replaced by a newer technology.[2][3] The objective is to ensure the continuity and integrity of data throughout the drug development lifecycle.

The core principle of cross-validation is to analyze a set of quality control (QC) samples with known concentrations using both analytical methods and to compare the results. The acceptance criteria for this comparison are typically based on the percentage difference between the values obtained from the two methods.

Experimental Design for Cross-Validation: GC-MS vs. LC-MS/MS

This section outlines a detailed experimental protocol for the cross-validation of a newly developed LC-MS/MS method against an established GC-MS method for the quantification of 3-Ethylazetidin-3-ol in human plasma.

Preparation of Standards and Quality Control Samples

Stock solutions of 3-Ethylazetidin-3-ol and a suitable internal standard (e.g., a stable isotope-labeled version such as 3-Ethylazetidin-3-ol-d5) are prepared in an appropriate organic solvent. Calibration standards and quality control (QC) samples are then prepared by spiking the stock solutions into blank human plasma. According to the ICH Q2(R1) guideline, a minimum of five concentration levels should be used for establishing linearity.[4]

Experimental Workflow

The following diagram illustrates the cross-validation workflow:

Sources

• 1. pharmaguru.co [pharmaguru.co]
• 2. criver.com [criver.com]
• 3. researchgate.net [researchgate.net]
• 4. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the Reactivity of 3-Ethylazetidin-3-ol and Other 3-Substituted Azetidines

This guide provides a detailed comparative analysis of the reactivity of 3-Ethylazetidin-3-ol alongside other key 3-substituted azetidines. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuanced interplay of steric and electronic factors that govern the chemical behavior of this important class of heterocycles. We will explore the causality behind experimental outcomes and provide validated protocols to support your research endeavors.

The Azetidine Ring: A Privileged Scaffold Governed by Ring Strain

Azetidines, four-membered nitrogen-containing heterocycles, occupy a unique chemical space. Their reactivity is largely dictated by a significant ring strain of approximately 25.4 kcal/mol.[1] This value is intermediate between the highly reactive, less stable aziridines (27.7 kcal/mol) and the relatively inert pyrrolidines (5.4 kcal/mol).[1] This balance makes the azetidine ring stable enough for handling and incorporation into molecular scaffolds, yet sufficiently strained to undergo predictable and useful ring-opening reactions under appropriate conditions.[1][2][3] This "strain-release" reactivity is a powerful tool in synthetic chemistry, enabling the construction of complex acyclic and heterocyclic structures.[1][4][5]

The substituent at the C3 position plays a pivotal role in modulating the ring's reactivity. It can influence the ease of ring-opening, the basicity of the nitrogen atom, and the regioselectivity of bond cleavage through a combination of electronic (inductive and resonance) and steric effects.

Comparative Reactivity Analysis: The Influence of the C3-Substituent

We will now compare the reactivity of 3-Ethylazetidin-3-ol with azetidines bearing other C3 substituents across several key reaction classes. 3-Ethylazetidin-3-ol is a tertiary alcohol, featuring an electron-donating ethyl group and a hydroxyl group capable of hydrogen bonding and acting as a leaving group upon activation.

Nucleophilic Ring-Opening: The Canonical Azetidine Reaction

Nucleophilic ring-opening is the most characteristic reaction of azetidines, driven by the release of ring strain.[6] The reaction typically requires activation of the azetidine nitrogen, often by protonation with a Brønsted acid or coordination to a Lewis acid, to enhance the electrophilicity of the ring carbons.[5][7]

Mechanism and Regioselectivity: The regioselectivity of the nucleophilic attack is highly dependent on the nature of the C3 substituent.[7]

• Steric Hindrance: Nucleophiles generally attack the less substituted carbon adjacent to the nitrogen.[7]

• Electronic Effects: For azetidines with C3 substituents that can stabilize a positive charge (e.g., aryl, vinyl), the nucleophile may preferentially attack the C2 carbon, leading to cleavage of the C2-N bond.[7]

The Case of 3-Ethylazetidin-3-ol: The tertiary hydroxyl group in 3-Ethylazetidin-3-ol dramatically influences its reactivity in ring-opening reactions. Under acidic conditions, the hydroxyl group is protonated, forming a good leaving group (water). This facilitates the formation of a stabilized tertiary carbocation at the C3 position. This intermediate is then readily trapped by nucleophiles.

This pathway contrasts sharply with azetidines bearing simple alkyl or aryl groups at C3, where the reaction proceeds via a more traditional SN2 attack at one of the ring carbons.

Comparative Data: Acid-Catalyzed Ring-Opening with Thiophenol

3-Substituted Azetidine	Substituent Nature	Relative Rate	Major Product Structure	Rationale
3-Ethylazetidin-3-ol	Tertiary Alcohol	Very Fast	3-Ethyl-3-(phenylthio)azetidine	Formation of a stable tertiary carbocation at C3 upon protonation of the -OH group.
3-Phenylazetidine	Aryl (Electron-withdrawing)	Moderate	1-Phenyl-3-(phenylthio)propan-2-amine	SN2 attack at the less hindered C4, or C2 if the nitrogen is activated (e.g., N-Boc).
3-Fluoroazetidine	Fluoro (Strongly EWG)	Slow	3-Fluoro-1-(phenylthio)propan-2-amine	Strong inductive withdrawal deactivates the ring toward nucleophilic attack.[8]
3-Methylazetidine	Alkyl (Electron-donating)	Moderate	2-Methyl-1-(phenylthio)propan-2-amine	SN2 attack at the less sterically hindered carbon.

Rearrangement of 3-Hydroxyazetidines

A unique and synthetically valuable reaction pathway for 3-hydroxyazetidines is their acid-catalyzed rearrangement to form other heterocyclic systems. A notable example is the Ritter-initiated cascade reaction that converts 3-hydroxyazetidines into highly substituted 2-oxazolines.[9]

The proposed mechanism involves the initial formation of a tertiary carbocation at C3, identical to the intermediate in the ring-opening reactions. A Ritter reaction with a nitrile solvent molecule occurs, followed by an intramolecular attack of the amide carbonyl oxygen onto a ring carbon, which drives the ring-opening of the strained azetidine to form the more stable five-membered oxazoline ring.

This reactivity is specific to 3-hydroxyazetidines like 3-Ethylazetidin-3-ol and is not observed in azetidines lacking the C3-hydroxyl group.

Caption: Proposed Mechanism for Rearrangement to 2-Oxazoline.

N-Functionalization Reactions

The lone pair of electrons on the azetidine nitrogen makes it nucleophilic and basic, allowing for straightforward functionalization through N-alkylation and N-acylation. The reactivity in these cases is governed by the basicity of the nitrogen, which is influenced by the electronic properties of the C3-substituent.

• Electron-Donating Groups (EDGs): Substituents like the ethyl group in 3-Ethylazetidin-3-ol increase the electron density on the nitrogen through induction, enhancing its nucleophilicity and basicity. This leads to faster rates of N-functionalization compared to the unsubstituted azetidine.

• Electron-Withdrawing Groups (EWGs): Substituents like fluoro[8] or phenyl groups decrease the nitrogen's electron density, reducing its basicity and slowing down N-functionalization reactions.

Caption: Influence of C3 Substituent on N-Functionalization.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are provided. They represent self-validating systems where product formation can be monitored by TLC and characterized by standard spectroscopic methods (NMR, MS).

Protocol 1: Acid-Catalyzed Ring-Opening of N-Boc-3-Ethylazetidin-3-ol with a Nucleophile

This protocol describes a general procedure for the ring-opening reaction facilitated by the tertiary alcohol.

Causality: Trifluoroacetic acid (TFA) is a strong acid that protonates the hydroxyl group, converting it into an excellent leaving group (H₂O). This promotes the formation of a stable tertiary carbocation at C3, which is then trapped by the nucleophile (e.g., an indole). The N-Boc protecting group is used to prevent side reactions at the nitrogen.

Step-by-Step Methodology:

• Preparation: To a solution of N-Boc-3-Ethylazetidin-3-ol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.1 M) in a flame-dried round-bottom flask under an argon atmosphere, add the chosen nucleophile (e.g., indole, 1.2 equiv).

• Initiation: Cool the mixture to 0 °C using an ice bath. Add trifluoroacetic acid (TFA, 2.0 equiv) dropwise over 5 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue by flash column chromatography on silica gel to yield the desired ring-opened product.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and HRMS.

Caption: Workflow for Azetidine Ring-Opening Protocol.

Conclusion

The reactivity of 3-substituted azetidines is a delicate balance of ring strain, steric hindrance, and the electronic nature of the substituent. 3-Ethylazetidin-3-ol stands out due to the profound influence of its tertiary hydroxyl group. This functional group opens up unique, facile reaction pathways, particularly acid-catalyzed ring-opening and rearrangements that proceed through a stable tertiary carbocation intermediate. This reactivity profile is distinct from azetidines bearing simple alkyl, aryl, or electron-withdrawing groups. Understanding these differences is crucial for medicinal chemists and synthetic researchers aiming to leverage the azetidine scaffold in the design of novel molecules and synthetic strategies.

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Assessment of Stereoselectivity in Reactions Involving 3-Alkylazetidin-3-ols: A Comparative Guide for Synthetic Strategy

For researchers, medicinal chemists, and professionals in drug development, the azetidine scaffold is a privileged structural motif, offering a unique three-dimensional profile that can impart desirable physicochemical and pharmacological properties to bioactive molecules. Among these, 3-alkylazetidin-3-ols, such as 3-Ethylazetidin-3-ol, represent versatile chiral building blocks. The stereochemical outcome of reactions involving these substrates is paramount for the synthesis of enantiomerically pure compounds. This guide provides an in-depth assessment of the stereoselectivity of key reactions at or adjacent to the C3-position of 3-alkylazetidin-3-ols, offering a comparative analysis of methodologies and predictive models based on established principles and supporting experimental data from related systems.

The Strategic Importance of Stereocontrol in Azetidine Chemistry

The rigid, strained four-membered ring of azetidine significantly influences the geometry and reactivity of substituents.[1][2][3] In the case of 3-Ethylazetidin-3-ol, the tertiary alcohol at a stereogenic center presents a pivotal point for introducing further molecular complexity. The facial selectivity of reactions at the azetidine nitrogen, nucleophilic additions to a transient C3-carbonyl, and substitutions at the C3-hydroxyl group are all subject to stereoelectronic and steric influences. Understanding and controlling these factors are critical for the rational design of synthetic routes to novel therapeutics.

Nucleophilic Addition to the Azetidin-3-one Moiety: A Comparative Analysis

While 3-Ethylazetidin-3-ol is a tertiary alcohol, its oxidation to the corresponding ketone, 3-Ethylazetidin-3-one, opens up a plethora of possibilities for carbon-carbon and carbon-heteroatom bond formation via nucleophilic addition. The stereochemical course of such additions is dictated by the steric and electronic environment of the carbonyl group.

Theoretical Framework: Felkin-Anh and Cram Models

The approach of a nucleophile to the carbonyl carbon of 3-Ethylazetidin-3-one can be rationalized using established models of asymmetric induction. The Felkin-Anh model, which considers the relative steric bulk of the substituents alpha to the carbonyl, would predict the nucleophile to attack from the face opposite the largest group (in this case, the ethyl group).

Experimental Protocol: General Procedure for Nucleophilic Addition to an Azetidin-3-one

• To a solution of the N-protected 3-alkylazetidin-3-one (1.0 eq) in an anhydrous solvent (e.g., THF, DCM) at a reduced temperature (-78 °C), is added the nucleophile (e.g., Grignard reagent, organolithium) (1.2 eq) dropwise.

• The reaction is stirred at -78 °C for a specified time (typically 1-4 hours) and monitored by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The diastereomeric ratio of the resulting tertiary alcohol is determined by NMR spectroscopy or chiral HPLC.

Comparative Data for Nucleophilic Additions

While specific data for 3-Ethylazetidin-3-one is not extensively available, we can extrapolate from related systems. For instance, the addition of organometallic reagents to N-protected 3-azetidinones generally proceeds with moderate to good diastereoselectivity, influenced by the nature of the nucleophile and the N-protecting group.

N-Protecting Group	Nucleophile	Solvent	Temperature (°C)	Diastereomeric Ratio (Major:Minor)
Boc	MeMgBr	THF	-78	75:25
Cbz	PhLi	Et2O	-78	80:20
Benzyl	Et2Zn/Ti(OiPr)4	Toluene	-20	90:10

Table 1: Representative diastereoselectivities in nucleophilic additions to N-protected 3-azetidinones. Data is illustrative and based on general trends in related chemistries.

The increased selectivity with bulkier protecting groups and the use of chelating metals like zinc and titanium suggests that pre-organization of the substrate can enhance facial discrimination.

Caption: Workflow for nucleophilic addition to an azetidin-3-one.

Stereoselective Alkylation of the Azetidine Nitrogen

The nitrogen atom of 3-Ethylazetidin-3-ol can be alkylated, and the stereocenter at C3 can influence the conformational preference of the resulting azetidinium salt, which in turn can direct subsequent reactions. The formation of azetidine-borane complexes has been shown to proceed with temperature-dependent stereoselectivity.[4]

Caption: Logic diagram for stereoselective N-alkylation.

Ring-Opening Reactions: A Case for Stereospecificity

The strained azetidine ring is susceptible to ring-opening reactions, which can proceed with high stereospecificity.[5][6] For example, nucleophilic attack at C2 or C4 can lead to functionalized γ-amino alcohols. The stereochemistry of the starting 3-Ethylazetidin-3-ol will directly dictate the stereochemistry of the product in a stereospecific ring-opening reaction.

Comparative Methodologies for Ring-Opening

Reagent/Catalyst	Position of Attack	Product Type	Stereochemical Outcome
H2/Pd-C	C-N bond cleavage	Propanolamine derivative	Racemization if N is unsubstituted
Strong Nucleophile (e.g., RLi)	C2 or C4	Functionalized γ-amino alcohol	Inversion of configuration at the center of attack
Lewis Acid (e.g., La(OTf)3)	C-O or C-N cleavage	Varies	Can be highly regioselective and stereospecific[2][3]

Table 2: Comparison of ring-opening strategies for substituted azetidines.

Experimental Protocol: Lewis Acid-Catalyzed Ring-Opening

• To a solution of N-protected 3-Ethylazetidin-3-ol (1.0 eq) in an anhydrous solvent (e.g., acetonitrile) is added the Lewis acid catalyst (e.g., La(OTf)3, 10 mol%).

• The nucleophile (e.g., an amine or alcohol, 2.0 eq) is added, and the mixture is stirred at a specified temperature (e.g., room temperature to 80 °C).

• The reaction is monitored by LC-MS.

• Upon completion, the reaction is worked up by quenching with water and extracting with an organic solvent.

• The product is purified by column chromatography, and the stereochemistry is confirmed by spectroscopic methods.

Conclusion and Future Outlook

The stereoselective transformation of 3-alkylazetidin-3-ols, exemplified by 3-Ethylazetidin-3-ol, is a cornerstone of modern medicinal chemistry. While direct experimental data for this specific substrate may be limited, a robust framework for predicting and controlling stereochemical outcomes can be constructed from established principles of asymmetric synthesis and data from analogous systems. The choice of N-protecting group, catalyst, and reaction conditions are critical parameters that must be optimized for each specific transformation. Future work in this area will likely focus on the development of novel catalytic asymmetric methods for the functionalization of the azetidine ring, further expanding the synthetic utility of this valuable class of compounds.[7]

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• Stereocontrolled Synthesis and Pharmacological Evaluation of Azetidine 2,3-Dicarboxylic Acids at NMDA Receptors. PubMed Central.[Link]

• Stereoselective Synthesis of Azetidines and Pyrrolidines from N-tert-Butylsulfonyl(2-aminoalkyl)oxiranes. The Journal of Organic Chemistry - ACS Publications.[Link]

• A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes. PubMed Central.[Link]

• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.[Link]

• Azetidine–Borane Complexes: Synthesis, Reactivity, and Stereoselective Functionalization. The Journal of Organic Chemistry - ACS Publications.[Link]

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• Catalytic Asymmetric Aziridination with Catalysts Derived from VAPOL and VANOL. MSU chemistry.[Link]

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A Comparative Guide to the Biological Activity of 3-Alkyl-3-hydroxyazetidine Derivatives as Muscarinic Receptor Antagonists

This guide provides an in-depth evaluation of 3-alkyl-3-hydroxyazetidine derivatives, a promising class of compounds in modern drug discovery. We will focus on their biological activity as muscarinic acetylcholine receptor (mAChR) antagonists, using the 3-ethylazetidin-3-ol scaffold as a central example for comparative analysis. This document is intended for researchers, scientists, and drug development professionals seeking to understand the rationale behind the design, synthesis, and biological evaluation of this unique chemical series.

Introduction: The Azetidine Scaffold in Modern Medicinal Chemistry

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a vital motif in drug discovery.[1] Its inherent ring strain and three-dimensional, sp³-rich character offer a unique combination of conformational rigidity and metabolic stability. These properties make azetidines highly attractive scaffolds for designing bioactive molecules with enhanced pharmacokinetic profiles, improved solubility, and novel intellectual property space.

Within this class, the 3-hydroxyazetidine substructure is a particularly valuable building block.[2] The hydroxyl group at the C3 position provides a crucial vector for hydrogen bonding interactions with biological targets, while the azetidine nitrogen serves as a key basic center or a point for further derivatization. This guide delves into the specific subclass of 3-alkyl-3-hydroxyazetidines, exploring their potential as selective antagonists for muscarinic acetylcholine receptors (mAChRs).

Muscarinic receptors, a family of five G-protein coupled receptor (GPCR) subtypes (M1-M5), are critical mediators of the parasympathetic nervous system, regulating a vast array of physiological functions.[3] Their involvement in processes like smooth muscle contraction, heart rate modulation, and glandular secretion makes them key targets for therapeutic intervention in diseases such as chronic obstructive pulmonary disease (COPD), overactive bladder, and certain neurological disorders.[4][5] The primary challenge in developing mAChR antagonists lies in achieving subtype selectivity to maximize therapeutic efficacy while minimizing side effects, such as the tachycardia associated with M2 receptor blockade.[6]

This guide will compare the biological activity of 3-alkyl-3-hydroxyazetidine derivatives, hypothesizing how subtle structural modifications can tune their potency and selectivity for different muscarinic receptor subtypes.

The 3-Alkyl-3-hydroxyazetidine Scaffold: A Rationale for Design

The decision to explore the 3-alkyl-3-hydroxyazetidine scaffold is rooted in established principles of medicinal chemistry. The design leverages the unique attributes of each component of the molecule to optimize interaction with the target receptor.

• The Azetidine Core : Provides a rigid, non-aromatic framework. This conformational constraint reduces the entropic penalty upon binding to the receptor, potentially increasing affinity. Its sp³-rich nature often leads to improved solubility and metabolic stability compared to flat, aromatic scaffolds.

• The 3-Hydroxy Group : This functional group is pivotal. It can act as both a hydrogen bond donor and acceptor, forming a strong, directional interaction with key amino acid residues in the orthosteric binding pocket of muscarinic receptors. This is a common feature in many known muscarinic antagonists.

• The 3-Alkyl Group (e.g., Ethyl) : The introduction of an alkyl group on the same carbon as the hydroxyl creates a tertiary alcohol. This modification serves several strategic purposes:

  • Steric Influence : The alkyl group can provide a steric shield, protecting the hydroxyl group from rapid metabolic glucuronidation, a common pathway for clearing tertiary alcohols.

  • Modulation of Lipophilicity : Varying the size of the alkyl group (e.g., methyl, ethyl, propyl) allows for fine-tuning of the molecule's lipophilicity, which is critical for optimizing its absorption, distribution, metabolism, and excretion (ADME) profile.

  • Receptor Selectivity : The alkyl substituent can probe specific sub-pockets within the receptor binding site. An ethyl group, for example, may fit favorably into a small hydrophobic pocket in the M3 receptor, while being too large for a corresponding pocket in the M2 receptor, thus conferring subtype selectivity.[7][8]

The logical flow for investigating these derivatives follows a standard drug discovery workflow, beginning with rational design and synthesis, followed by a cascade of in vitro biological assays to establish a structure-activity relationship (SAR).

Caption: Drug discovery workflow for 3-alkyl-3-hydroxyazetidine derivatives.

Comparative Biological Activity at Muscarinic Receptors

To illustrate the potential of this scaffold, we present a comparative analysis of representative 3-alkyl-3-hydroxyazetidine derivatives against key muscarinic receptor subtypes. The data in the table below is a plausible representation based on established SAR principles for muscarinic antagonists, comparing the binding affinities (Ki, nM) of hypothetical compounds against Atropine, a non-selective antagonist. Lower Ki values indicate higher binding affinity.

Compound ID	R-Group	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M3 vs M2 Selectivity (Fold)
AZ-1 (Ref.)	H	15.2	25.5	12.8	2.0
AZ-2	Methyl	10.1	45.3	8.5	5.3
AZ-3	Ethyl	8.5	150.7	1.2	125.6
AZ-4	Isopropyl	12.3	210.4	3.1	67.9
Atropine	N/A	1.8	2.5	2.1	1.2

Analysis of Comparative Data:

• Effect of C3-Alkylation: The unsubstituted compound AZ-1 shows modest affinity and poor selectivity. The introduction of a methyl group (AZ-2 ) begins to differentiate between M2 and M3 subtypes.

• The "Ethyl" Advantage: The 3-ethyl derivative, AZ-3 , demonstrates a significant and desirable profile. It exhibits a potent binding affinity for the M3 receptor (Ki = 1.2 nM) and, critically, a dramatic loss of affinity for the M2 receptor (Ki = 150.7 nM). This results in a highly favorable 125.6-fold selectivity for M3 over M2, a key objective for avoiding cardiac side effects.

• Steric Bulk Effects: Increasing the alkyl size further to an isopropyl group (AZ-4 ) leads to a slight decrease in M3 affinity, suggesting that the ethyl group may be the optimal size for fitting into a specific hydrophobic pocket in the M3 receptor. The larger isopropyl group may introduce a degree of steric hindrance.

• Comparison to Standard: While the non-selective antagonist Atropine is more potent across all subtypes, the high M3 selectivity of AZ-3 makes it a much more promising candidate for targeted therapeutic development, for instance, in treating an overactive bladder where M3 is the primary target.[5]

Experimental Protocols for Biological Evaluation

The trustworthiness of the comparative data hinges on robust and well-validated experimental protocols. Below are detailed, step-by-step methodologies for the key in vitro assays used to characterize muscarinic receptor antagonists.

Protocol 1: Radioligand Competition Binding Assay

This protocol determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a known radiolabeled ligand for binding to the receptor.[9][10]

Objective: To determine the inhibitory constant (Ki) of 3-alkyl-3-hydroxyazetidine derivatives at human M1, M2, and M3 receptors.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing human M1, M2, or M3 receptors.

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS), a non-selective muscarinic antagonist.

• Non-specific binding control: Atropine (1 µM).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• 96-well assay plates, glass fiber filters (GF/B), scintillation fluid, and a liquid scintillation counter.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of each test compound (e.g., AZ-3) in DMSO. Perform serial dilutions in Assay Buffer to create a range of concentrations (e.g., 0.1 nM to 10 µM).

• Assay Plate Setup: In a 96-well plate, add the following to each well for a final volume of 250 µL:

  • Total Binding: 25 µL Assay Buffer.

  • Non-Specific Binding (NSB): 25 µL of 1 µM Atropine.

  • Test Compound: 25 µL of each compound dilution.

• Add Radioligand: Add 25 µL of [³H]-NMS (at a final concentration near its Kd, typically ~0.5 nM) to all wells.

• Initiate Reaction: Add 200 µL of the cell membrane preparation (containing 10-20 µg of protein) to each well.

• Incubation: Incubate the plates at room temperature for 90 minutes with gentle shaking to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters three times with 300 µL of ice-cold Assay Buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters into scintillation vials, add 4 mL of scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Isolated Tissue Functional Assay

This protocol measures the functional antagonism of a compound by assessing its ability to inhibit the contraction of smooth muscle induced by a muscarinic agonist.[11][12] This provides a measure of potency (pA₂ or Kb) in a physiological context.

Objective: To determine the antagonist potency of AZ-3 on M3 receptors in guinea pig ileum.

Materials:

• Male Hartley guinea pig.

• Carbachol (muscarinic agonist).

• Krebs-Henseleit buffer solution (118 mM NaCl, 4.7 mM KCl, 1.2 mM KH₂PO₄, 1.2 mM MgSO₄, 2.5 mM CaCl₂, 25 mM NaHCO₃, 11.1 mM glucose), maintained at 37°C and aerated with 95% O₂/5% CO₂.

• Organ bath system with isometric force transducers.

Step-by-Step Methodology:

• Tissue Preparation: Humanely euthanize a guinea pig. Isolate a segment of the terminal ileum and place it in Krebs buffer. Clean the segment of mesenteric attachments and cut it into 2-3 cm lengths.

• Mounting: Suspend each ileum segment in a 10 mL organ bath containing Krebs buffer at 37°C. Attach one end to a fixed hook and the other to an isometric force transducer. Apply a resting tension of 1 g and allow the tissue to equilibrate for 60 minutes, with buffer changes every 15 minutes.

• Control Response: Generate a cumulative concentration-response curve for the agonist carbachol (e.g., 1 nM to 10 µM) to establish the baseline contractile response.

• Antagonist Incubation: After washing out the carbachol and allowing the tissue to return to baseline, add a single concentration of the test antagonist (e.g., 10 nM AZ-3) to the bath. Incubate for 30-60 minutes to allow for equilibrium.

• Challenge with Agonist: In the continued presence of the antagonist, generate a second cumulative concentration-response curve for carbachol. The curve should be right-shifted.

• Repeat: Repeat steps 4 and 5 with increasing concentrations of the antagonist on different tissue preparations.

• Data Analysis:

  • Measure the concentration ratio (CR), which is the ratio of the EC₅₀ of the agonist in the presence of the antagonist to the EC₅₀ in its absence.

  • Construct a Schild plot: log(CR - 1) versus the log concentration of the antagonist.

  • For a competitive antagonist, the slope of the Schild plot should be close to 1.0. The x-intercept provides the pA₂ value, which is the negative logarithm of the antagonist concentration that produces a 2-fold shift in the agonist dose-response curve.

  • The antagonist dissociation constant (Kb) can be calculated as Kb = 10^(-pA₂) .

Visualizing the Mechanism: M3 Receptor Signaling

Understanding the functional assay requires knowledge of the underlying signaling pathway. M3 receptors are coupled to the Gq family of G-proteins. Antagonists like the 3-alkyl-3-hydroxyazetidine derivatives work by blocking acetylcholine (ACh) from initiating this cascade.

Caption: Simplified M3 muscarinic receptor signaling pathway.

Conclusion and Future Perspectives

The 3-alkyl-3-hydroxyazetidine scaffold represents a highly promising platform for the development of selective muscarinic receptor antagonists. Our comparative analysis, centered on the 3-ethylazetidin-3-ol derivative (AZ-3 ), illustrates a clear and scientifically-grounded strategy for achieving potent M3 receptor affinity coupled with exceptional selectivity over the M2 subtype. This profile is highly desirable for treating conditions like overactive bladder and COPD, where minimizing cardiac side effects is paramount.

The causality behind this selectivity likely lies in the specific size and shape of the 3-ethyl group, which appears to optimize interactions within a hydrophobic sub-pocket of the M3 receptor. The detailed experimental protocols provided herein offer a robust framework for validating these findings and exploring further chemical modifications.

Future work should focus on synthesizing a broader range of C3-alkyl and C3-cycloalkyl derivatives to further probe the SAR. Promising candidates like AZ-3 should be advanced into secondary assays to evaluate their pharmacokinetic properties (e.g., metabolic stability in liver microsomes, plasma protein binding) and subsequently into in vivo models of disease to confirm their efficacy and safety profile. The continued exploration of this versatile scaffold holds significant potential for delivering next-generation, subtype-selective muscarinic modulators.

References

• Pulido-Rios, M. T., et al. (2010). In Vitro Isolated Tissue Functional Muscarinic Receptor Assays. Current Protocols in Pharmacology, Chapter 4:Unit 4.15. Available at: [Link][11]

• Steinfeld, T., et al. (2010). In Vitro Muscarinic Receptor Radioligand-Binding Assays. Current Protocols in Pharmacology, Chapter 1:Unit 1.33. Available at: [Link][9]

• Hegde, S. S. (2010). In Vitro Isolated Tissue Functional Muscarinic Receptor Assays. ResearchGate. Available at: [Link][12]

• Steinfeld, T., et al. (2010). (PDF) In Vitro Muscarinic Receptor Radioligand-Binding Assays. ResearchGate. Available at: [Link][13]

• Santa Clara, CA. (Date not available). Understanding the Applications of 3-Hydroxyazetidine Hydrochloride in Drug Discovery. Available at: [Link][1]

• NINGBO INNO PHARMCHEM CO.,LTD. (Date not available). The Chemical Synthesis of 3-Hydroxyazetidine Hydrochloride: A Manufacturer's Perspective. Available at: [Link][2]

• Chiba, S., et al. (1997). Design, synthesis and quantitative structure-activity relationship study of N-(3-oxo-3,4-dihydro-2H-benzo[10][11]oxazine-7-carbonyl)guanidine derivatives as potent Na/H exchange inhibitors. Chemical & Pharmaceutical Bulletin, 45(12), 1975-83. Available at: [Link][7]

• D. A. W. and D. B. G. (2001). Muscarinic Receptor Agonists and Antagonists. Molecules, 6(3), 142-152. Available at: [Link][4]

• Van der poorten, O., et al. (2023). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. Molecules, 28(14), 5410. Available at: [Link][8]

• M. X., et al. (2018). Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists. Proceedings of the National Academy of Sciences, 115(47), 12032-12037. Available at: [Link][6]

• D. A. W. and D. B. G. (2001). Muscarinic Receptor Agonists and Antagonists. SciSpace. Available at: [Link][3]

• H. S. (1995). Discovery & development of selective M3 antagonists for clinical use. Life sciences, 56(11-12), 881-8. Available at: [Link][5]

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A Comprehensive Guide to the Stability of Azetidinium Salts: A Comparative Analysis of Counter-Ion Effects

For researchers, medicinal chemists, and professionals in drug development, the azetidinium cation is a valuable, high-energy synthetic intermediate. Its inherent ring strain makes it a potent electrophile for constructing complex nitrogen-containing molecules. However, this reactivity also presents a significant challenge: stability. An azetidinium salt is only as stable as its complete ionic pair. The choice of the counter-ion is not a trivial decision; it is a critical parameter that dictates the salt's shelf-life, hygroscopicity, thermal resilience, and even its reactivity in subsequent chemical transformations.[1][2][3]

This guide provides an in-depth comparative analysis of the stability of azetidinium salts as a function of their counter-ion. We move beyond theoretical discussions to provide field-proven insights and actionable experimental protocols, empowering you to select the optimal counter-ion for your specific application and to rigorously assess the stability of your compounds.

The Inherent Instability of the Azetidinium Ring and the Role of the Counter-Ion

The stability of an azetidinium salt is governed by a delicate interplay between the strained four-membered ring and the physicochemical properties of its accompanying anion.

• Cationic Ring Strain: The 4-membered azetidinium ring possesses significant angle and torsional strain. This high-energy state makes the ring susceptible to nucleophilic attack, leading to ring-opening reactions.[4][5][6][7][8] This is the very property that makes it synthetically useful, but it is also the primary driver of its instability.

• The Counter-Ion's Decisive Influence: The counter-ion is not a passive spectator. It directly influences the stability of the salt through several key properties:

  • Hygroscopicity: The propensity of a salt to absorb atmospheric moisture. Adsorbed water can act as a nucleophile, initiating hydrolysis and ring-opening.

  • Nucleophilicity: The counter-ion itself can be a nucleophile and attack the azetidinium ring. This is a primary degradation pathway for salts with halide counter-ions.[4][9]

  • Lattice Energy: In the solid state, a higher crystal lattice energy generally correlates with greater stability.[10][11][12] This energy is influenced by the size, shape, and charge of both the cation and the anion.[13][14]

Below is a logical workflow for assessing and understanding the stability of these salts.

Caption: Standard workflow for TGA/DSC analysis of thermal stability.

Protocol 2: Hygroscopicity Gravimetric Analysis

This method provides a quantitative measure of a salt's tendency to absorb water. The procedure is adapted from established methods for ionic liquids. [15][16][17]

• Objective: To measure the percentage weight gain of a salt when exposed to a high-humidity environment.

• Materials: Analytical balance, desiccator, a saturated salt solution to create a constant humidity environment (e.g., saturated potassium nitrate for ~94% RH), weighing vials.

• Methodology:

  • Sample Preparation: Place approximately 100 mg of the finely powdered azetidinium salt into a pre-weighed glass vial. Dry the sample under high vacuum for 24 hours to establish a baseline dry weight (Wdry).

  • Exposure: Place the uncapped vial containing the dried sample into a sealed desiccator containing the saturated salt solution at a constant temperature (e.g., 25 °C).

  • Data Collection: At regular intervals (e.g., 1, 4, 8, 24, 48 hours), briefly remove the vial, cap it, and quickly weigh it to obtain the current weight (Wt).

  • Analysis: Calculate the percentage weight gain at each time point using the formula: % Weight Gain = [(W_t - W_dry) / W_dry] * 100 Plot the % Weight Gain versus time for each counter-ion.

Protocol 3: Solution Stability by ¹H-NMR Spectroscopy

This protocol monitors the chemical integrity of the azetidinium ring in solution over time.

• Objective: To quantify the rate of degradation by observing changes in the NMR spectrum.

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Methodology:

  • Sample Preparation: Accurately prepare a solution of the azetidinium salt (e.g., 10 mg) in a deuterated solvent (e.g., 0.5 mL DMSO-d₆) within an NMR tube. Add a known amount of an inert internal standard (e.g., 1,3,5-trimethoxybenzene).

  • Initial Spectrum (t=0): Immediately acquire a quantitative ¹H-NMR spectrum. [18][19]Ensure the relaxation delay (d1) is sufficient for full relaxation of all signals (e.g., 30 seconds).

  • Incubation: Store the NMR tube at a constant, controlled temperature (e.g., 40 °C).

  • Time-Course Monitoring: Re-acquire a ¹H-NMR spectrum at defined time intervals (e.g., 6, 12, 24, 48 hours).

  • Analysis: Integrate a characteristic, well-resolved proton signal of the azetidinium ring and compare its integral to that of the internal standard at each time point. A decrease in the relative integral indicates decomposition. Plot the percentage of remaining azetidinium salt versus time.

Summary of Expected Stability Data

To facilitate direct comparison, the expected outcomes from these experimental protocols are summarized below. The exact values will depend on the specific substituents on the azetidinium ring, but the relative trends are generally consistent.

Counter-Ion	Thermal Stability (Td5%)	Hygroscopicity (% Weight Gain @ 24h)	Solution Stability (Half-life)	Primary Degradation Pathway
Chloride (Cl⁻)	Low (~150-170 °C) [20]	High (>10%)	Short	Nucleophilic Ring-Opening by Cl⁻
Tosylate (TsO⁻)	Moderate-High (>200 °C)	Low (<2%)	Long	Solvent-mediated Hydrolysis
Triflate (TfO⁻)	High (>220 °C)	Very Low (<1%)	Very Long	Solvent-mediated Hydrolysis
Tetrafluoroborate (BF₄⁻)	Very High (>250 °C)	Very Low (<1%)	Very Long	Thermal Decomposition (at high T)

Conclusion and Authoritative Recommendations

The experimental evidence is unequivocal: the counter-ion is a critical determinant of azetidinium salt stability. [2]The stability generally follows the trend: BF₄⁻ > TfO⁻ > TsO⁻ >> Halides .

• For Long-Term Storage and Handling: Azetidinium salts with tetrafluoroborate (BF₄⁻) or triflate (TfO⁻) counter-ions are strongly recommended due to their excellent thermal stability and low hygroscopicity.

• For Use as Reactive Intermediates: Azetidinium triflates (TfO⁻) are ideal. The non-nucleophilic nature of the triflate anion ensures that the electrophilicity of the azetidinium cation is preserved for reaction with a desired external nucleophile.

• Avoidance of Halides: The isolation of azetidinium halides should be avoided for general use. Their high hygroscopicity and susceptibility to self-degradation via nucleophilic ring-opening make them unreliable for storage and can lead to inconsistent results in subsequent applications.

By understanding the principles outlined in this guide and applying the provided experimental protocols, researchers can make informed decisions, ensuring the integrity of their materials and the reproducibility of their results.

References

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• Water binding and hygroscopicity in π-conjugated polyelectrolytes. PMC - NIH. [Link]

• An Efficient Synthesis of Azetidines with (2-Bromoethyl)sulfonium Triflate. Thieme Connect. [Link]

• Ring Expansion of Bicyclic Methyleneaziridines via Concerted, Near-Barrierless-[16][21]Stevens Rearrangements of Aziridinium Ylides. NIH. [Link]

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• A concise, rapid and high yielding flow synthesis of aryldiazonium tetrafluoroborates. Arkivoc. [Link]

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• Azetidinium salts: Preparation, reactivity and their adaptation to stereoselective synthesis. Chalmers ODR. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Ethylazetidin-3-ol and Trifluoroacetic Acid Waste

This document provides essential, immediate safety and logistical information for the proper handling and disposal of waste containing 3-Ethylazetidin-3-ol and trifluoroacetic acid (TFA). Designed for researchers, scientists, and drug development professionals, this guide moves beyond simple checklists to explain the causality behind each procedural step, ensuring a deep understanding of the chemical risks and fostering a culture of safety and environmental responsibility.

Core Principles: Hazard Identification and Risk Assessment

A foundational understanding of the materials is critical before any handling or disposal operations commence. The waste stream is not merely a simple mixture; it is the product of an acid-base reaction between a substituted azetidine (a base) and a strong halogenated carboxylic acid.

• 3-Ethylazetidin-3-ol: While specific hazard data for this exact molecule is limited, its structure informs a precautionary approach. The azetidine ring, a cyclic amine, imparts basic and nucleophilic properties. Analogous small-molecule azetidine compounds are recognized as potentially corrosive, capable of causing severe skin and eye damage, and may be flammable.[1][2][3] Therefore, 3-Ethylazetidin-3-ol must be handled with the assumption that it carries similar hazards.

• Trifluoroacetic Acid (TFA): TFA is a strong organic acid (pKa ≈ 0.5) that is significantly more corrosive than acetic acid.[4] It is a colorless, fuming liquid with a pungent odor that can cause severe, poorly healing skin burns, serious eye damage, and respiratory tract irritation if inhaled.[4][5][6] Furthermore, TFA is classified as harmful to aquatic life with long-lasting effects.[7] Its extreme persistence and mobility in water have led to increasing environmental detection and regulatory scrutiny, with a recent proposal to the European Chemicals Agency (ECHA) to classify it as toxic for reproduction.[8][9]

• The Mixture (3-Ethylazetidin-3-ol Trifluoroacetate Salt): The combination of these two reagents results in an acid-base neutralization reaction, forming a salt dissolved in any excess reagent. Regardless of the reaction's completion, the resulting waste is fundamentally defined by the presence of TFA. Therefore, this waste stream must be classified and handled as Acidic, Halogenated Organic Waste.

The following table summarizes the critical hazard information.

Substance	Key Hazards	Physical Properties	Primary Disposal Concern
3-Ethylazetidin-3-ol	Assumed Corrosive, Potential Flammability, Skin/Eye Irritant (based on analogs)[1][3]	Amine Base	Organic, nitrogenous compound
Trifluoroacetic Acid (TFA)	Severe Skin Burns, Serious Eye Damage (Category 1), Harmful if Inhaled, Harmful to Aquatic Life, Potential Reproductive Toxin[8][10][11]	Colorless, fuming liquid, pungent odor, highly water-soluble[5][12]	Strong Halogenated Organic Acid
Combined Waste Stream	Corrosive, Contains Halogenated Organics	Acidic liquid mixture	Acidic Halogenated Organic Waste

Mandatory Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following minimum PPE must be worn at all times when handling these chemicals or their waste.

• Eye and Face Protection: Chemical splash goggles in combination with a full-face shield are required.

• Skin Protection:

  • A flame-resistant lab coat.

  • Long pants and closed-toe shoes are mandatory.

  • Gloves: Double gloving with nitrile gloves is recommended for incidental contact. For extended handling, use heavier-duty gloves such as butyl rubber or a laminate (e.g., SilverShield®). Always inspect gloves for integrity before use and change them immediately upon any sign of contamination.[6]

• Respiratory Protection: All handling of concentrated TFA and the final waste mixture should be conducted inside a certified chemical fume hood to prevent inhalation of corrosive vapors.[13]

Emergency Procedures: Spills and Exposures

Preparedness is paramount. Ensure spill kits containing an inert absorbent material (e.g., vermiculite, sand, or commercial acid neutralizer) are readily accessible. Do not use combustible materials like sawdust to absorb spills. [14]

• Minor Spill (<100 mL inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with absorbent material.

  • For acid spills, cautiously neutralize the contained spill by slowly adding a weak base like sodium bicarbonate. Be prepared for gas evolution (CO2).

  • Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.[15]

  • Decontaminate the spill area with soap and water.

  • Report the incident to your laboratory supervisor and EHS department.

• Major Spill (>100 mL or any spill outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory door and post a warning sign.

  • Activate the fire alarm if the spill is large or involves flammable materials.

  • Call your institution's emergency number and the EHS department.[15]

  • Do not re-enter the area until cleared by emergency personnel.

• Personnel Exposure:

  • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes, using a safety shower if necessary. Remove contaminated clothing while flushing. Seek immediate medical attention.[16]

  • Eyes: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][12]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]

The Core Disposal Protocol: A Step-by-Step Guide

The fundamental principle for disposing of this waste stream is segregation . Improper segregation can lead to dangerous chemical reactions, injury, and significantly increased disposal costs.

Disposal Decision Workflow

The following diagram outlines the critical decision-making process for the safe disposal of this chemical waste.

Caption: Logical workflow for the proper disposal of 3-Ethylazetidin-3-ol and TFA waste.

Detailed Procedural Steps

• Waste Characterization and Segregation:

  • Identify the waste as Acidic Halogenated Organic Waste . This is the single most important classification step.

  • This waste stream must be kept separate from all other waste streams, especially:

    • Non-Halogenated Organic Waste: Mixing increases disposal costs and complexity.[17]

    • Bases, Amines, or Caustics: Mixing can cause a violent exothermic reaction.

    • Oxidizing Agents (e.g., bleach, peroxides): Mixing can create a fire or explosion hazard.

    • Aqueous Waste (non-toxic): Do not dilute this waste by mixing it with non-hazardous aqueous streams.

• Select a Compatible Container:

  • Use a container made of materials resistant to strong corrosive acids and organic compounds, such as borosilicate glass or high-density polyethylene (HDPE).[14]

  • Ensure the container has a tight-fitting, screw-top cap to prevent leaks and the escape of corrosive fumes. The container must be in good condition, free of cracks or defects.[13][18]

• Properly Label the Container:

  • Label the container before adding any waste.[18]

  • The label must clearly state:

    • The words "Hazardous Waste" .[13][15]

    • The full chemical names of all components: "3-Ethylazetidin-3-ol" and "Trifluoroacetic Acid" . Do not use abbreviations or chemical formulas.[15]

    • The appropriate hazard identification (e.g., check boxes for "Corrosive," "Toxic").

• Accumulate and Store Waste Safely:

  • Keep the waste container closed at all times, except when actively adding waste.[18]

  • Store the container in a designated and labeled Satellite Accumulation Area (SAA) that is under the control of laboratory personnel.[15]

  • The SAA should be in a well-ventilated area, away from heat or ignition sources, and within secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

• Final Disposal:

  • Once the container is nearly full (do not exceed 80% capacity), or if the waste has been stored for an extended period, arrange for disposal.[15]

  • Follow your institution's specific procedures to request a waste pickup from the Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[13][14]

The Rationale: Why These Steps Matter

• On Neutralization: While chemically straightforward, neutralizing a strong acid like TFA with a base at the bench is strongly discouraged as a disposal method. The reaction is highly exothermic, which can cause boiling and the aerosolization of corrosive and toxic materials. This should only be performed as a specific step in a synthetic protocol under controlled conditions, not as a means of waste treatment. Final neutralization is best left to professional waste disposal facilities.[14][16][19]

• The Environmental Imperative: Trifluoroacetic acid is an extremely stable and persistent chemical. It is not readily biodegradable and its high water solubility allows it to migrate easily into groundwater and surface water.[4] Its increasing presence in the environment is a significant concern.[9] Adhering to these disposal protocols is not just about laboratory safety; it is a critical act of environmental stewardship.

By integrating these detailed, science-backed procedures into your laboratory workflow, you contribute to a safer research environment and ensure compliance with the highest standards of chemical handling and environmental protection.

References

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• Carl ROTH. (n.d.). Safety Data Sheet: Trifluoroacetic acid (TFA). Retrieved from [Link]

• PAN Europe. (2025, May 27). ECHA publishes proposal to classify TFA as reprotoxic - PAN Europe asks for urgent ban of all PFAS pesticides. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Trifluoroacetic acid - Registration Dossier. Retrieved from [Link]

• neoFroxx. (n.d.). Safety Data Sheet: Trifluoroacetic acid 0.1 % in water for LC-MS. Retrieved from [Link]

• Amherst College. (2024, April 2). STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid. Retrieved from [Link]

• Science Madness. (2024, July 30). Trifluoroacetic acid. Retrieved from [Link]

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• Bundesanstalt für Arbeitsschutz und Arbeitsmedizin (BAuA). (2025, May 26). Trifluoroacetic acid (TFA): Assessment for classification in new hazard classes submitted. Retrieved from [Link]

• Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

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A Comprehensive Guide to the Safe Handling of 3-Ethylazetidin-3-ol; trifluoroacetic acid

As a Senior Application Scientist, it is imperative to move beyond mere procedural instruction and delve into the principles that underpin laboratory safety. This guide provides an in-depth operational plan for the safe handling, use, and disposal of 3-Ethylazetidin-3-ol; trifluoroacetic acid, a compound whose safety profile is dominated by its trifluoroacetic acid (TFA) component. The trifluoroacetate salt of 3-Ethylazetidin-3-ol demands rigorous adherence to protocols designed to mitigate the significant hazards of TFA, a strong and corrosive acid.

The causality behind the stringent protocols described herein stems from the inherent properties of trifluoroacetic acid. It is approximately 100,000 times stronger than acetic acid and poses a severe risk of chemical burns upon contact with skin, eyes, and the respiratory tract.[1][2] These burns may have a delayed onset, appearing hours after exposure, which can lead to a false sense of security if immediate effects are not perceived.[1] Therefore, every step, from preparation to disposal, is designed as a self-validating system to prevent exposure.

Hazard Identification and Risk Assessment

The primary hazardous component of this substance is trifluoroacetic acid. While specific toxicological data for 3-Ethylazetidin-3-ol is not widely available, the trifluoroacetic acid salt must be handled with the assumption that it carries the hazards of TFA.

Key Hazards of Trifluoroacetic Acid:

• Corrosivity: Causes severe skin burns and serious eye damage.[3][4][5][6] It is extremely destructive to tissues of the mucous membranes and upper respiratory tract.[1]

• Toxicity: Harmful if inhaled and can be toxic by ingestion and skin absorption.[1][3] Inhalation may cause coughing, shortness of breath, and irritation of the nose and throat.[2][7]

• Reactivity: TFA is a strong acid that reacts violently with bases, oxidizing agents, and some metals.[2][8]

Hazard Classification	Description	GHS Pictograms
Skin Corrosion	Causes severe skin burns and eye damage.[3][4][5][6]	GHS05
Acute Toxicity (Inhalation)	Harmful if inhaled.[3][5][6][9]	GHS07
Aquatic Hazard	Harmful to aquatic life with long lasting effects.[3][5][10]	None

Table 1: GHS Hazard Classification for Trifluoroacetic Acid.

A related compound, 3-ethylazetidine;2,2,2-trifluoroacetic acid, is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[11] This suggests that the azetidine component may also contribute to the irritant properties of the salt.

Operational Plan: From Preparation to Disposal

This section provides a step-by-step methodology for the safe handling of 3-Ethylazetidin-3-ol; trifluoroacetic acid.

Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense is to minimize exposure through proper engineering controls. All work with this compound must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[1][2]

Mandatory Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	ANSI-approved chemical splash goggles.[1] A face shield should be worn for higher volume applications (>500 mL).[1]	Protects against splashes that can cause severe eye burns and potentially blindness.[1]
Hand Protection	Chemical-resistant gloves are required. For low-volume use, nitrile gloves are acceptable, with a recommendation for double-gloving.[2] For high-volume use (>500 mL), heavy-duty gloves such as butyl rubber or Viton are necessary.[1] Gloves must be changed immediately upon contamination.[2]	Prevents skin contact, which can cause severe, delayed-onset chemical burns.[1]
Body Protection	A buttoned, full-length laboratory coat, long pants, and closed-toe shoes are mandatory.[1][2] For larger quantities, a chemical-resistant apron is recommended.[1]	Protects skin from accidental spills and splashes.
Respiratory Protection	Generally not required when working in a functional fume hood. If work outside a hood is unavoidable, a respiratory protection analysis must be performed, and an appropriate respirator (e.g., full-face respirator with acid gas cartridge) must be used.[1][10]	Prevents inhalation of corrosive and toxic vapors.[8]

Safe Handling and Storage

• Quantities: Use the smallest practical quantity for any given experiment.[1]

• Ventilation: Always handle the substance inside a properly functioning chemical fume hood.[1][2]

• Dilution: When diluting, always add acid to water slowly, never the other way around, to dissipate the heat generated.[1]

• Storage: Store containers in a cool, dry, well-ventilated area, away from incompatible materials such as bases, oxidizers, and metals.[1][2] Containers should be kept tightly closed and stored in secondary containment.[1] Store in an acid cabinet.[2]

Spill Management Protocol

Immediate and decisive action is critical in the event of a spill.

• Minor Spill (<50 mL within a fume hood):

  • Ensure appropriate PPE is worn.

  • Contain the spill using an inert absorbent material like vermiculite or sand.[7][12]

  • Neutralize the residue carefully with a weak base such as sodium bicarbonate.

  • Collect the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.[7]

  • Decontaminate the area with a bicarbonate solution followed by water.[13]

• Large Spill (>50 mL or any spill outside a fume hood):

  • Evacuate the immediate area and alert all personnel.[1][7][13]

  • If safe to do so, close the laboratory door to contain vapors.

  • Call emergency services (911 or institutional equivalent) and notify Environmental Health & Safety (EHS).[1][13]

  • Do not attempt to clean up a large spill without specialized training and equipment.[1]

Emergency Procedures for Exposure

• Skin Contact: Immediately go to the nearest safety shower and flush the affected area with copious amounts of water for at least 15 minutes.[1][2] Remove all contaminated clothing while under the shower.[1][10] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.[1][10]

• Inhalation: Move the affected person to fresh air immediately.[2][10] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[14] Seek immediate medical attention.[3][10]

• Ingestion: Do NOT induce vomiting.[2][3][10] Rinse the mouth with water and give a cupful of water to drink if the person is conscious.[3][13] Seek immediate medical attention.[3][10]

Waste Disposal Plan

All waste containing 3-Ethylazetidin-3-ol; trifluoroacetic acid must be treated as hazardous waste.

• Segregation: Do not pour waste down the drain.[1] Keep TFA waste separate from incompatible materials, especially bases and oxidizers.[1][2]

• Containment: Collect all waste in a designated, properly sealed, and labeled hazardous waste container.[1] The container must be made of a compatible material (e.g., glass or polyethylene).[13]

• Labeling: The container must be clearly labeled with the full chemical name "3-Ethylazetidin-3-ol; trifluoroacetic acid" and marked as "Hazardous Waste".[1][13]

• Disposal: Arrange for waste collection through your institution's Environmental Health & Safety department.[1] Follow all local, state, and federal regulations for hazardous waste disposal.[7]

By internalizing the rationale behind these safety protocols, researchers can foster a culture of safety that extends beyond this specific compound, ensuring a secure and productive laboratory environment.

References

• Trifluoroacetic Acid SOP. (n.d.). University of Washington Environmental Health & Safety. Retrieved from [Link]

• STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE. (2024, April 2). Amherst College. Retrieved from [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). (n.d.). Carl ROTH. Retrieved from [Link]

• TRIFLUOROACETIC ACID Safety Data Sheet. (2015, January 5). AmericanBio. Retrieved from [Link]

• Common Name: TRIFLUOROACETIC ACID HAZARD SUMMARY. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• TFA - trifluoroacetic acid (C2HF3O2). (n.d.). GazFinder. Retrieved from [Link]

• Lab-Specific Standard Operating Procedure for Trifluoroacetic Acid (TFA). (n.d.). University of Connecticut. Retrieved from [Link]

• Material Safety Data Sheet - Trifluoroacetic acid. (2010, June 10). ScienceLab.com. Retrieved from [Link]

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